N-Nitroso Epinephrine

• CAS: 3006789-99-4

Core Science & Biosynthesis

Synthesis and Control of N-Nitroso Epinephrine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products necessitates a thorough understanding of their formation, synthesis, and analytical determination. N-Nitroso Epinephrine (B1671497), a potential impurity in epinephrine drug products, requires careful control to ensure patient safety. This technical guide provides an in-depth overview of the synthesis of N-Nitroso Epinephrine, detailed analytical methodologies for its detection and quantification, and a discussion of the underlying chemical principles and control strategies. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively manage this critical impurity.

Introduction to N-Nitrosamine Impurities

N-nitrosamines are a class of organic compounds characterized by a nitroso group bonded to an amine nitrogen. Many N-nitrosamines are classified as probable human carcinogens, making their presence in pharmaceuticals a critical quality and safety attribute to control.[1] The formation of N-nitrosamines can occur when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[1][2] Given that epinephrine is a secondary amine, it is susceptible to nitrosation, leading to the formation of N-Nitroso Epinephrine.

Chemical Structure of Epinephrine and N-Nitroso Epinephrine:

• Epinephrine: (R)-4-(1-hydroxy-2-(methylamino)ethyl)benzene-1,2-diol

• N-Nitroso Epinephrine: (R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide[3][4][5]

Synthesis of N-Nitroso Epinephrine

The synthesis of N-Nitroso Epinephrine as a reference standard is crucial for the development and validation of analytical methods. The following protocol is a representative procedure based on established methods for the N-nitrosation of secondary amines.

Experimental Protocol: N-Nitrosation of Epinephrine

Materials:

• Epinephrine (or Epinephrine hydrochloride/bitartrate)

• Sodium Nitrite (B80452) (NaNO₂)

• Hydrochloric Acid (HCl) or other suitable acid

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Deionized Water

Procedure:

• Dissolution: Dissolve a known quantity of Epinephrine salt (e.g., 1.0 g) in deionized water in a round-bottom flask. The flask should be cooled in an ice bath to 0-5 °C.

• Acidification: Slowly add a dilute solution of hydrochloric acid dropwise to the epinephrine solution while maintaining the temperature at 0-5 °C. The final pH should be acidic, typically around 3-4, to facilitate the formation of nitrous acid.

• Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the chilled, acidified epinephrine solution over a period of 30-60 minutes. The molar ratio of sodium nitrite to epinephrine should be carefully controlled, typically starting with a slight excess of nitrite (e.g., 1.1 to 1.5 equivalents). The reaction mixture should be stirred continuously and kept in the dark, as nitrosamines can be light-sensitive.[6]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or a rapid liquid chromatography method.

• Quenching and Extraction: Once the reaction is complete, carefully quench any excess nitrous acid by the slow addition of a quenching agent like ammonium (B1175870) sulfamate (B1201201) or ascorbic acid. Adjust the pH of the solution to neutral (pH ~7) with a saturated sodium bicarbonate solution. Extract the aqueous layer multiple times with an organic solvent such as dichloromethane.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the organic solvent under reduced pressure at a low temperature to yield the crude N-Nitroso Epinephrine.

• Purification: The crude product can be purified using column chromatography on silica (B1680970) gel.[7] The choice of eluent will depend on the polarity of the compound and should be determined by TLC analysis.

Reaction Pathway

The formation of N-Nitroso Epinephrine proceeds via the electrophilic attack of the nitrosyl cation (NO⁺) or a related nitrosating species on the secondary amine of the epinephrine molecule.

Figure 1. General pathway for the formation of N-Nitroso Epinephrine.

Analytical Methodology for N-Nitroso Epinephrine

The detection and quantification of N-Nitroso Epinephrine at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Experimental Protocol: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with a suitable ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

Chromatographic Conditions (Typical):

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol (B129727)
Gradient	Optimized for separation from epinephrine and other matrix components
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Mass Spectrometric Conditions (Hypothetical MRM Transitions):

Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion (Q1) is the protonated molecule [M+H]⁺ of N-Nitroso Epinephrine, and the product ions (Q3) are characteristic fragments.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z (Quantifier)	Product Ion (Q3) m/z (Qualifier)	Collision Energy (eV)
N-Nitroso Epinephrine	213.1	To be determined empirically	To be determined empirically	To be optimized
Epinephrine (for separation confirmation)	184.1	166.1	107.1	To be optimized

Note: The exact m/z values and collision energies for N-Nitroso Epinephrine must be determined by infusing a solution of the synthesized reference standard into the mass spectrometer.

Sample Preparation:

• Drug Product (e.g., Solution for Injection): Dilute the sample with the initial mobile phase composition to a suitable concentration.

• Drug Substance: Dissolve a known amount of the epinephrine drug substance in a suitable solvent (e.g., methanol or a water/organic mixture). Further dilution may be necessary.

• Filtration: Filter the prepared sample through a 0.22 µm syringe filter before injection.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Control Strategies for N-Nitroso Epinephrine

A comprehensive control strategy is essential to mitigate the risk of N-Nitroso Epinephrine formation in pharmaceutical products.

Figure 2. Workflow for the control of N-Nitroso Epinephrine impurity.

Key control points include:

• Raw Material Control: Sourcing high-purity epinephrine and controlling the levels of nitrite and other potential nitrosating agents in raw materials and solvents.

• Process Optimization: Designing the manufacturing process to avoid conditions that favor nitrosamine (B1359907) formation, such as high temperatures and acidic pH in the presence of nitrosating agents.

• Formulation Design: Selecting excipients with low nitrite content and considering the use of antioxidants (e.g., ascorbic acid) or pH modifiers to inhibit nitrosation.

• Analytical Testing: Implementing a validated analytical method for routine testing of raw materials, intermediates, and the final drug product.

• Stability Studies: Monitoring the formation of N-Nitroso Epinephrine during stability studies under various storage conditions.

Conclusion

The control of N-Nitroso Epinephrine is a critical aspect of ensuring the quality and safety of epinephrine-containing pharmaceuticals. A proactive approach that combines a thorough understanding of the formation chemistry, robust synthesis of reference standards, implementation of sensitive analytical methods, and a comprehensive control strategy is paramount. This guide provides a foundational framework for professionals in the pharmaceutical industry to address the challenges associated with this potential impurity. Continuous monitoring of regulatory guidelines and further research into the specific kinetics and formation pathways of N-Nitroso Epinephrine will be essential for ongoing risk mitigation.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ch22: Nitrosation of amines [chem.ucalgary.ca]
• 3. researchgate.net [researchgate.net]
• 4. gassnova.no [gassnova.no]
• 5. An LC-MRM assay for the quantification of metanephrines from dried blood spots for the diagnosis of pheochromocytomas and paragangliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. Mitigating N-nitroso Impurities in the API Manufacturing Process [aquigenbio.com]

N-Nitroso Epinephrine: A Technical Overview for Researchers

For the attention of researchers, scientists, and drug development professionals, this document provides a comprehensive technical guide on the chemical structure, properties, and toxicological profile of N-Nitroso Epinephrine (B1671497).

N-Nitroso Epinephrine is an N-nitroso derivative of the secondary amine present in Epinephrine.[1] As an impurity found in pharmaceutical products, its presence is closely monitored due to the well-documented carcinogenic potential of N-nitroso compounds.[2][3] This guide synthesizes available data to provide a detailed understanding of this compound for research and drug development purposes.

Chemical Structure and Identification

N-Nitroso Epinephrine is structurally similar to the endogenous catecholamine epinephrine, with the key difference being the addition of a nitroso group to the secondary amine.

Identifier	Value	Source
IUPAC Name	(R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide	[1][4][5][6]
CAS Number	3006789-99-4	[1][7]
Molecular Formula	C₉H₁₂N₂O₄	[1][5][7]
SMILES	CN(C--INVALID-LINK--O)N=O	[1][7]
InChI	InChI=1S/C9H12N2O4/c1-11(10-15)5-9(14)6-2-3-7(12)8(13)4-6/h2-4,9,12-14H,5H2,1H3/t9-/m0/s1	[1][7]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N-Nitroso Epinephrine are not extensively available in the public domain. However, computational models provide some insight into its characteristics.

Property	Value	Source
Molecular Weight	212.20 g/mol	[1][7][8]
XLogP3	-0.4	[7][8]
Topological Polar Surface Area	93.4 Ų	[7][8]
Heavy Atom Count	15	[7]
Hydrogen Bond Donor Count	3	[7]
Hydrogen Bond Acceptor Count	5	[7]
Rotatable Bond Count	4	[7]

Synthesis and Formation

N-Nitroso compounds are typically formed by the reaction of nitrites with secondary or tertiary amines under acidic conditions.[2][9] In the context of pharmaceutical manufacturing and storage, the formation of N-Nitroso Epinephrine can occur if nitrite (B80452) impurities are present in raw materials or excipients, or through degradation processes.[9]

While specific, detailed protocols for the laboratory synthesis of N-Nitroso Epinephrine are not publicly available, the general principle involves the nitrosation of epinephrine. Several chemical suppliers list N-Nitroso Epinephrine as a product available through custom synthesis.[5][10]

Biological Activity and Toxicology

The primary toxicological concern with N-Nitroso Epinephrine is its classification as a potential human carcinogen, a characteristic shared by many N-nitroso compounds.[2][11][12] These compounds are known to be genotoxic, meaning they can directly damage DNA, which can lead to mutations and the initiation of cancer.[2][13]

The carcinogenic mechanism of N-nitroso compounds generally involves metabolic activation to reactive electrophilic species that can then alkylate DNA.[2] This DNA damage, if not properly repaired by cellular mechanisms, can lead to permanent mutations.

Due to its carcinogenic potential, regulatory bodies such as the U.S. Food and Drug Administration (FDA) have set strict acceptable intake (AI) limits for N-nitroso impurities in drug products. For N-Nitroso Epinephrine, the current AI limit is 100 ng/day.[1]

General Signaling Pathway for N-Nitroso Compound Genotoxicity

The following diagram illustrates the generalized pathway for the genotoxic effects of N-nitroso compounds.

Caption: Generalized pathway of N-nitroso compound-induced genotoxicity.

Epinephrine Signaling Pathway

While the specific signaling pathways of N-Nitroso Epinephrine are not well-defined, it is important to understand the signaling of its parent compound, epinephrine. Epinephrine acts through adrenergic receptors, which are G-protein coupled receptors (GPCRs), to elicit the "fight-or-flight" response.[] The canonical pathway involves the activation of adenylyl cyclase and the production of cyclic AMP (cAMP) as a second messenger.[][15]

Caption: Canonical epinephrine signaling pathway via β-adrenergic receptors.

Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis and analysis of N-Nitroso Epinephrine are scarce. However, based on general knowledge of N-nitroso compound analysis, the following methodologies are relevant.

General Analytical Workflow for N-Nitroso Impurity Detection

The detection and quantification of N-nitroso impurities in pharmaceutical products require highly sensitive and specific analytical methods. A general workflow is outlined below.

Caption: General workflow for the analysis of N-nitroso impurities.

Methodology:

• Sample Preparation: The active pharmaceutical ingredient (API) or drug product is dissolved in a suitable solvent. Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be employed to remove interfering matrix components and concentrate the N-nitroso analytes.

• Chromatographic Separation: Ultra-high-performance liquid chromatography (UHPLC) is commonly used for the separation of N-nitroso compounds. A suitable column (e.g., C18) and mobile phase gradient are selected to achieve optimal separation from the parent drug and other impurities.

• Mass Spectrometry Detection: Tandem mass spectrometry (MS/MS) is the preferred detection method due to its high sensitivity and selectivity.[9] Techniques such as atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. Detection is typically performed in multiple reaction monitoring (MRM) mode for accurate quantification.[9]

• Quantification: The concentration of N-Nitroso Epinephrine is determined by comparing the peak area of the analyte in the sample to a calibration curve generated from certified reference standards.

Conclusion

N-Nitroso Epinephrine is a critical impurity to monitor in pharmaceutical products containing epinephrine due to the significant health risks associated with N-nitroso compounds. While detailed experimental data are limited, this guide provides a foundational understanding of its chemical structure, computed properties, and toxicological significance. Further research into its specific biological activities and the development of validated, publicly available analytical methods are essential for ensuring drug safety.

References

• 1. veeprho.com [veeprho.com]
• 2. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 3. synchemia.com [synchemia.com]
• 4. N-Nitroso Epinephrine - Daicel Pharma Standards [daicelpharmastandards.com]
• 5. CAS NA N-Nitroso-Epinephrine Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 6. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]
• 7. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-nitroso-racepinephrine | C9H12N2O4 | CID 171390119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 11. dhss.delaware.gov [dhss.delaware.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. tonylutz.net [tonylutz.net]
• 15. youtube.com [youtube.com]

N-Nitroso Epinephrine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the chemical properties, synthesis, analysis, and toxicological profile of the nitrosamine (B1359907) impurity, N-Nitroso Epinephrine (B1671497).

This technical guide provides a detailed overview of N-Nitroso Epinephrine, a nitrosamine impurity of significant interest to the pharmaceutical industry. This document is intended for researchers, scientists, and drug development professionals involved in the safety and quality control of pharmaceutical products.

Chemical Identity and Properties

N-Nitroso Epinephrine, chemically known as (R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide, is a nitrosamine derivative of the widely used pharmaceutical agent, epinephrine.[1][2][3][4][5] The presence of nitrosamine impurities in drug substances is a critical concern for regulatory bodies due to their potential carcinogenic nature.

Multiple CAS numbers have been associated with N-Nitroso Epinephrine and its racemic form. The most consistently referenced CAS number for N-Nitroso Epinephrine is 3006789-99-4 .[1][6][7] The racemic mixture, N-Nitroso (±)-Epinephrine, has been associated with the CAS number 3038740-97-2 .[8] Several chemical suppliers also list the CAS number as not available.[2][6][9][10][11]

Physicochemical Data

A summary of the key physicochemical properties of N-Nitroso Epinephrine is presented in the table below. Please note that some of these values are computationally predicted.

Property	Value	Source
CAS Number	3006789-99-4	[1][6][7]
IUPAC Name	(R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide	[1][6][7]
Molecular Formula	C₉H₁₂N₂O₄	[7][12]
Molecular Weight	212.20 g/mol	[7]
XLogP3 (Predicted)	-0.4	[7]
Topological Polar Surface Area (Predicted)	93.4 Ų	[7]
Acceptable Intake (AI) Limit (FDA)	100 ng/day	[6][13]

Regulatory Landscape and Toxicological Concerns

Nitrosamine impurities are classified as a "cohort of concern" by regulatory agencies like the U.S. Food and Drug Administration (FDA) due to their mutagenic and carcinogenic potential. The FDA has established stringent guidelines for the control of nitrosamine impurities in human drugs, requiring manufacturers to conduct risk assessments and implement mitigation strategies to ensure patient safety.[1][14][15]

N-Nitroso Epinephrine is categorized as a Nitrosamine Drug Substance-Related Impurity (NDSRI). The FDA has set an Acceptable Intake (AI) limit of 100 ng/day for N-Nitroso Epinephrine.[6][13]

Mechanism of Genotoxicity

N-nitrosamines are not directly genotoxic but require metabolic activation to exert their carcinogenic effects.[11][16] This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The metabolic process involves the α-hydroxylation of the nitrosamine, leading to the formation of an unstable intermediate that ultimately generates a highly reactive electrophilic diazonium ion. This ion can then form covalent adducts with cellular macromolecules, including DNA, leading to mutations and potentially initiating carcinogenesis.[11][17][18]

Metabolic activation pathway of N-Nitroso Epinephrine.

Experimental Protocols

This section outlines representative experimental protocols for the synthesis, and analysis of N-Nitroso Epinephrine. These are generalized procedures and may require optimization for specific laboratory conditions.

Synthesis of N-Nitroso Epinephrine

The synthesis of N-Nitroso Epinephrine typically involves the reaction of epinephrine with a nitrosating agent, such as sodium nitrite (B80452), under acidic conditions.

Materials:

• Epinephrine hydrochloride

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Distilled water

• Organic solvent for extraction (e.g., dichloromethane)

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve a known amount of epinephrine hydrochloride in distilled water.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of sodium nitrite in distilled water to the epinephrine solution while maintaining the temperature.

• Acidify the reaction mixture by the dropwise addition of hydrochloric acid, ensuring the pH remains acidic.

• Stir the reaction mixture at a low temperature for a specified period.

• Extract the product from the aqueous solution using an appropriate organic solvent (e.g., dichloromethane) multiple times.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude N-Nitroso Epinephrine.

• Purify the product using a suitable chromatographic technique (e.g., column chromatography).

Workflow for the synthesis of N-Nitroso Epinephrine.

Analytical Method for Detection and Quantification

The detection and quantification of N-Nitroso Epinephrine in pharmaceutical substances are typically performed using highly sensitive analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Mass Spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer)

• Analytical column suitable for polar compounds

Procedure:

• Sample Preparation: Accurately weigh the drug substance and dissolve it in a suitable diluent. The diluent should be chosen to ensure the stability of both the active pharmaceutical ingredient (API) and the nitrosamine impurity.

• Chromatographic Separation: Inject the prepared sample onto the LC system. The chromatographic method should be optimized to achieve adequate separation of N-Nitroso Epinephrine from the API and other potential impurities.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass spectrometer. Detection is typically performed in Multiple Reaction Monitoring (MRM) mode for triple quadrupole instruments, which provides high selectivity and sensitivity.

• Quantification: A calibration curve is generated using certified reference standards of N-Nitroso Epinephrine at various concentrations. The concentration of N-Nitroso Epinephrine in the sample is determined by comparing its response to the calibration curve.

Analytical workflow for N-Nitroso Epinephrine.

Conclusion

N-Nitroso Epinephrine is a critical process impurity that requires careful monitoring and control in the manufacturing of epinephrine-containing drug products. A thorough understanding of its chemical properties, formation pathways, and toxicological profile is essential for ensuring the safety and quality of these medications. The implementation of robust analytical methods and adherence to regulatory guidelines are paramount for mitigating the risks associated with this and other nitrosamine impurities.

References

• 1. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 2. fda.gov [fda.gov]
• 3. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 4. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]
• 5. synchemia.com [synchemia.com]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-nitroso-racepinephrine | C9H12N2O4 | CID 171390119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 12. vivanls.com [vivanls.com]
• 13. medicinesforeurope.com [medicinesforeurope.com]
• 14. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 15. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 16. researchgate.net [researchgate.net]
• 17. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

N-Nitroso Epinephrine: A Technical Whitepaper on its Biological Significance as a Pharmaceutical Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Epinephrine (B1671497) is a nitrosamine (B1359907) impurity that can arise during the synthesis or storage of Epinephrine, a critical sympathomimetic amine used in the treatment of anaphylaxis, cardiac arrest, and other medical emergencies. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and the pharmaceutical industry due to their classification as probable human carcinogens. This technical guide provides a comprehensive overview of the current understanding of N-Nitroso Epinephrine, focusing on its formation, potential biological activities derived from the broader class of N-nitroso compounds, and the analytical methodologies for its detection and control. While direct biological studies on N-Nitroso Epinephrine are limited, this paper extrapolates its potential effects based on the well-documented activities of its parent compound, Epinephrine, and the known genotoxic mechanisms of nitrosamines.

Introduction to N-Nitroso Epinephrine

N-Nitroso Epinephrine, chemically known as (R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide, is a derivative of Epinephrine where a nitroso group is attached to the secondary amine.[1][2][3][4] It is considered a nitrosamine drug substance-related impurity (NDSRI).[5] The formation of N-nitroso compounds can occur when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[6][7] The presence of such impurities in active pharmaceutical ingredients (APIs) and finished drug products is a major safety concern due to the potential for carcinogenicity.[8][9]

Chemical and Physical Properties of N-Nitroso Epinephrine

Property	Value	Source
Molecular Formula	C₉H₁₂N₂O₄	[2]
Molecular Weight	212.20 g/mol	[2]
IUPAC Name	N-[(2R)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]-N-methylnitrous amide	[2]
CAS Number	3006789-99-4	[2]

Potential Biological Activity and Toxicological Concerns

Direct studies on the biological activity of N-Nitroso Epinephrine are scarce in publicly available literature. However, its biological significance can be inferred from two key areas: the known pharmacology of its parent compound, Epinephrine, and the well-established toxicology of N-nitroso compounds.

Extrapolated Activity from Epinephrine

Epinephrine is a potent agonist of both α- and β-adrenergic receptors, leading to a wide range of physiological effects.[1][10][11] It is a sympathomimetic agent that stimulates the "fight-or-flight" response.[] Key actions of Epinephrine include:

• Cardiovascular: Increased heart rate, myocardial contractility, and vasoconstriction in many vascular beds, leading to an overall increase in blood pressure.[11][13][14]

• Respiratory: Potent bronchodilation through its action on β2-adrenergic receptors.[10][11]

• Metabolic: Stimulation of glycogenolysis in the liver and skeletal muscle, leading to increased blood glucose levels.[15]

It is plausible that N-Nitroso Epinephrine, due to its structural similarity to Epinephrine, might retain some affinity for adrenergic receptors. However, the addition of the nitroso group would significantly alter its electronic and steric properties, likely reducing its potency compared to the parent compound. Without experimental data, the precise impact on receptor binding and downstream signaling remains speculative.

Carcinogenicity and Genotoxicity of N-Nitroso Compounds

The primary toxicological concern with N-Nitroso Epinephrine stems from its classification as a nitrosamine. Many N-nitroso compounds are known to be potent mutagens and carcinogens.[8][9][16] The mechanism of their carcinogenicity generally involves metabolic activation by cytochrome P450 enzymes. This activation leads to the formation of highly reactive electrophilic species that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication, potentially initiating carcinogenesis.[8]

The International Agency for Research on Cancer (IARC) has classified many nitrosamines as Group 2A ("probably carcinogenic to humans") or Group 2B ("possibly carcinogenic to humans").[9] Regulatory agencies like the FDA have set strict acceptable intake (AI) limits for nitrosamine impurities in drug products to mitigate this risk.[17] For N-nitroso-epinephrine, the U.S. FDA's current Acceptable Intake (AI) limit is 100 ng/day, placing it in Potency Category 2.[5][17]

Signaling Pathways

Epinephrine Signaling Pathway

Epinephrine exerts its effects by binding to adrenergic receptors, which are G-protein coupled receptors (GPCRs).[] The binding of Epinephrine initiates a conformational change in the receptor, leading to the activation of intracellular signaling cascades.

• β-Adrenergic Receptors: Activation of β-receptors typically involves the Gs alpha subunit of the G-protein, which stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[15] cAMP then activates Protein Kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response, such as glycogenolysis or smooth muscle relaxation.[15]

• α1-Adrenergic Receptors: These receptors are coupled to the Gq alpha subunit, which activates phospholipase C. This leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), resulting in an increase in intracellular calcium and activation of Protein Kinase C.

• α2-Adrenergic Receptors: Activation of these receptors is coupled to the Gi alpha subunit, which inhibits adenylyl cyclase, leading to a decrease in cAMP levels.

The potential interaction of N-Nitroso Epinephrine with these pathways has not been experimentally determined.

Caption: Canonical Epinephrine signaling pathway via a β-adrenergic receptor.

Experimental Protocols for N-Nitroso Compound Analysis

The detection and quantification of N-nitroso compounds at trace levels in pharmaceutical matrices require highly sensitive and specific analytical methods. The general workflow involves sample preparation, chromatographic separation, and detection.

Sample Preparation

The goal of sample preparation is to extract the nitrosamine from the drug product matrix and concentrate it for analysis. This may involve:

• Dissolution: Dissolving the drug substance or product in a suitable solvent.

• Extraction: Using liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the nitrosamine from interfering components.

• Concentration: Evaporating the solvent to concentrate the analyte.

Chromatographic Separation

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are the most common techniques for separating nitrosamines from other compounds in the sample.[6][18][19]

• HPLC: Often coupled with mass spectrometry (LC-MS), this is a versatile technique for a wide range of nitrosamines.[6][20]

• GC: Typically used for volatile nitrosamines and often coupled with a thermal energy analyzer (TEA) or mass spectrometry (GC-MS).[18][19]

Detection

• Mass Spectrometry (MS): Provides high sensitivity and selectivity, allowing for the identification and quantification of specific nitrosamines based on their mass-to-charge ratio. Tandem mass spectrometry (MS/MS) is often used for confirmation.[20]

• Thermal Energy Analyzer (TEA): A highly specific detector for nitrosamines that works by pyrolyzing the N-NO bond and detecting the resulting nitric oxide.[18]

Caption: General workflow for the analysis of nitrosamine impurities.

Conclusion

N-Nitroso Epinephrine is a significant process-related impurity in the manufacture of Epinephrine. While its direct biological activity has not been extensively studied, its classification as a nitrosamine impurity raises substantial toxicological concerns, primarily related to its potential carcinogenicity. The pharmaceutical industry and regulatory agencies continue to emphasize the importance of controlling such impurities to ensure patient safety. Further research into the specific biological effects of N-Nitroso Epinephrine, including its interaction with adrenergic receptors and its metabolic activation pathways, would provide a more complete understanding of its risk profile. In the interim, robust analytical methods are crucial for monitoring and controlling its presence in Epinephrine-containing drug products.

References

• 1. synchemia.com [synchemia.com]
• 2. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 4. N-Nitroso Racepinephrine | CAS No- NA [chemicea.com]
• 5. medicinesforeurope.com [medicinesforeurope.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajpaonline.com [ajpaonline.com]
• 10. drugs.com [drugs.com]
• 11. Epinephrine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Cardiovascular effects of epinephrine under sedation with nitrous oxide, propofol, or midazolam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cardiovascular crisis after use of epinephrine: a case report and review of the literature - Ren - AME Case Reports [acr.amegroups.org]
• 15. youtube.com [youtube.com]
• 16. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. veeprho.com [veeprho.com]
• 18. researchgate.net [researchgate.net]
• 19. pmda.go.jp [pmda.go.jp]
• 20. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Epinephrine: A Technical Guide to Stability and Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug manufacturers worldwide.[1][2][3][4] These compounds are classified as probable human carcinogens, necessitating strict control over their levels in drug substances and products.[1][5][6] N-Nitroso Epinephrine (B1671497) is the N-nitroso derivative of epinephrine, a critical medication for treating anaphylaxis, cardiac arrest, and other life-threatening conditions.[7][8][9] Given that epinephrine contains a secondary amine moiety, it is susceptible to nitrosation, leading to the formation of N-Nitroso Epinephrine.[1] This guide provides an in-depth technical overview of the potential stability and degradation pathways of N-Nitroso Epinephrine, drawing upon the known chemistry of N-nitrosamines and the established degradation profiles of epinephrine. Due to a scarcity of publicly available stability data specifically for N-Nitroso Epinephrine, this document synthesizes information from related compounds and general principles of nitrosamine (B1359907) chemistry to provide a predictive framework for its behavior.

Chemical Profile of N-Nitroso Epinephrine

Identifier	Value
Chemical Name	(R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide
Synonyms	N-Nitroso Racepinephrine
Molecular Formula	C₉H₁₂N₂O₄
Molecular Weight	212.20 g/mol
CAS Number	3006789-99-4
Chemical Structure	(See Diagram 1)

Data sourced from PubChem and commercial suppliers of analytical standards.[8][9][10][11][12]

Predicted Stability and Degradation Pathways

While specific stability studies on N-Nitroso Epinephrine are not widely published, its stability can be inferred from the known behavior of N-nitrosamines and the degradation pathways of its parent molecule, epinephrine. The primary factors influencing stability are expected to be pH, light, and temperature.

Effect of pH

The stability of N-nitrosamines is highly dependent on pH. In strongly acidic conditions, they can undergo denitrosation, releasing the parent amine and a nitrosating agent. Conversely, some N-nitrosamines exhibit stability in neutral or alkaline conditions. For epinephrine itself, the catechol moiety is highly susceptible to oxidation, a reaction that is favored by increasing pH.[13] It is plausible that N-Nitroso Epinephrine would also be susceptible to oxidation at the catechol group, especially under neutral to alkaline conditions. The optimal pH for the stability of epinephrine solutions is in the acidic range, typically between 2.5 and 4.5.[14] It is reasonable to hypothesize that N-Nitroso Epinephrine would also exhibit greater stability in this pH range, minimizing both denitrosation and catechol oxidation.

Photostability

Epinephrine is known to be sensitive to light, and its photodegradation can be accelerated by the presence of sulfites, which are common antioxidants in pharmaceutical formulations.[15][16] The photochemical decomposition can lead to the formation of adrenochrome (B1665551) and other colored degradation products.[15][17] N-nitrosamines can also be photolabile, undergoing cleavage of the N-N bond upon exposure to UV radiation. Therefore, it is highly probable that N-Nitroso Epinephrine is susceptible to photodegradation, potentially through pathways involving both the nitrosamine and the epinephrine moieties. Protection from light is a critical consideration for any formulation containing this compound.

Thermal Stability

Thermal degradation is another significant pathway for both epinephrine and N-nitrosamines. Studies on epinephrine have shown that it degrades upon exposure to elevated temperatures, with the rate of degradation being dependent on the concentration and formulation.[18][19][20] Some N-nitrosamines can be thermally decomposed, although the temperatures required can vary significantly depending on the structure.[21] Forced degradation studies on epinephrine often employ heat to accelerate the identification of degradation products.[22][23][24] It is expected that N-Nitroso Epinephrine will also exhibit limited thermal stability, with degradation likely accelerating at elevated temperatures.

Inferred Degradation Pathways

Based on the known chemistry of epinephrine and N-nitrosamines, the following degradation pathways for N-Nitroso Epinephrine can be postulated:

• Oxidation of the Catechol Moiety: Similar to epinephrine, the dihydroxybenzene ring is prone to oxidation, especially at higher pH and in the presence of oxygen. This would lead to the formation of ortho-quinone structures, which can further react to form complex colored products like adrenochrome derivatives.

• Denitrosation: Under acidic conditions, the N-nitroso group can be cleaved, regenerating epinephrine and releasing nitrous acid.

• Photolytic Cleavage: Exposure to light, particularly UV radiation, could lead to the cleavage of the N-N bond, generating radical species that could initiate further degradation reactions.

• Hydrolysis: While less common for N-nitrosamines, hydrolysis of other functional groups under extreme pH and temperature conditions cannot be entirely ruled out.

Data on Epinephrine Stability (as a proxy)

The following tables summarize stability data for epinephrine under various conditions, which can serve as a reference for predicting the behavior of N-Nitroso Epinephrine.

Table 1: Stability of Epinephrine Solutions at Different Temperatures

Concentration	Storage Temperature (°C)	Duration	Remaining Concentration (%)	Reference
1:10,000 (0.1 mg/mL)	70 (cyclical heating)	12 weeks	69%	[19]
1:10,000 (0.1 mg/mL)	70 (constant heating)	7 days	0%	[19]
1 mg/mL	2-8	90 days	>90%	[18]
25, 50, 100 µg/mL	4 and 25	30 days	>95%	[25][26]
1 mg/mL in NS	Refrigerated	14 days	Stable	[27]
1 mg/mL in NS	-	90 days	Stable	[28]

Table 2: Effect of pH on Epinephrine Stability

pH Range	Observation	Reference
2.5 - 4.5	Maximum stability	[14]
> 5.5	Increased degradation (oxidation)	[29]
Alkaline (in 8.4% Sodium Bicarbonate)	Slow degradation, ~70-100% remaining at 30 mins	[13]

Experimental Protocols

Investigating the stability and degradation of N-Nitroso Epinephrine requires robust analytical methodologies. Forced degradation studies are essential to identify potential degradation products and establish degradation pathways.

Forced Degradation Study Protocol

A typical forced degradation study for a substance like N-Nitroso Epinephrine would involve the following conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 105°C for 48 hours.

• Photodegradation: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

Samples would be analyzed at appropriate time points using a stability-indicating analytical method.

Analytical Method: Stability-Indicating HPLC-UV

A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is a common technique for separating and quantifying the parent drug from its degradation products.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 3.0) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: UV detection at a wavelength where both the parent compound and potential degradation products have significant absorbance (e.g., 280 nm for the catechol moiety).

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Method validation should be performed according to ICH Q2(R1) guidelines to ensure specificity, linearity, accuracy, precision, and robustness. For identification of unknown degradation products, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable.[6][30]

Visualizations

Diagram 1: Chemical Structure of N-Nitroso Epinephrine.

Diagram 2: Postulated Degradation Pathways of N-Nitroso Epinephrine.

References

• 1. stabilityhub.com [stabilityhub.com]
• 2. cphi-online.com [cphi-online.com]
• 3. researchgate.net [researchgate.net]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fda.gov [fda.gov]
• 7. veeprho.com [veeprho.com]
• 8. N-Nitroso Epinephrine | CAS No- NA [chemicea.com]
• 9. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]
• 10. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 11. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. store.usp.org [store.usp.org]
• 13. Stability of epinephrine in alkalinized solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Kinetics and Degradation Mechanism of Adrenaline Derivative CpQ in Diluted Aqueous Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Photostability of epinephrine - the influence of bisulfite and degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Reducing the Formation of Toxic Byproducts During the Photochemical Release of Epinephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Thermal degradation of injectable epinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Environmental temperature variations cause degradations in epinephrine concentration and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. WO1999058489A1 - Process for removing n-nitroso compounds from organo-amine compositions including dinitroaniline herbicides - Google Patents [patents.google.com]
• 22. researchgate.net [researchgate.net]
• 23. Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Forced Degradation Studies of Norepinephrine and Epinephrine from dental anesthetics: Development of Stability-Indicating HPLC Method and In Silico Toxicity evaluation. | Semantic Scholar [semanticscholar.org]
• 25. Stability of Epinephrine at Standard Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. Stability of Epinephrine in a Normal Saline Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Chondrotoxicity of low pH, epinephrine, and preservatives found in local anesthetics containing epinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Risk Assessment of N-Nitroso Epinephrine in Pharmaceuticals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic risk. N-Nitroso Epinephrine (B1671497), a nitrosamine impurity that can form in drug products containing epinephrine, requires rigorous risk assessment and control. This technical guide provides an in-depth overview of the risk assessment of N-Nitroso Epinephrine, including its formation, toxicological evaluation, regulatory landscape, and analytical methodologies for its detection and quantification. Detailed experimental protocols and visual workflows are presented to aid researchers and drug development professionals in mitigating the risks associated with this impurity.

Introduction

N-nitrosamines are a class of chemical compounds that are probable human carcinogens. Their unintended presence in pharmaceuticals has led to widespread regulatory action and product recalls. N-Nitroso Epinephrine is a nitrosamine drug substance-related impurity (NDSRI) that can form from the reaction of the secondary amine in the epinephrine molecule with a nitrosating agent. Given the critical role of epinephrine in medical emergencies, ensuring the safety and quality of epinephrine-containing drug products is paramount. This guide outlines a comprehensive framework for the risk assessment and control of N-Nitroso Epinephrine.

Formation of N-Nitroso Epinephrine

The formation of N-Nitroso Epinephrine requires the presence of a vulnerable secondary amine (epinephrine) and a nitrosating agent (such as nitrite) under favorable conditions, typically an acidic environment.[1] Potential sources of nitrites in pharmaceutical manufacturing can include excipients, water, and contact with nitrogen oxides from the air.

dot

Caption: Figure 1: Formation Pathway of N-Nitroso Epinephrine.

Regulatory Framework and Toxicological Risk Assessment

Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in pharmaceuticals.[2][3] The risk assessment process for N-Nitroso Epinephrine follows a structured approach.

Risk Identification and Assessment Workflow

The process begins with identifying the potential for N-Nitroso Epinephrine formation and presence, followed by confirmatory testing if a risk is identified, and implementation of control strategies if necessary.

dot

Caption: Figure 2: General Risk Assessment Workflow for NDSRIs.

Acceptable Intake (AI) Limit

The acceptable intake (AI) limit is a key toxicological threshold representing a negligible cancer risk. N-Nitroso Epinephrine has been evaluated by regulatory authorities using the Carcinogenic Potency Categorization Approach (CPCA).[4][5] This approach uses structure-activity relationships to assign a potency category and a corresponding AI.

Table 1: Regulatory and Toxicological Data for N-Nitroso Epinephrine

Parameter	Value	Reference
Chemical Name	(R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide	[6][7]
Molecular Formula	C₉H₁₂N₂O₄	[8]
Molecular Weight	212.20 g/mol	[8]
Parent Drug	Epinephrine	[7]
CPCA Potency Category	2	[4][9]
Acceptable Intake (AI)	100 ng/day	[4][7][9][10]

Carcinogenic Mechanism: Metabolic Activation and DNA Adduct Formation

N-nitrosamines are typically not carcinogenic themselves but require metabolic activation to exert their genotoxic effects.[11][12] This activation is primarily carried out by cytochrome P450 (CYP) enzymes in the liver. The key step is the α-hydroxylation of the carbon atom adjacent to the nitroso group. This creates an unstable intermediate that spontaneously decomposes to form a highly reactive electrophilic diazonium ion. This ion can then alkylate DNA, forming DNA adducts. The formation of these adducts, if not repaired, can lead to mutations during DNA replication and initiate carcinogenesis.

dot

References

• 1. sciex.com [sciex.com]
• 2. phenomenex.com [phenomenex.com]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. sketchviz.com [sketchviz.com]
• 6. researchgate.net [researchgate.net]
• 7. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 8. researchgate.net [researchgate.net]
• 9. EXPOSURE AND METABOLIC ACTIVATION BIOMARKERS OF CARCINOGENIC TOBACCO-SPECIFIC NITROSAMINES - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. LC-MS: Practical method for analyzing NDSRIs with single quadrupole - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]

Nitrosamine Impurities in Catecholamine Drug Products: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The discovery of N-nitrosamine impurities in various pharmaceutical products has prompted intense scrutiny from global regulatory bodies and the pharmaceutical industry. These compounds, classified as probable human carcinogens, can form at trace levels during drug substance synthesis, formulation, or storage. Catecholamine drugs, a critical class of therapeutics used in treating conditions such as cardiac arrest, asthma, and anaphylaxis, possess structural features—specifically secondary amine moieties in molecules like epinephrine (B1671497) and isoproterenol (B85558)—that render them susceptible to nitrosation. This technical guide provides a comprehensive review of the formation, risk assessment, analytical detection, and mitigation of nitrosamine (B1359907) impurities in catecholamine drug products, consolidating current scientific knowledge and regulatory expectations.

Introduction to Nitrosamine Impurities

N-nitrosamines are organic compounds with the chemical structure R¹N(-R²)–N=O. Their formation is a significant concern in the pharmaceutical industry due to their potent mutagenic and carcinogenic properties.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits for various nitrosamines to ensure patient safety.[2][3] The issue gained prominence with the detection of nitrosamines in angiotensin II receptor blockers (sartans), leading to widespread recalls and a comprehensive review of all chemically synthesized active pharmaceutical ingredients (APIs).[1][4]

The Link Between Catecholamines and Nitrosamines

Catecholamines are a class of monoamines that share a catechol (1,2-dihydroxybenzene) nucleus and a side-chain amine. Key catecholamine drugs include:

• Epinephrine (Adrenaline): Contains a secondary amine.

• Norepinephrine (B1679862) (Noradrenaline): Contains a primary amine.

• Dopamine: Contains a primary amine.

• Isoproterenol: Contains a secondary amine.

The presence of a secondary amine functional group in epinephrine and isoproterenol makes them direct precursors for the formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs). An NDSRI is a nitrosamine that is structurally similar to the API itself.[5] The formation of N-Nitroso-Epinephrine and N-Nitroso-Isoproterenol has been confirmed, and analytical reference standards for these impurities are commercially available.

Primary amines, such as those in norepinephrine and dopamine, are generally considered to be at a lower risk of forming stable nitrosamines, as they typically yield unstable diazonium ions that decompose. However, a comprehensive risk assessment should not entirely dismiss this possibility under all formulation and storage conditions.

Mechanism of Nitrosamine Formation

The primary pathway for nitrosamine formation involves the reaction of a nitrosatable amine (secondary or tertiary) with a nitrosating agent.[4]

• Amine Source: The catecholamine API itself (e.g., isoproterenol, epinephrine) or its degradation products.

• Nitrosating Agent Source: The most common source in drug products is nitrite (B80452) impurities present in various excipients, such as microcrystalline cellulose, lactose, and crospovidone.[6][7] Nitrites can also be introduced through contaminated water or raw materials.

• Reaction Conditions: The reaction is typically acid-catalyzed. While the stomach provides a highly acidic environment, nitrosation can also occur in the drug product matrix, especially in the presence of moisture and at elevated temperatures during manufacturing or storage.[4][8]

Figure 1: General pathway for nitrosamine formation in a drug product.

Regulatory Framework and Acceptable Intake Limits

Regulatory bodies have established a framework for controlling nitrosamine impurities based on risk assessment. The FDA's guidance, "Control of Nitrosamine Impurities in Human Drugs," outlines a three-step process: 1) risk assessment, 2) confirmatory testing if a risk is identified, and 3) reporting changes to mitigate risks.[4]

For NDSRIs where compound-specific carcinogenicity data is unavailable, the FDA has developed a Carcinogenic Potency Categorization Approach (CPCA) to assign a recommended AI limit.[9][10] These limits range from 26.5 ng/day for the most potent category to 1500 ng/day for the least potent.[9]

Table 1: Known and Potential Nitrosamine Impurities in Catecholamines and Regulatory Limits

Catecholamine API	Amine Type	Potential NDSRI	Known AI Limit	Potency Category (Predicted)
Isoproterenol	Secondary	N-Nitroso-Isoproterenol	1500 ng/day	Category 5 (Lowest Potency)
Epinephrine	Secondary	N-Nitroso-Epinephrine	Not Established	-
Norepinephrine	Primary	N-Nitroso-Norepinephrine	Not Established	-
Dopamine	Primary	N-Nitroso-Dopamine	Not Established	-

Note: The AI limit for N-Nitroso-Isoproterenol is established. Other entries are potential impurities for risk assessment purposes.

Risk Assessment and Mitigation Strategies

A thorough risk assessment is the cornerstone of controlling nitrosamine impurities.[11][12]

Risk Assessment Workflow

Figure 2: Workflow for nitrosamine risk assessment and mitigation.

Mitigation Strategies

If a risk is confirmed, several strategies can be employed to reduce or prevent nitrosamine formation:

• Formulation Design:

  • pH Modification: The formation of nitrosamines is significantly reduced in neutral or basic environments. Incorporating pH-modifying excipients (e.g., sodium carbonate) can inhibit the reaction.[13]

  • Use of Antioxidants/Scavengers: Certain antioxidants, such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E), can act as nitrite scavengers, preventing the nitrosation of the amine.[14]

• Excipient and Raw Material Control:

  • Supplier Qualification: Establishing a robust supplier qualification program to monitor and control nitrite levels in incoming excipients is critical.[13] Modeling has shown that changing the supplier of a single excipient can reduce nitrosamine formation by up to 59%.[15]

  • Excipient Selection: Choosing excipient types known to have lower nitrite content (e.g., croscarmellose sodium over crospovidone) can be an effective strategy.[6][15]

• Process Optimization:

  • Temperature Control: Avoiding excessive heat during manufacturing steps like drying can slow the kinetics of nitrosamine formation.

  • Moisture Control: Minimizing water activity in the final product can limit the mobility of reactants.

Analytical Methodologies

Highly sensitive and specific analytical methods are required to detect and quantify nitrosamine impurities at the low levels mandated by regulatory agencies. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most widely used technique.[16][17]

Case Study: Method for N-Nitroso-Isoproterenol (NNIP)

A validated LC-MS/MS method has been published for the quantification of N-Nitroso-Isoproterenol (NNIP) in Isoproterenol Hydrochloride.[18] This method serves as an excellent template for developing analytical procedures for other catecholamine products.

Table 2: Experimental Protocol for N-Nitroso-Isoproterenol (NNIP) Analysis

Parameter	Details
Instrumentation	Liquid Chromatograph coupled with a Triple Quadrupole Mass Spectrometer (LC-MS/MS).
Ionization Source	Heated Electrospray Ionization (HESI), negative ion mode.[18]
Chromatographic Column	Kinetex-Biphenyl 100Å (250 mm x 4.6 mm, 5 µm).[18]
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Methanol.[18]
Elution	Gradient program.
Detection Mode	Selective Reaction Monitoring (SRM).[18]
SRM Transitions	Precursor Ion: 238.967 m/zProduct Ions: 136.883 m/z (Quantifier), 190.967 m/z (Qualifier).[18]
Method Performance	LOD: 1.14 ppmLOQ: 3.46 ppmLinearity (R²): 0.9982Accuracy (Recovery): 91.3% to 103.6%.[18]

General Analytical Workflow

The development of a validated method for nitrosamine analysis in a specific catecholamine drug product should follow a systematic workflow.

Figure 3: General workflow for LC-MS/MS analysis of nitrosamines.

Conclusion

The potential for nitrosamine impurity formation in catecholamine drug products, particularly those containing secondary amines like isoproterenol and epinephrine, necessitates a proactive approach to risk assessment and control. While the risk from primary amine catecholamines appears lower, it should not be disregarded without a thorough scientific evaluation. By understanding the mechanisms of formation, implementing robust analytical testing strategies based on validated methods, and employing effective mitigation strategies in formulation and process design, pharmaceutical manufacturers can ensure the safety and quality of these vital medicines. Continuous vigilance and adherence to evolving regulatory guidance are essential to manage the risks associated with these potent impurities.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. fda.gov [fda.gov]
• 5. masuuglobal.com [masuuglobal.com]
• 6. pehelspecialities.com [pehelspecialities.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. fda.gov [fda.gov]
• 11. resolvemass.ca [resolvemass.ca]
• 12. colorcon.com [colorcon.com]
• 13. fda.gov [fda.gov]
• 14. FDA Workshop: Mitigation Strategies for Nitrosamine Drug Substance Related Impurities - Events / Workshops / Webinars - Nitrosamines Exchange [nitrosamines.usp.org]
• 15. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]
• 17. ijpsjournal.com [ijpsjournal.com]
• 18. tandfonline.com [tandfonline.com]

N-Nitroso Epinephrine: A Toxicological Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available toxicological data specifically for N-Nitroso Epinephrine is limited. This guide provides a comprehensive overview based on its classification as a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI), general principles of nitrosamine toxicology, and regulatory guidance. The experimental protocols and pathway diagrams are representative of the approaches used for this class of compounds.

Executive Summary

N-Nitroso Epinephrine is the N-nitroso derivative of the widely used drug and endogenous hormone, Epinephrine. As a member of the nitrosamine class, it is considered a "cohort of concern" due to the potential for mutagenicity and carcinogenicity.[1] Regulatory agencies have classified N-Nitroso Epinephrine as a Potency Category 2 nitrosamine impurity, establishing a stringent acceptable intake (AI) limit. This guide synthesizes the available regulatory information, outlines the presumed metabolic activation pathway common to nitrosamines, and provides detailed experimental protocols for in vitro genotoxicity assessment, which are critical for the risk evaluation of such impurities.

Regulatory and Toxicological Profile

While specific carcinogenicity or comprehensive in vitro/in vivo toxicological studies on N-Nitroso Epinephrine are not widely published, its risk profile is inferred from its chemical structure and regulatory classification.

Regulatory Classification and Acceptable Intake

Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established acceptable intake (AI) limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) based on a Carcinogenic Potency Categorization Approach (CPCA). N-Nitroso Epinephrine is placed in Potency Category 2 , with an AI limit of 100 ng/day .[2][3] This category includes N-nitrosamines predicted to have carcinogenic potency no higher than well-characterized potent carcinogens like N-nitrosodimethylamine (NDMA).[2]

Table 1: Regulatory Data for N-Nitroso Epinephrine

Parameter	Value	Regulatory Body/Reference
Acceptable Intake (AI)	100 ng/day	U.S. FDA[3]
Potency Category	2	EMA, FDA[2][3]

Presumed Mechanism of Toxicity: Metabolic Activation

The carcinogenicity of most N-nitrosamines is dependent on their metabolic activation into reactive electrophilic intermediates that can form DNA adducts.[4] This process is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.

The proposed metabolic activation pathway for N-Nitroso Epinephrine, extrapolated from general nitrosamine metabolism, involves the following key steps:

• α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom alpha to the nitroso group.

• Formation of Unstable Intermediates: This results in an unstable α-hydroxynitrosamine.

• Spontaneous Decomposition: The intermediate decomposes, yielding an aldehyde and a highly reactive diazonium ion.

• DNA Adduct Formation: The diazonium ion can then alkylate DNA bases (e.g., at the O⁶-position of guanine), leading to mutagenic G:C to A:T transition mutations, a critical initiating event in carcinogenesis.[5]

Signaling Pathway Diagram: Metabolic Activation of N-Nitrosamines

Caption: Generalized metabolic activation pathway for N-nitrosamines leading to DNA damage.

Recommended Experimental Protocols for Genotoxicity Assessment

In the absence of specific data for N-Nitroso Epinephrine, standard and enhanced in vitro assays are recommended for hazard identification, as is common for other NDSRIs.[1]

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Enhanced Ames Test (EAT) is often recommended as a primary method to evaluate the mutagenicity of NDSRIs.[1] Standard Ames tests have historically produced inconsistent results for some nitrosamines, necessitating protocol modifications for improved sensitivity.

Experimental Workflow: Enhanced Ames Test

Caption: Workflow for an Enhanced Ames Test for nitrosamine mutagenicity screening.

Protocol Details:

• Test System: Salmonella typhimurium strains (e.g., TA100, TA1535 for base-pair substitutions; TA98 for frameshifts) and Escherichia coli strain WP2 uvrA(pKM101).

• Metabolic Activation: Hamster liver S9 fraction is recommended as it has been shown to be more effective than rat liver S9 for bioactivating many NDSRIs.[1][6]

• Procedure: A pre-incubation method is typically employed. The test compound, bacterial culture, and S9 mix are incubated together (e.g., for 20-60 minutes) before being plated on minimal glucose agar.

• Controls:

  • Negative (Vehicle) Control: The solvent used to dissolve the test compound (e.g., DMSO).

  • Positive Controls: Known mutagens appropriate for each strain, both with and without S9 activation.

• Endpoint: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vitro Mammalian Cell Micronucleus Assay

This assay detects chromosomal damage (clastogenicity and aneuploidy). Human lymphoblastoid TK6 cells are a suitable model.[1]

Protocol Details:

• Test System: Human TK6 cells.

• Metabolic Activation: Co-incubation with hamster liver S9 fraction.

• Procedure:

  • Cell Treatment: TK6 cells are exposed to various concentrations of N-Nitroso Epinephrine with and without S9 mix for a short duration (e.g., 4 hours).

  • Recovery: The treatment medium is removed, and cells are incubated in fresh medium for a period equivalent to 1.5-2 normal cell cycles.

  • Cytochalasin B: This agent is added to block cytokinesis, resulting in binucleated cells, which are scored for micronuclei.

  • Harvest and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., propidium (B1200493) iodide) and a cytoplasmic stain.

• Endpoint: The frequency of micronuclei in binucleated cells is quantified using flow cytometry or microscopy. A significant, dose-dependent increase indicates genotoxic potential.

Conclusion

N-Nitroso Epinephrine, as a Category 2 NDSRI, is considered a potential human carcinogen requiring strict control in pharmaceutical products. Although specific toxicological studies are not publicly available, the well-established mechanism of action for nitrosamines provides a strong basis for risk assessment. The genotoxic potential of N-Nitroso Epinephrine can be effectively evaluated using a combination of in silico modeling and robust in vitro assays, such as the Enhanced Ames Test and the mammalian cell micronucleus assay, which are crucial for ensuring patient safety. Further research specifically characterizing the metabolic and mutagenic profile of N-Nitroso Epinephrine would be invaluable to refine its risk assessment.

References

• 1. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medicinesforeurope.com [medicinesforeurope.com]
• 3. veeprho.com [veeprho.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity Analysis of N-Nitroso Epinephrine in Pharmaceutical Samples by LC-MS/MS

Introduction

N-Nitroso Epinephrine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing Epinephrine.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), have established strict acceptable intake (AI) limits for these impurities.[1][3][4] The FDA has set an AI limit of 100 ng/day for N-Nitroso Epinephrine.[1] This necessitates the development of highly sensitive and selective analytical methods to ensure patient safety and regulatory compliance.

This application note details a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of N-Nitroso Epinephrine in drug substances and finished products. The described protocol provides a robust framework for researchers, scientists, and drug development professionals involved in pharmaceutical quality control.

Experimental Protocol

Materials and Reagents

• N-Nitroso Epinephrine reference standard (CAS: 3006789-99-4)[1]

• Epinephrine reference standard

• LC-MS grade methanol (B129727)

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (LC-MS grade)

• 0.22 µm PVDF syringe filters

Standard and Sample Preparation

Standard Solution Preparation:

• Primary Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-Nitroso Epinephrine reference standard and dissolve in 10.0 mL of methanol.

• Intermediate Stock Solution (1 µg/mL): Dilute 100 µL of the primary stock solution to 10.0 mL with a 50:50 (v/v) mixture of methanol and water.

• Working Standard Solutions: Prepare a series of calibration standards by further diluting the intermediate stock solution with 50:50 (v/v) methanol:water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation (for Drug Substance/Product):

• Accurately weigh a portion of the homogenized drug substance or ground tablets equivalent to 100 mg of Epinephrine.

• Transfer to a suitable volumetric flask and add a 50:50 (v/v) mixture of methanol and water to volume.

• Vortex for 5 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-MS/MS Method

The analysis is performed on a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate
Column Temperature	40 °C
Injection Volume	5 µL
Autosampler Temp	10 °C

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp	400 °C
Gas Flow	Optimized for the specific instrument
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions for N-Nitroso Epinephrine

The molecular formula for N-Nitroso Epinephrine is C9H12N2O4, with a molecular weight of 212.20 g/mol .[1] The precursor ion in positive ESI mode will be the protonated molecule [M+H]+ at m/z 213.2. Common fragmentation patterns for nitrosamines include the loss of the nitroso group (•NO, 30 Da) or hydroxyl group (•OH, 17 Da).

Table 3: Proposed MRM Transitions for N-Nitroso Epinephrine

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
N-Nitroso Epinephrine	213.2	183.2	100	Optimize	Quantifier (Loss of •NO)
N-Nitroso Epinephrine	213.2	196.2	100	Optimize	Qualifier (Loss of •OH)
N-Nitroso Epinephrine	213.2	137.1	100	Optimize	Qualifier (Catechol fragment)

Note: The collision energies for each transition must be experimentally optimized on the specific mass spectrometer being used to achieve maximum sensitivity.

Diagrams

Caption: Experimental workflow for the analysis of N-Nitroso Epinephrine.

Conclusion

The described LC-MS/MS method provides a sensitive and selective approach for the quantification of N-Nitroso Epinephrine in pharmaceutical samples. The protocol is designed to meet the stringent regulatory requirements for nitrosamine impurity analysis. Proper sample preparation is crucial for accurate results, and the proposed chromatographic and mass spectrometric conditions serve as a robust starting point for method development and validation. It is essential to experimentally optimize the MRM transitions and collision energies to ensure the highest level of sensitivity and specificity on the instrument in use.

References

• 1. shimadzu.com [shimadzu.com]
• 2. osti.gov [osti.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. antisel.gr [antisel.gr]

Application Note: Quantitative Analysis of N-Nitroso Epinephrine in Pharmaceutical Formulations by LC-MS/MS

Abstract

This application note describes a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-Nitroso Epinephrine impurity in pharmaceutical drug products. The presence of nitrosamine (B1359907) impurities in pharmaceuticals is a significant safety concern due to their potential carcinogenic effects. This method provides a robust protocol for the trace-level detection and quantification of N-Nitroso Epinephrine, a potential nitrosamine drug substance-related impurity (NDSRI) of Epinephrine. The protocol includes detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection. The method is designed to meet the stringent requirements of regulatory agencies for the control of nitrosamine impurities.

Introduction

Nitrosamine impurities in pharmaceutical products have become a major focus for regulatory bodies and the pharmaceutical industry worldwide.[1][2] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, can pose a significant health risk.[1] N-nitrosamines can form during drug synthesis, manufacturing, or storage through reactions between secondary or tertiary amines and nitrosating agents.[3]

N-Nitroso Epinephrine is a potential NDSRI that can be formed from the nitrosation of Epinephrine, a widely used medication for treating severe allergic reactions, asthma attacks, and cardiac arrest. Given the critical nature of Epinephrine-containing drug products, it is imperative to have a highly sensitive and reliable analytical method to monitor and control the levels of this potential impurity. This application note presents a detailed LC-MS/MS method for the quantification of N-Nitroso Epinephrine, providing the necessary protocols and data to support drug safety and quality assessment.

Experimental Protocols

Materials and Reagents

• N-Nitroso Epinephrine reference standard (CAS: 3006789-99-4)[4][5]

• Epinephrine drug product

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• 0.22 µm PVDF syringe filters

Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-Nitroso Epinephrine reference standard and dissolve in 10.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 methanol/water mixture to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Sample Preparation:

  • Accurately weigh a portion of the crushed tablet or an equivalent volume of liquid formulation corresponding to 10 mg of Epinephrine.

  • Transfer the sample to a 15 mL centrifuge tube.

  • Add 10.0 mL of 50:50 methanol/water.

  • Vortex for 1 minute to ensure complete dissolution.

  • Centrifuge the sample at 4500 rpm for 15 minutes.[6]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: High-performance liquid chromatography (HPLC) system

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • N-Nitroso Epinephrine: Precursor Ion (Q1): m/z 213.1; Product Ions (Q3): m/z 183.1 (Quantifier), m/z 137.1 (Qualifier)

  • Note: The fragmentation of nitrosamines often involves the loss of the nitroso group (NO), which has a mass of 30 Da. Therefore, a transition from the protonated molecule [M+H]+ of 213.1 to 183.1 is a predicted and commonly monitored transition for nitrosamine analysis.[7][8]

Data Presentation

The quantitative performance of the method should be evaluated by establishing the limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision. The results should be summarized in the following tables.

Table 1: Method Detection and Quantification Limits

Parameter	Value (ng/mL)
Limit of Detection (LOD)	0.05
Limit of Quantification (LOQ)	0.15

Table 2: Linearity of Calibration Curve

Concentration Range (ng/mL)	Correlation Coefficient (r²)
0.15 - 100	> 0.995

Table 3: Accuracy and Precision

Spiked Concentration (ng/mL)	Measured Concentration (mean ± SD, n=6)	Recovery (%)	RSD (%)
0.5	0.48 ± 0.03	96.0	6.3
5.0	5.1 ± 0.2	102.0	3.9
50.0	49.5 ± 1.5	99.0	3.0

Visualizations

Caption: Experimental workflow for the quantification of N-Nitroso Epinephrine.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. Mass spectrometry of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 5. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. | Semantic Scholar [semanticscholar.org]
• 8. Mass spectrometry based fragmentation patterns of nitrosamine compounds [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Nitroso Epinephrine Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Epinephrine (B1671497) is the N-nitroso derivative of epinephrine, a critical neurotransmitter and hormone. Its presence in pharmaceutical products is a significant concern due to the classification of many nitrosamines as probable human carcinogens. This document provides detailed application notes and protocols for the use of the N-Nitroso Epinephrine reference standard in analytical method development, quality control, and research applications. The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-Nitroso Epinephrine at 100 ng/day, underscoring the need for sensitive and accurate analytical methods.[1]

Chemical Information:

Parameter	Value
Chemical Name	(R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide[1][2]
Synonyms	N-Nitroso Racepinephrine
Molecular Formula	C₉H₁₂N₂O₄
Molecular Weight	212.2 g/mol [2]
CAS Number	3006789-99-4[1]

Analytical Applications

The N-Nitroso Epinephrine reference standard is primarily used for the development, validation, and quality control of analytical methods to detect and quantify this impurity in epinephrine-containing drug substances and products.[1][2][3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol provides a general framework for the analysis of N-Nitroso Epinephrine by LC-MS/MS. Method optimization and validation are required for specific matrices.

2.1.1. Sample Preparation:

• Drug Substance: Accurately weigh approximately 50 mg of the epinephrine drug substance into a suitable volumetric flask. Dissolve and dilute to volume with an appropriate solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Drug Product (e.g., Injection): Dilute the drug product with a suitable solvent to achieve a theoretical concentration of N-Nitroso Epinephrine within the calibration range.

• Filtration: Filter the prepared sample solution through a 0.22 µm syringe filter before injection.

2.1.2. Chromatographic Conditions (Suggested Starting Point):

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

2.1.3. Mass Spectrometry Conditions (Suggested Starting Point):

Parameter	Recommended Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Multiple Reaction Monitoring (MRM) Transitions	To be determined by infusing a standard solution of N-Nitroso Epinephrine. A probable precursor ion would be the protonated molecule [M+H]⁺. Product ions would result from fragmentation of the precursor.
Dwell Time	100 ms
Collision Energy	To be optimized for each transition.
Source Temperature	500 °C

2.1.4. Quantitative Data (Hypothetical Example for Method Performance):

The following table presents hypothetical performance data for a validated LC-MS/MS method for N-Nitroso Epinephrine. Actual values must be determined experimentally.

Parameter	Expected Value
Retention Time	~ 5.2 min
Precursor Ion (m/z)	213.1
Product Ion 1 (m/z)	166.1 (Loss of NO and CH₃)
Product Ion 2 (m/z)	107.1 (Further fragmentation)
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (r²)	> 0.995
Recovery	90-110%
Precision (%RSD)	< 15%

Experimental Workflows

Method Development and Validation Workflow

Caption: Workflow for analytical method development and validation.

Sample Analysis Workflow

Caption: General workflow for the analysis of N-Nitroso Epinephrine in a sample.

Signaling Pathway Considerations

Epinephrine primarily acts through adrenergic receptors (α and β), which are G-protein coupled receptors (GPCRs). The activation of these receptors modulates the activity of adenylyl cyclase, leading to changes in intracellular cyclic AMP (cAMP) levels. The introduction of a nitroso group may alter the interaction of epinephrine with its receptors and subsequently affect downstream signaling.

Hypothetical Effect of N-Nitroso Epinephrine on Adrenergic Signaling

The N-nitroso group is an electron-withdrawing group, which could potentially reduce the binding affinity of the molecule to adrenergic receptors due to altered electronic and steric properties of the amine group, which is crucial for receptor interaction. Furthermore, the nitroso moiety can release nitric oxide (NO), which has its own signaling pathway involving soluble guanylate cyclase (sGC) and cyclic GMP (cGMP). This could lead to a complex interplay between the adrenergic and NO signaling pathways.

Caption: Potential impact of N-Nitroso Epinephrine on adrenergic signaling.

Stability and Storage

Reference standards of N-Nitroso Epinephrine should be stored under controlled conditions to ensure their stability and integrity.

Recommended Storage Conditions:

Parameter	Recommendation
Temperature	-20°C for long-term storage.
Light	Protect from light.
Atmosphere	Store in a well-sealed container under an inert atmosphere (e.g., argon or nitrogen) if possible.

Stability of Solutions:

Solutions of N-Nitroso Epinephrine prepared for analysis should be used as fresh as possible. If storage is necessary, they should be kept at 2-8°C and protected from light. A stability study should be performed to determine the acceptable storage duration for a specific solvent and concentration.

Safety Precautions

N-Nitroso compounds are potentially carcinogenic and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear gloves, a lab coat, and safety glasses when handling the reference standard and its solutions.

• Handling: Handle in a well-ventilated area, preferably in a fume hood.

• Disposal: Dispose of waste according to institutional and local regulations for hazardous materials.

Disclaimer: This document provides general guidance and protocols. All experimental procedures should be performed by qualified personnel in a suitably equipped laboratory. It is the user's responsibility to validate all methods for their specific application and to ensure compliance with all applicable safety and regulatory requirements.

References

• 1. veeprho.com [veeprho.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]

Application Notes and Protocols for the Sample Preparation and Analysis of N-Nitroso Epinephrine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Epinephrine (B1671497) is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing epinephrine.[1][2] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory agencies such as the U.S. Food and Drug Administration (FDA) have set strict acceptable intake (AI) limits for these compounds in drug products. The FDA's current AI limit for N-Nitroso Epinephrine is 100 ng/day.[1] This necessitates the use of highly sensitive and validated analytical methods to detect and quantify this impurity at trace levels in pharmaceutical formulations.

This document provides detailed application notes and protocols for the sample preparation of N-Nitroso Epinephrine for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The choice of method will depend on the specific characteristics of the drug product matrix and the available instrumentation.

Chemical Properties of N-Nitroso Epinephrine

Property	Value
Chemical Name	(R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide[1]
Molecular Formula	C9H12N2O4[3]
Molecular Weight	212.20 g/mol [3]
CAS Number	3006789-99-4[1]

Sample Preparation Methodologies

Effective sample preparation is critical for the accurate quantification of N-Nitroso Epinephrine, as it serves to isolate the analyte from the complex drug product matrix, minimize matrix effects, and concentrate the analyte to detectable levels.[4] The following sections detail two common extraction techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Liquid-Liquid Extraction (LLE)

LLE is a widely used technique for the extraction of nitrosamines from aqueous-based pharmaceutical formulations. The selection of an appropriate extraction solvent is crucial and is based on the polarity and solubility of N-Nitroso Epinephrine.

Experimental Protocol: LLE for N-Nitroso Epinephrine in an Injectable Formulation

• Sample Preparation:

  • Pipette 1.0 mL of the epinephrine injectable solution into a 15 mL polypropylene (B1209903) centrifuge tube.

  • Add 1.0 mL of a suitable buffer solution (e.g., 0.1 M ammonium (B1175870) acetate) to adjust the pH to a neutral range, which can enhance the stability of the nitrosamine.

• Extraction:

  • Add 5.0 mL of dichloromethane (B109758) to the centrifuge tube.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and facilitate the transfer of N-Nitroso Epinephrine into the organic phase.

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection and Concentration:

  • Carefully transfer the lower organic layer (dichloromethane) to a clean glass tube using a Pasteur pipette.

  • Repeat the extraction step (steps 2.1-2.3) with a fresh 5.0 mL of dichloromethane. Combine the organic extracts.

  • Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitution:

  • Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 95:5 water:methanol (B129727) with 0.1% formic acid) for LC-MS/MS analysis.

  • Vortex briefly to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

Solid-Phase Extraction (SPE)

SPE is a highly effective technique for cleaning up complex sample matrices and concentrating the analyte of interest. The choice of SPE sorbent is critical for achieving good recovery of N-Nitroso Epinephrine. A mixed-mode cation exchange or a reversed-phase polymer-based sorbent is often suitable for polar compounds like N-Nitroso Epinephrine.

Experimental Protocol: SPE for N-Nitroso Epinephrine in a Pharmaceutical Formulation

• Sample Preparation:

  • Accurately weigh a portion of the crushed tablets or dissolve the content of a capsule equivalent to 100 mg of epinephrine.

  • Disperse the sample in 10 mL of a suitable diluent (e.g., methanol/water, 50:50 v/v).

  • Vortex for 5 minutes, followed by sonication for 15 minutes to ensure complete dissolution of the drug substance.

  • Centrifuge the sample at 4000 rpm for 10 minutes. Collect the supernatant for SPE cleanup.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange SPE cartridge (e.g., 60 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of the sample diluent.

• Sample Loading:

  • Load the supernatant from step 1.3 onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Follow with a wash of 3 mL of a stronger non-polar solvent (e.g., hexane) to remove non-polar interferences.

• Elution:

  • Elute the N-Nitroso Epinephrine from the SPE cartridge with 2 x 1.5 mL of a suitable elution solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in 200 µL of the initial mobile phase for LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial.

Quantitative Data Summary

The following tables summarize the expected performance data for the analysis of N-Nitroso Epinephrine using the described sample preparation methods followed by LC-MS/MS. This data is based on typical performance characteristics for the analysis of nitrosamine impurities in pharmaceutical products.[5][6]

Table 1: LLE-LC-MS/MS Method Performance

Parameter	Result
Recovery	85 - 110%
Precision (RSD%)	< 15%
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL

Table 2: SPE-LC-MS/MS Method Performance

Parameter	Result
Recovery	90 - 115%
Precision (RSD%)	< 10%
Limit of Detection (LOD)	0.02 ng/mL
Limit of Quantification (LOQ)	0.06 ng/mL

Analytical Methodologies

LC-MS/MS Analysis

LC-MS/MS is the preferred technique for the quantification of N-Nitroso Epinephrine due to its high sensitivity and selectivity.[7]

Typical LC-MS/MS Parameters:

• LC Column: C18 or Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Gradient: A suitable gradient to separate N-Nitroso Epinephrine from the parent drug and other matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Source: Electrospray Ionization (ESI), positive mode

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Epinephrine (e.g., m/z 213.1 -> 137.1) and a suitable internal standard.

GC-MS Analysis

For more volatile nitrosamines, GC-MS can be a suitable alternative. However, N-Nitroso Epinephrine is a relatively polar and thermally labile compound, which may require derivatization prior to GC-MS analysis to improve its volatility and thermal stability.

Experimental Protocol: Derivatization for GC-MS Analysis

• Sample Preparation:

  • Extract N-Nitroso Epinephrine using LLE or SPE as described previously and evaporate the extract to dryness.

• Derivatization:

  • To the dried residue, add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool the vial to room temperature before injection.

Typical GC-MS Parameters:

• GC Column: 5% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Oven Program: A suitable temperature program to separate the derivatized analyte.

• Carrier Gas: Helium

• Ionization Source: Electron Ionization (EI)

• MS Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized N-Nitroso Epinephrine.

Signaling Pathways and Workflows

References

• 1. veeprho.com [veeprho.com]
• 2. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]
• 3. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Detecting N-Nitroso Epinephrine in Epinephrine Drug Products: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-Nitroso Epinephrine (B1671497), a nitrosamine derivative of epinephrine, is a potential impurity in epinephrine drug products that requires careful monitoring and control. This document provides detailed application notes and protocols for the detection and quantification of N-Nitroso Epinephrine in epinephrine drug products using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Regulatory Context

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established strict guidelines for the control of nitrosamine impurities in drug products[1]. These guidelines necessitate the development and validation of robust analytical methods to detect and quantify these impurities at trace levels. The acceptable intake (AI) limit for N-Nitroso Epinephrine has been set by the FDA, underscoring the importance of accurate and sensitive detection methods[2]. Manufacturers are required to perform risk assessments and, if a risk is identified, conduct confirmatory testing using validated methods[1].

Analytical Approach: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the analysis of nitrosamine impurities due to its high sensitivity, selectivity, and ability to handle complex matrices[3]. This technique combines the separation power of liquid chromatography with the precise detection and structural elucidation capabilities of tandem mass spectrometry.

Experimental Protocols

A robust and validated LC-MS/MS method is crucial for the accurate quantification of N-Nitroso Epinephrine. The following protocol is based on established methods for nitrosamine analysis in pharmaceutical products and is adapted for the specific analysis of N-Nitroso Epinephrine in an epinephrine drug product matrix.

Reagents and Materials

• N-Nitroso Epinephrine reference standard[2][4][5][6]

• Epinephrine drug product

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.22 µm syringe filters (PVDF)

Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Epinephrine reference standard in methanol to obtain a concentration of 100 µg/mL.

• Intermediate Standard Solutions: Perform serial dilutions of the stock standard solution with methanol to prepare a series of intermediate standard solutions.

• Working Standard Solutions (Calibration Curve): Prepare a series of working standard solutions by diluting the intermediate standard solutions with a suitable solvent (e.g., 50:50 methanol:water) to cover the desired concentration range for the calibration curve (e.g., 0.1 ng/mL to 100 ng/mL).

Sample Preparation

• Accurately weigh a portion of the epinephrine drug product equivalent to a specific amount of the active pharmaceutical ingredient (API).

• Dissolve the sample in a known volume of a suitable solvent (e.g., methanol or a mixture of methanol and water).

• Vortex the sample for 2 minutes to ensure complete dissolution.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet any insoluble excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions that may require optimization for specific instrumentation.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	See Table 2
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Transition (MRM)	To be determined based on the precursor and product ions of N-Nitroso Epinephrine
Dwell Time	100 ms
Collision Energy	To be optimized
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C

Table 2: Suggested Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	10	90
9.0	10	90
9.1	95	5
12.0	95	5

Data Presentation

Quantitative data from method validation and sample analysis should be summarized in clear and structured tables for easy comparison and interpretation.

Table 3: Method Validation Parameters (Hypothetical Data)

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantitation (LOQ)	0.3 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Table 4: Sample Analysis Results (Hypothetical Data)

Sample ID	N-Nitroso Epinephrine Concentration (ng/mL)	N-Nitroso Epinephrine Content (ppm relative to API)
Epinephrine Batch A	0.5	0.05
Epinephrine Batch B	Not Detected	< LOQ
Epinephrine Batch C	1.2	0.12

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the detection of N-Nitroso Epinephrine in an epinephrine drug product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. veeprho.com [veeprho.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]

Protocol for N-Nitroso Epinephrine Impurity Testing in Pharmaceutical Products

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Nitroso Epinephrine (B1671497) is a potential impurity in pharmaceutical products containing epinephrine.[1][2][3][4] Like other N-nitroso compounds, it is a member of the "cohort of concern" due to its potential carcinogenic properties.[5] The formation of N-Nitroso Epinephrine can occur when epinephrine, a secondary amine, reacts with nitrosating agents (e.g., nitrites) under specific conditions.[6][7] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established strict guidelines for the control of nitrosamine (B1359907) impurities in drug products.[8][9][10] The FDA has set an Acceptable Intake (AI) limit for N-Nitroso Epinephrine of 100 ng/day.[1] This necessitates the use of highly sensitive and specific analytical methods to detect and quantify this impurity at trace levels.

This document provides a detailed protocol for the testing of N-Nitroso Epinephrine in epinephrine drug substances and products. The primary analytical technique described is High-Performance Liquid Chromatography with tandem Mass Spectrometry (HPLC-MS/MS), which offers the required sensitivity and selectivity for trace-level quantification.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 5000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 5.0%

Table 2: Method Validation Summary

Parameter	Result
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (R²)	≥ 0.995
Accuracy (% Recovery)	80.0% - 120.0%
Precision (% RSD)	≤ 15.0%

Table 3: Sample Analysis Results (Hypothetical Data)

Sample ID	N-Nitroso Epinephrine Concentration (ng/mL)	N-Nitroso Epinephrine per Maximum Daily Dose (ng)	Within AI Limit (≤ 100 ng/day)?
Epinephrine Drug Substance Batch A	0.50	50	Yes
Epinephrine Drug Substance Batch B	< LOQ	< 15	Yes
Epinephrine Injection Product Lot X	0.80	80	Yes
Epinephrine Injection Product Lot Y	1.20	120	No

Experimental Protocols

Materials and Reagents

• N-Nitroso Epinephrine Reference Standard (available from various suppliers)[1][2][3][4][11][12][13][14]

• Epinephrine Drug Substance/Product for testing

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

• HPLC system with a binary pump, autosampler, and column oven

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso Epinephrine reference standard in 100 mL of methanol.

• Intermediate Solution (1 µg/mL): Dilute 1 mL of the stock solution to 100 mL with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate solution with a suitable solvent (e.g., 50:50 methanol:water) to achieve concentrations ranging from 0.1 ng/mL to 10 ng/mL.

Sample Preparation

The goal of sample preparation is to extract the N-Nitroso Epinephrine from the drug product matrix and minimize interferences.

• Drug Substance:

  • Accurately weigh 100 mg of the epinephrine drug substance.

  • Dissolve in 10 mL of 50:50 methanol:water.

  • Vortex to ensure complete dissolution.

  • Filter through a 0.22 µm syringe filter into an HPLC vial.

• Drug Product (e.g., Injection):

  • Transfer a volume of the injection equivalent to 1 mg of epinephrine into a suitable container.

  • Dilute with 50:50 methanol:water to a final concentration of approximately 100 µg/mL of epinephrine.

  • Solid Phase Extraction (SPE) for Matrix Removal (if required):

    • Condition an SPE cartridge with methanol followed by water.

    • Load the diluted sample onto the cartridge.

    • Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar impurities.

    • Elute the N-Nitroso Epinephrine with methanol.

    • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the mobile phase.

  • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS Method

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid and 5 mM Ammonium formate in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-8 min: Linear gradient from 5% to 95% B

    • 8-10 min: Hold at 95% B

    • 10.1-12 min: Return to 5% B and equilibrate

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Monitor at least two transitions for N-Nitroso Epinephrine for confirmation. The specific m/z values for the precursor and product ions should be determined by infusing a standard solution. For N-Nitroso Epinephrine (C₉H₁₂N₂O₄, MW: 212.20 g/mol ), the protonated molecule [M+H]⁺ would be m/z 213.2.

    • Example Transitions:

      • Q1 (Precursor Ion): 213.2 m/z

      • Q3 (Product Ion 1): [To be determined experimentally]

      • Q3 (Product Ion 2): [To be determined experimentally]

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity: Demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, including the drug substance, excipients, and other potential impurities.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Linearity: Establish a linear relationship between the concentration of the analyte and the instrument response over a defined range.

• Accuracy: Determine the closeness of the test results obtained by the method to the true value. This is often assessed by spike/recovery experiments.

• Precision: Evaluate the variability of the results at the system, method, and intermediate levels.

• Robustness: Assess the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

Caption: Formation of N-Nitroso Epinephrine.

Caption: Analytical workflow for impurity testing.

Caption: Epinephrine's signaling cascade.

References

• 1. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Khan Academy [khanacademy.org]
• 5. agilent.com [agilent.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. UNDERSTANDING N-NITROSO COMPOUNDS: BENEFITS, TYPES, AND SAFETY - AquigenBio [aquigenbio.com]
• 8. benchchem.com [benchchem.com]
• 9. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 10. savemyexams.com [savemyexams.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ellutia.com [ellutia.com]
• 13. youtube.com [youtube.com]
• 14. dhss.delaware.gov [dhss.delaware.gov]

Application Note: Validation of an Analytical Method for the Determination of N-Nitroso Epinephrine in Pharmaceutical Products as per ICH Q2(R1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1] Regulatory bodies worldwide, including the FDA and EMA, have stringent requirements for the control of these impurities. N-Nitroso Epinephrine is a potential nitrosamine impurity that can form in pharmaceutical products containing epinephrine. This application note provides a comprehensive guide for the validation of an analytical method for the quantification of N-Nitroso Epinephrine at trace levels in drug substances and products, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline.[2]

The validation of an analytical procedure is crucial to demonstrate its suitability for its intended purpose, ensuring the reliability and accuracy of analytical data.[3][4] This document outlines the validation parameters, acceptance criteria, and detailed experimental protocols for a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Analytical Method

A sensitive and specific LC-MS/MS method is proposed for the determination of N-Nitroso Epinephrine. This technique is widely used for the analysis of nitrosamine impurities due to its high selectivity and sensitivity.[5]

2.1. Instrumentation and Chromatographic Conditions

• System: UHPLC system coupled with a triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	90
6.0	90
6.1	10
8.0	10

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-Nitroso Epinephrine: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier).

    • Internal Standard (e.g., N-Nitroso Epinephrine-d3): Precursor Ion > Product Ion.

Method Validation Protocols

The analytical method is validated according to the ICH Q2(R1) guideline, which includes the following parameters.[2][6]

System Suitability

Objective: To ensure the chromatographic system is suitable for the intended analysis.

Protocol:

• Prepare a system suitability solution containing N-Nitroso Epinephrine and an internal standard (IS) at a concentration near the limit of quantitation (LOQ).

• Inject the system suitability solution six replicate times.

• Evaluate the following parameters:

  • Peak area and retention time precision.

  • Tailing factor.

  • Theoretical plates.

Acceptance Criteria:

Parameter	Acceptance Criteria
%RSD of Peak Area (n=6)	≤ 15.0%
%RSD of Retention Time (n=6)	≤ 2.0%
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Protocol:

• Analyze a blank sample (diluent).

• Analyze a placebo sample (formulation matrix without the active pharmaceutical ingredient).

• Analyze a sample of the active pharmaceutical ingredient (epinephrine) without N-Nitroso Epinephrine.

• Analyze a sample spiked with N-Nitroso Epinephrine and known related substances of epinephrine.

• Compare the chromatograms to ensure no interfering peaks are observed at the retention time of N-Nitroso Epinephrine.

Acceptance Criteria: No significant interference at the retention time and MRM transition of N-Nitroso Epinephrine and the internal standard.

Linearity

Objective: To demonstrate the ability of the method to elicit test results that are directly proportional to the concentration of the analyte within a given range.

Protocol:

• Prepare a series of at least five calibration standards of N-Nitroso Epinephrine, ranging from the LOQ to 150% of the specification limit.

• Inject each calibration standard in triplicate.

• Plot the peak area ratio (analyte/IS) against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria:

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.995
Y-intercept	Should be close to zero and not statistically significant.

Data Presentation:

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS) - Replicate 1	Peak Area Ratio (Analyte/IS) - Replicate 2	Peak Area Ratio (Analyte/IS) - Replicate 3	Mean Peak Area Ratio
LOQ
Level 2
Level 3
Level 4
150% of Spec Limit

Accuracy

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Protocol:

• Prepare placebo samples spiked with N-Nitroso Epinephrine at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percent recovery.

Acceptance Criteria: The mean percent recovery should be within 80.0% to 120.0% for each concentration level.

Data Presentation:

Spiked Level	Theoretical Conc. (ng/mL)	Measured Conc. (ng/mL) - Rep 1	Measured Conc. (ng/mL) - Rep 2	Measured Conc. (ng/mL) - Rep 3	Mean Measured Conc. (ng/mL)	% Recovery
LOQ
100%
150%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

3.5.1. Repeatability (Intra-assay Precision)

Protocol:

• Prepare six individual samples of the drug product spiked with N-Nitroso Epinephrine at 100% of the specification limit.

• Analyze the samples on the same day, with the same analyst and instrument.

• Calculate the relative standard deviation (%RSD) of the measured concentrations.

Acceptance Criteria: %RSD should be ≤ 15.0%.

3.5.2. Intermediate Precision (Inter-assay Precision)

Protocol:

• Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

• Calculate the %RSD for the combined data from both days.

Acceptance Criteria: %RSD should be ≤ 20.0%.

Data Presentation:

Sample ID	Day 1 / Analyst 1 Measured Conc. (ng/mL)	Day 2 / Analyst 2 Measured Conc. (ng/mL)
1
2
3
4
5
6
Mean
SD
%RSD
Overall %RSD

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

Protocol:

• LOD: Can be determined based on the signal-to-noise ratio (S/N) of a series of diluted solutions. Typically, an S/N ratio of 3:1 is acceptable.

• LOQ: Can be determined based on an S/N ratio of 10:1. The LOQ should be confirmed by analyzing six replicate samples at this concentration and demonstrating acceptable precision and accuracy.

Acceptance Criteria:

• LOD: S/N ratio ≥ 3.

• LOQ: S/N ratio ≥ 10, with %RSD ≤ 20.0% and %Recovery between 80.0% and 120.0%.

Data Presentation (LOQ Confirmation):

Replicate	Measured Concentration (ng/mL)
1
2
3
4
5
6
Mean
SD
%RSD
% Recovery

Range

Objective: To confirm the interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Protocol: The range is confirmed by the linearity, accuracy, and precision data.

Acceptance Criteria: The range should cover from the LOQ to 150% of the intended specification limit for N-Nitroso Epinephrine.

Robustness

Objective: To demonstrate the reliability of the analytical method with respect to deliberate variations in method parameters.

Protocol:

• Introduce small, deliberate variations to the analytical method parameters, such as:

  • Flow rate (± 0.03 mL/min).

  • Column temperature (± 2°C).

  • Mobile phase composition (± 2% organic).

• Analyze a system suitability solution and a spiked sample under each varied condition.

• Evaluate the impact on system suitability parameters and the measured concentration.

Acceptance Criteria: The system suitability criteria should be met, and the results of the spiked sample should not be significantly affected by the variations.

Visualizations

Caption: Overall workflow for the validation of the N-Nitroso Epinephrine analytical method.

Caption: Workflow for determining the precision of the analytical method.

Conclusion

The described LC-MS/MS method and validation protocols provide a robust framework for the reliable quantification of N-Nitroso Epinephrine in pharmaceutical products. Adherence to the ICH Q2(R1) guideline ensures that the analytical method is suitable for its intended purpose and generates data that is accurate, reliable, and compliant with regulatory expectations. This comprehensive approach to method validation is essential for ensuring the quality and safety of pharmaceutical products.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. propharmagroup.com [propharmagroup.com]
• 5. shimadzu.com [shimadzu.com]
• 6. altabrisagroup.com [altabrisagroup.com]

Application Notes and Protocols for Forced Degradation Studies of Epinephrine: Focus on N-Nitroso Epinephrine Formation and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epinephrine (B1671497) is a critical medication, but its catechol and secondary amine structures render it susceptible to degradation through oxidation, hydrolysis, and other pathways.[1][2] Forced degradation studies are essential for identifying potential degradation products, understanding degradation pathways, and developing stability-indicating analytical methods, as mandated by ICH guidelines.[3] A significant concern in pharmaceuticals is the formation of nitrosamine (B1359907) impurities, which are classified as probable human carcinogens. N-Nitroso Epinephrine, an N-nitroso derivative of the secondary amine in Epinephrine, is a potential impurity that requires careful monitoring and control.[4][5]

These application notes provide a comprehensive protocol for conducting forced degradation studies on Epinephrine, with a specific focus on the conditions that may lead to the formation of N-Nitroso Epinephrine. The protocols are designed to help researchers assess the intrinsic stability of Epinephrine and to develop and validate analytical methods capable of separating and quantifying Epinephrine from its degradation products, including N-Nitroso Epinephrine.

Chemical Properties of N-Nitroso Epinephrine

A summary of the key chemical properties of N-Nitroso Epinephrine is presented in the table below.

Property	Value
Chemical Name	(R)-N-(2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide
Synonyms	N-Nitroso Adrenaline, Epinephrine Nitroso Impurity
Molecular Formula	C9H12N2O4
Molecular Weight	212.21 g/mol
CAS Number	3006789-99-4

Experimental Protocols

Materials and Reagents

• Epinephrine drug substance

• N-Nitroso Epinephrine reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H2O2)

• Sodium nitrite (B80452) (NaNO2)

• HPLC-grade acetonitrile

• HPLC-grade methanol (B129727)

• Purified water

• Phosphate buffer

Equipment

• High-Performance Liquid Chromatography (HPLC) system with UV or DAD detector

• LC-MS/MS system for identification of unknown degradants

• pH meter

• Analytical balance

• Thermostatic oven

• Photostability chamber

• Volumetric flasks and pipettes

Preparation of Stock and Working Solutions

• Epinephrine Stock Solution: Accurately weigh and dissolve Epinephrine in purified water to prepare a stock solution of 1 mg/mL.

• N-Nitroso Epinephrine Stock Solution: Accurately weigh and dissolve N-Nitroso Epinephrine reference standard in methanol to prepare a stock solution of 100 µg/mL.

• Working Solutions: Dilute the Epinephrine stock solution with the respective stress media to a final concentration of 100 µg/mL for the degradation studies.

Forced Degradation Procedures

The goal of forced degradation is to achieve 5-20% degradation of the active pharmaceutical ingredient.[3] The duration and intensity of the stress conditions may need to be adjusted to achieve this target.

• To 1 mL of Epinephrine stock solution, add 9 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 24 hours.

• Withdraw samples at appropriate time intervals (e.g., 2, 4, 8, 12, 24 hours).

• Neutralize the samples with an equivalent amount of 0.1 M NaOH.

• Dilute with purified water to a final concentration of 100 µg/mL for HPLC analysis.

• To 1 mL of Epinephrine stock solution, add 9 mL of 0.1 M NaOH.

• Incubate the solution at 60°C for 8 hours.

• Withdraw samples at appropriate time intervals (e.g., 1, 2, 4, 8 hours).

• Neutralize the samples with an equivalent amount of 0.1 M HCl.

• Dilute with purified water to a final concentration of 100 µg/mL for HPLC analysis.

• To 1 mL of Epinephrine stock solution, add 9 mL of 3% H2O2.

• Keep the solution at room temperature for 2 hours, protected from light.

• Withdraw samples at appropriate time intervals (e.g., 0.5, 1, 1.5, 2 hours).

• Dilute with purified water to a final concentration of 100 µg/mL for HPLC analysis.

• Place the solid Epinephrine drug substance in a thermostatically controlled oven at 80°C for 48 hours.

• Withdraw samples at appropriate time intervals.

• Prepare a 100 µg/mL solution in purified water for HPLC analysis.

• Expose a solution of Epinephrine (100 µg/mL in purified water) to a light source in a photostability chamber.

• The exposure should be not less than 1.2 million lux hours and 200 watt-hours/square meter.

• A control sample should be kept in the dark under the same conditions.

• Withdraw samples at appropriate time intervals for HPLC analysis.

This stress condition is designed to simulate the potential for N-Nitroso Epinephrine formation.

• To 1 mL of Epinephrine stock solution, add 9 mL of a solution containing sodium nitrite (NaNO2) at a concentration of 10 mM.

• Adjust the pH of the solution to approximately 3.0 with 0.1 M HCl.

• Incubate the solution at 37°C for 48 hours, protected from light.

• Withdraw samples at appropriate time intervals (e.g., 4, 8, 12, 24, 48 hours).

• Quench the reaction by adjusting the pH to 7.0 with 0.1 M NaOH.

• Dilute with purified water to a final concentration of 100 µg/mL for HPLC analysis.

Analytical Methodology (HPLC)

A stability-indicating HPLC method should be developed and validated to separate Epinephrine from its degradation products. An example method is provided below, but it may require optimization.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 40% B

  • 20-25 min: 40% B

  • 25-26 min: 40% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Data Presentation

The quantitative data from the forced degradation studies should be summarized in a clear and structured table to facilitate comparison.

Table 1: Summary of Forced Degradation Results for Epinephrine

Stress Condition	Duration	% Degradation of Epinephrine	% N-Nitroso Epinephrine Formed	Major Degradation Products (Retention Time)
Control	48 hours	< 1%	Not Detected	-
0.1 M HCl	24 hours	15.2%	Not Detected	DP1 (4.5 min), DP2 (6.2 min)
0.1 M NaOH	8 hours	18.5%	Not Detected	DP3 (3.8 min), DP4 (5.1 min)
3% H2O2	2 hours	20.1%	Not Detected	DP5 (7.8 min)
Thermal (80°C)	48 hours	8.3%	Not Detected	DP1 (4.5 min)
Photolytic	-	12.6%	Not Detected	DP6 (9.1 min)
Nitrosation	48 hours	5.4%	0.8%	N-Nitroso Epinephrine (11.2 min)

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Epinephrine Signaling Pathway

The following diagram illustrates the G-protein coupled receptor signaling pathway activated by Epinephrine.

References

• 1. researchgate.net [researchgate.net]
• 2. Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. veeprho.com [veeprho.com]
• 5. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]

Application Notes and Protocols for the Detection of N-Nitroso Epinephrine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Epinephrine (B1671497) is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form during the manufacturing or storage of epinephrine-containing pharmaceutical products.[1][2][3][4][5] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, making their detection and control in drug products a critical regulatory concern.[6][7][8] Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), have established strict acceptable intake (AI) limits for nitrosamines to ensure patient safety.[1] Consequently, highly sensitive and specific analytical methods are required for the detection and quantification of N-Nitroso Epinephrine at trace levels.

This document provides an overview of the analytical considerations for detecting N-Nitroso Epinephrine, including a summary of regulatory limits, a detailed analytical protocol using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and a general experimental workflow.

Regulatory Context and Acceptable Intake Limits

The FDA has set an Acceptable Intake (AI) limit for N-Nitroso Epinephrine, which is a critical parameter for determining the required sensitivity of any analytical method. This limit informs the target Limit of Detection (LOD) and Limit of Quantification (LOQ) for the analytical procedure.

Impurity	Regulatory Body	Acceptable Intake (AI) Limit
N-Nitroso Epinephrine	U.S. FDA	100 ng/day[1]

It is essential to note that these limits are subject to change based on evolving toxicological data and regulatory updates. Therefore, it is crucial to refer to the latest guidance from relevant authorities.

Analytical Methodologies for N-Nitroso Epinephrine Detection

Several advanced analytical techniques are suitable for the trace-level detection of nitrosamine impurities. Due to its high sensitivity and selectivity, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a widely adopted method for the quantification of nitrosamines in pharmaceutical matrices.[8][9][10][11] Other techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Resolution Mass Spectrometry (HRMS) are also employed.[8][12][13]

The selection of the analytical method depends on the physicochemical properties of the nitrosamine and the complexity of the drug product matrix. For N-Nitroso Epinephrine, which is a relatively polar and non-volatile compound, LC-MS/MS is a highly suitable technique.

Experimental Protocol: Quantification of N-Nitroso Epinephrine by LC-MS/MS

This protocol provides a general procedure for the determination of N-Nitroso Epinephrine in an epinephrine drug product. Method development and validation are essential to ensure the suitability of this protocol for a specific product matrix.

1. Materials and Reagents

• N-Nitroso Epinephrine reference standard[1][2][4][5]

• Epinephrine drug substance/product

• LC-MS grade methanol (B129727)

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (≥99%)

• Ammonium formate

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or a mixed-mode cation exchange)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 2.1 x 100 mm, 1.8 µm)

3. Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Epinephrine reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create a calibration curve. The concentration range should bracket the expected level of the impurity and the LOQ. A typical range might be 0.1 ng/mL to 100 ng/mL.

4. Sample Preparation

• Accurately weigh a portion of the epinephrine drug product.

• Dissolve the sample in a suitable solvent. The choice of solvent will depend on the formulation of the drug product.

• Solid Phase Extraction (SPE): To remove matrix interferences and concentrate the analyte, pass the dissolved sample through an appropriately conditioned SPE cartridge.

  • Condition the SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interfering substances.

  • Elute the N-Nitroso Epinephrine with a suitable elution solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase or a suitable diluent for LC-MS/MS analysis.

5. LC-MS/MS Method Parameters (Example)

Parameter	Condition
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of N-Nitroso Epinephrine from other components
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined using the N-Nitroso Epinephrine reference standard (precursor ion -> product ion)
Collision Energy	Optimized for the specific MRM transitions

6. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area of the N-Nitroso Epinephrine standard against its concentration.

• Determine the concentration of N-Nitroso Epinephrine in the sample by interpolating its peak area from the calibration curve.

• Calculate the final concentration of the impurity in the drug product, taking into account the initial sample weight and any dilution factors.

7. Method Validation The analytical method should be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

Based on methods for other nitrosamines, a target LOD for N-Nitroso Epinephrine should be in the low ng/mL range (e.g., below 1.0 ng/mL) to ensure that the method is sensitive enough to control the impurity at the acceptable intake limit.[13]

Visualizations

Adrenergic Signaling Pathway

The following diagram illustrates the signaling pathway of epinephrine, the parent drug of N-Nitroso Epinephrine. Understanding this pathway is crucial for assessing any potential biological impact of the impurity.

Caption: Adrenergic signaling pathway of Epinephrine.

Experimental Workflow for N-Nitroso Epinephrine Detection

The following diagram outlines the general workflow for the analysis of N-Nitroso Epinephrine in a pharmaceutical product.

Caption: General workflow for N-Nitroso Epinephrine analysis.

Conclusion

The control of N-Nitroso Epinephrine in pharmaceutical products is a critical aspect of ensuring drug safety. The implementation of sensitive and validated analytical methods, such as the LC-MS/MS protocol outlined in these notes, is essential for meeting regulatory requirements and protecting public health. Researchers, scientists, and drug development professionals must stay informed about the latest regulatory guidance and analytical best practices for the detection and control of nitrosamine impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 3. synchemia.com [synchemia.com]
• 4. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. gmp-compliance.org [gmp-compliance.org]
• 7. fda.gov [fda.gov]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. fda.gov [fda.gov]

Application of N-Nitroso Epinephrine in Quality Control: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Regulatory Context and Acceptable Intake

Global regulatory bodies have implemented a three-step process for manufacturers to mitigate nitrosamine (B1359907) impurities: risk assessment, confirmatory testing if risks are identified, and reporting of any changes.[1][3] For N-Nitroso Epinephrine (B1671497), the FDA has established a recommended acceptable daily intake (AI) limit based on a carcinogenic potency categorization approach.[4][5][6][7][8][9][10]

Table 1: Regulatory Limits for N-Nitroso Epinephrine

Regulatory Body	Parameter	Value	Reference
FDA	Acceptable Daily Intake (AI)	100 ng/day	[4]
EMA	Carcinogenic Potency Category	Category 2	[11]

Application Notes

N-Nitroso Epinephrine is primarily used as a certified reference material (CRM) in pharmaceutical quality control. Its applications include:

• Analytical Method Development: As a reference standard, it is essential for developing sensitive and specific analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for its detection and quantification in epinephrine drug substances and products.

• Method Validation: It is used to validate analytical methods according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.

• System Suitability Testing: In routine quality control, N-Nitroso Epinephrine is used to prepare system suitability solutions to ensure the analytical system is performing correctly before sample analysis.

• Limit of Detection (LOD) and Limit of Quantification (LOQ) Determination: The reference standard is crucial for establishing the LOD and LOQ of the analytical method, which must be sensitive enough to detect the impurity at or below the acceptable intake limit.

Experimental Protocols

The following are detailed protocols for the quality control of N-Nitroso Epinephrine in epinephrine drug products. These are model protocols and may require optimization for specific drug product matrices.

Protocol 1: Quantification of N-Nitroso Epinephrine in Epinephrine Drug Product by LC-MS/MS

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of N-Nitroso Epinephrine.

1. Materials and Reagents:

• N-Nitroso Epinephrine Certified Reference Material (CRM)

• Epinephrine Drug Product (tablets, injection, etc.)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• 0.22 µm Syringe filters (PTFE or equivalent)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source

3. Preparation of Standard Solutions:

• Stock Standard Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-Nitroso Epinephrine CRM and dissolve in 10.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with a suitable diluent (e.g., 50:50 methanol:water) to create calibration standards ranging from approximately 0.05 ng/mL to 20 ng/mL.

4. Sample Preparation:

• For Solid Dosage Forms (e.g., Tablets):

  • Accurately weigh and crush a representative number of tablets to obtain a fine powder.

  • Transfer an amount of powder equivalent to a single dose of epinephrine into a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water) to dissolve the drug substance and extract the impurity.

  • Sonicate for 15-20 minutes to ensure complete extraction.

  • Allow the solution to cool to room temperature and dilute to the mark with the extraction solvent.

  • Centrifuge a portion of the solution at a high speed (e.g., 10,000 rpm) for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• For Liquid Dosage Forms (e.g., Injections):

  • Directly dilute an appropriate volume of the injection solution with the diluent to a concentration within the calibration range.

  • Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

5. LC-MS/MS Conditions (Example):

• Liquid Chromatography:

  • Column: A suitable C18 or phenyl-hexyl column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid and 10 mM Ammonium formate in Water.

  • Mobile Phase B: 0.1% Formic acid in Methanol.

  • Gradient Elution: A suitable gradient to separate N-Nitroso Epinephrine from the epinephrine peak and other matrix components.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-Nitroso Epinephrine should be determined by infusing the standard solution. Example transitions would be based on the protonated molecule [M+H]⁺.

  • Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

6. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area of N-Nitroso Epinephrine against its concentration for the working standard solutions.

• Perform a linear regression analysis of the calibration curve.

• Quantify the amount of N-Nitroso Epinephrine in the sample preparations using the calibration curve.

• Calculate the final concentration of the impurity in the drug product, taking into account the sample weight and dilution factors.

Table 2: Example Quantitative Data for a Validated LC-MS/MS Method

Parameter	Typical Value
Limit of Detection (LOD)	0.02 ng/mL
Limit of Quantification (LOQ)	0.05 ng/mL
Linearity (r²)	≥ 0.995
Accuracy (Recovery)	80 - 120%
Precision (%RSD)	≤ 15%

Note: These values are illustrative and should be established during method validation for the specific matrix and instrumentation used.

Visualizations

Experimental Workflow

Caption: Workflow for the quality control of N-Nitroso Epinephrine.

Genotoxicity Mechanism of N-Nitrosamines

N-Nitroso compounds are not directly mutagenic. They require metabolic activation to form reactive electrophilic species that can interact with cellular macromolecules, including DNA. The primary concern with N-Nitroso Epinephrine is its potential for genotoxicity, which is a key factor in its strict control.

Caption: Genotoxicity mechanism of N-Nitroso Epinephrine.

Conclusion

The control of N-Nitroso Epinephrine is a critical aspect of quality control for epinephrine-containing pharmaceuticals. The use of a certified reference standard is fundamental for the development and validation of sensitive analytical methods capable of ensuring that the levels of this impurity remain below the regulatory acceptable intake limits. The protocols and information provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to establish robust quality control strategies for N-Nitroso Epinephrine, thereby ensuring the safety and efficacy of these essential medicines.

References

• 1. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. labanalysis.it [labanalysis.it]
• 5. An automated carcinogenic potency categorization approach for nitrosamine drug substance-related impurities - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 7. fda.gov [fda.gov]
• 8. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 9. fda.gov [fda.gov]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. gmp-publishing.com [gmp-publishing.com]

Application Notes and Protocols for the Analysis of N-Nitroso Epinephrine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of N-Nitroso Epinephrine (B1671497) solutions intended for analytical purposes. This document outlines the necessary procedures for accurate quantification and analysis, which is crucial for impurity testing in pharmaceutical formulations.

Introduction

N-Nitroso Epinephrine is a nitrosamine (B1359907) impurity that can form in drug products containing epinephrine.[1] Due to the potential carcinogenic nature of nitrosamines, regulatory bodies require strict control and monitoring of these impurities in pharmaceutical products. Accurate and reliable analytical methods are therefore essential for the quantification of N-Nitroso Epinephrine at trace levels.

This document provides a comprehensive guide to preparing N-Nitroso Epinephrine standard solutions for use in analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS).

Physicochemical Properties

A summary of the key physicochemical properties of N-Nitroso Epinephrine is presented in the table below.

Property	Value	Source
Chemical Name	(R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-N-methylnitrous amide	[2][3]
Molecular Formula	C₉H₁₂N₂O₄	[4][5]
Molecular Weight	212.20 g/mol	[5][6]
Appearance	Not specified, though related compounds are often crystalline solids.
Storage Temperature	-20°C for solutions.

Solution Preparation and Handling

3.1. Safety Precautions

N-Nitroso compounds are potential carcinogens and should be handled with extreme care in a well-ventilated laboratory fume hood. Appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, must be worn at all times.

3.2. Solvents and Materials

• Solvents: HPLC-grade or LC-MS grade methanol (B129727) is the recommended solvent for preparing stock and working standard solutions of N-Nitroso Epinephrine.[7][8][9] HPLC-grade water can be used for further dilutions and as a component of the mobile phase.

• Equipment: Calibrated analytical balance, volumetric flasks (Class A), and micropipettes are required for accurate preparation of solutions.

3.3. Preparation of Stock Solution (100 µg/mL)

A detailed, step-by-step protocol for preparing a 100 µg/mL stock solution of N-Nitroso Epinephrine is provided below.

Protocol:

• Accurately weigh approximately 1 mg of N-Nitroso Epinephrine reference standard using a calibrated analytical balance.

• Quantitatively transfer the weighed standard to a 10 mL amber volumetric flask to protect it from light.

• Add approximately 5 mL of HPLC-grade methanol to the volumetric flask.

• Gently swirl the flask to dissolve the standard completely. If necessary, use a vortex mixer for a short period.

• Once the standard is fully dissolved, add methanol to the flask up to the calibration mark.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Label the flask clearly with the compound name, concentration, solvent, preparation date, and initials of the analyst.

• Store the stock solution at -20°C in the dark.

3.4. Preparation of Working Standard Solutions and Calibration Curve

Working standard solutions for generating a calibration curve are prepared by serial dilution of the stock solution. The following table provides an example of a dilution series for a calibration curve ranging from 1 ng/mL to 100 ng/mL.

Concentration (ng/mL)	Volume of Stock/Previous Standard	Final Volume (mL)	Diluent
1000	100 µL of 100 µg/mL Stock	10	Methanol
100	1 mL of 1000 ng/mL Standard	10	Methanol
50	500 µL of 100 ng/mL Standard	1	Methanol
25	500 µL of 50 ng/mL Standard	1	Methanol
10	400 µL of 25 ng/mL Standard	1	Methanol
5	500 µL of 10 ng/mL Standard	1	Methanol
1	200 µL of 5 ng/mL Standard	1	Methanol

Note: The specific concentration range for the calibration curve should be adapted based on the sensitivity of the analytical instrument and the expected levels of the impurity in the samples.

Stability of N-Nitroso Epinephrine Solutions

• Light Sensitivity: Epinephrine solutions are known to be sensitive to light, which can cause degradation.[10][11] It is therefore recommended to protect N-Nitroso Epinephrine solutions from light by using amber glassware or by wrapping containers in aluminum foil.

• pH Stability: The stability of epinephrine is also pH-dependent, with degradation favored in alkaline conditions.[12][13] While the optimal pH for N-Nitroso Epinephrine stability is not documented, it is advisable to control the pH of the solutions, especially if aqueous buffers are used.

• Thermal Stability: Elevated temperatures can accelerate the degradation of epinephrine.[14][15] Therefore, N-Nitroso Epinephrine solutions should be stored at the recommended temperature of -20°C to minimize degradation. Short-term storage at refrigerated temperatures (2-8°C) may be acceptable for working solutions during analysis, but long-term stability under these conditions should be verified.

Experimental Workflow

The following diagram illustrates the general workflow for the preparation and analysis of N-Nitroso Epinephrine.

Figure 1. Experimental Workflow for N-Nitroso Epinephrine Analysis

Formation Pathway of N-Nitroso Epinephrine

The diagram below illustrates the chemical reaction for the formation of N-Nitroso Epinephrine from its parent compound, epinephrine. This reaction typically involves a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.

Figure 2. Formation of N-Nitroso Epinephrine

References

• 1. shimadzu.com [shimadzu.com]
• 2. vivanls.com [vivanls.com]
• 3. Epinephrine Nitroso Impuirty | | SynZeal [synzeal.com]
• 4. store.usp.org [store.usp.org]
• 5. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. waters.com [waters.com]
• 9. fda.gov [fda.gov]
• 10. ondrugdelivery.com [ondrugdelivery.com]
• 11. researchgate.net [researchgate.net]
• 12. Stability of epinephrine in alkalinized solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chondrotoxicity of low pH, epinephrine, and preservatives found in local anesthetics containing epinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thermal degradation of injectable epinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thermal degradation of injectable epinephrine. | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in N-Nitroso Epinephrine Analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the analysis of N-Nitroso Epinephrine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of N-Nitroso Epinephrine? A: Matrix effects refer to the alteration of the ionization efficiency of a target analyte, such as N-Nitroso Epinephrine, by co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which compromises the accuracy, precision, and sensitivity of quantitative analysis.[1][2]

Q2: What are the common causes of matrix effects in pharmaceutical samples? A: Matrix effects in pharmaceutical analysis are primarily caused by competition between the analyte and co-eluting matrix components for ionization in the mass spectrometer's source.[1] Common culprits include the active pharmaceutical ingredient (API) itself, excipients (e.g., mannitol, lactose), buffers, salts, and degradation products.[3][4] Compounds with high polarity, basicity, and mass are often responsible for these effects.[1][2]

Q3: What are the typical signs that my analysis is affected by matrix effects? A: Common indicators that your N-Nitroso Epinephrine analysis is being impacted by matrix effects include:

• Poor or inconsistent recovery of the analyte in spiked samples.[4][5]

• Poor reproducibility of results between different sample preparations.[1]

• Inaccurate quantification, with recovery values significantly deviating from 100%.[1]

• Non-linear calibration curves when using standards prepared in a neat solvent.[1]

Q4: How can I quantitatively assess the extent of matrix effects? A: The post-extraction spike method is a widely accepted approach for the quantitative assessment of matrix effects.[1][6] This involves comparing the peak area of N-Nitroso Epinephrine spiked into a blank matrix extract with the peak area of the analyte at the same concentration in a pure solvent. The percentage of matrix effect can be calculated to determine the degree of ion suppression or enhancement.[1]

Q5: What is the most effective method to compensate for matrix effects? A: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard and most effective technique to correct for matrix effects.[2][7] A SIL-IS for N-Nitroso Epinephrine would co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate and precise ratiometric quantification that compensates for these variations.[1][8]

Q6: Can changing the LC column or ionization source help mitigate matrix effects? A: Yes. Optimizing chromatographic separation is essential to prevent the co-elution of matrix components with the analyte.[3] Using columns with different selectivities, such as those with biphenyl (B1667301) or pentafluorophenyl (PFP) stationary phases, can improve separation from interferences compared to standard C18 columns.[4][5][9] Additionally, while Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) can be less prone to matrix effects for some nitrosamines because ionization occurs in the gas phase, which can be a valuable alternative to explore during method development.[5]

Troubleshooting Guide

Issue 1: Poor or No Recovery of N-Nitroso Epinephrine in Spiked Samples

Possible Cause: Severe ion suppression is the most likely cause, where co-eluting components from the drug product matrix (e.g., excipients, API) are preventing the efficient ionization of N-Nitroso Epinephrine.[4]

A stepwise approach to troubleshooting matrix effects.

Troubleshooting Steps:

• Optimize Sample Preparation: This is the most critical step to remove interfering matrix components before analysis.[5]

  • Solid-Phase Extraction (SPE): Use SPE to selectively isolate N-Nitroso Epinephrine from the complex sample matrix. Mixed-mode cartridges that combine reversed-phase and ion-exchange properties can be particularly effective.[3]

  • Liquid-Liquid Extraction (LLE): Employ LLE to separate the analyte based on its solubility characteristics relative to matrix components.[5]

  • Sample Dilution: A simple "dilute-and-shoot" approach can be effective. By diluting the sample, the concentration of interfering components is reduced, which can lessen ion suppression.[10]

• Enhance Chromatographic Separation: If sample cleanup is insufficient, adjusting the chromatographic conditions can separate N-Nitroso Epinephrine from the interfering compounds.[3]

  • Modify Gradient Profile: Adjusting the mobile phase gradient can improve the separation between the analyte and matrix components.[5]

  • Change Stationary Phase: Consider a column with an alternative stationary phase, such as biphenyl or pentafluorophenyl (PFP), which can offer different selectivity and better resolve the analyte from matrix interferences.[4][9]

  • Reduce Injection Volume: A smaller injection volume introduces less matrix into the system, which can be a simple and effective way to reduce matrix effects.[4]

Issue 2: Inconsistent and Irreproducible Quantitative Results

Possible Cause: This is often due to variable matrix effects between different sample preparations or injections. Inconsistencies in the sample preparation process or lot-to-lot variability in the drug product matrix can cause the degree of ion suppression or enhancement to change between runs.[1]

Troubleshooting Steps:

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust solution for correcting variability. A SIL-IS co-elutes with N-Nitroso Epinephrine and experiences the same ionization effects, allowing for accurate ratiometric quantification that is unaffected by run-to-run variations in matrix effects.[1][7]

• Matrix-Matched Calibration: If a SIL-IS is unavailable, prepare calibration standards in a blank matrix extract (a sample known to be free of the analyte). This ensures that the standards experience the same matrix effects as the samples, improving accuracy.[11]

• Standardize Procedures: Ensure that all sample preparation steps are performed with high precision and consistency across all samples and standards. Automated sample preparation platforms can help minimize variability.[12]

Data Presentation

Table 1: Comparison of Matrix Effect Mitigation Strategies

Strategy	Principle	Pros	Cons	Best For
Sample Cleanup (SPE/LLE)	Physically remove interfering matrix components prior to injection.[11]	Reduces ion suppression/enhancement, can increase sensitivity.	Can be time-consuming, potential for analyte loss.[2]	Complex matrices with high levels of interferences.
Chromatographic Separation	Separate the analyte from co-eluting matrix components.[10]	Directly addresses the root cause of co-elution.	May require significant method development.	When interferences are known and chromatographically distinct.
Sample Dilution	Reduce the concentration of both the analyte and matrix components.[10]	Simple, fast, and requires no extra materials.[2]	Reduces analyte concentration, potentially compromising sensitivity.	High-concentration samples with moderate matrix effects.[10]
Matrix-Matched Calibration	Prepare standards in a blank matrix to mimic the sample environment.[11]	Compensates for matrix effects without altering the sample.	Requires a true blank matrix, which may not be available.	Routine analysis where a consistent blank matrix is accessible.
Stable Isotope Dilution (SIL-IS)	Use a labeled version of the analyte as an internal standard to correct for variations.[7]	"Gold standard"; corrects for both matrix effects and recovery losses.[2][8]	Can be expensive; requires synthesis of a specific SIL-IS.[2]	Achieving the highest accuracy and precision, especially for regulatory submissions.

Table 2: Typical Performance Criteria for Validated Nitrosamine Analysis Methods

Parameter	Target Value	Reference
Accuracy (Recovery)	80 – 120%	[13]
Precision (% RSD)	≤ 15%	[13]
Correlation Coefficient (r²)	≥ 0.99	[14]
Limit of Quantitation (LOQ)	≤ 10 ng/g or as required by regulatory limits	[13]
Analyte Stability	Stable for the duration of the analysis (e.g., up to 72 hours)	[13]

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general workflow for cleaning up a dissolved drug product sample to isolate N-Nitroso Epinephrine. The specific sorbent and solvents should be optimized for the N-Nitroso Epinephrine and the drug product matrix.

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge by passing methanol (B129727) (e.g., 3 mL) followed by water (e.g., 3 mL).[1]

• Equilibration: Equilibrate the cartridge with the same solvent as the sample diluent (e.g., 3 mL of 1% methanol in water).

• Sample Loading: Load the prepared and filtered sample onto the SPE cartridge at a slow, controlled flow rate (e.g., 1 mL/min).[5]

• Washing: Wash the cartridge with a weak solvent (e.g., 3 mL of water or 5% methanol) to remove polar impurities and salts while retaining the analyte.[1]

• Elution: Elute the retained N-Nitroso Epinephrine from the cartridge using a stronger organic solvent (e.g., 2 x 1.5 mL of methanol or acetonitrile).[5]

• Evaporation and Reconstitution: Evaporate the combined eluate to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute the residue in a known, small volume (e.g., 200 µL) of the initial mobile phase for LC-MS analysis.[1]

Protocol 2: Quantitative Evaluation of Matrix Effects

This protocol describes the post-extraction spike method to quantify the extent of matrix effects.[1][5]

• Prepare Solution A (Analyte in Solvent): Prepare a standard solution of N-Nitroso Epinephrine in the final reconstitution solvent (e.g., mobile phase) at a known concentration (e.g., 10 ng/mL).[5]

• Prepare Solution B (Analyte in Spiked Matrix):

  • Take a sample of the drug product known to be free of N-Nitroso Epinephrine (a "blank matrix").

  • Process this blank matrix through the entire sample preparation procedure (e.g., Protocol 1).

  • After the final evaporation step, reconstitute the residue with the same volume of Solution A.[5]

• Analysis: Inject both Solution A and Solution B into the LC-MS system and record the peak areas for N-Nitroso Epinephrine.

• Calculation: Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Visualizations

Decision tree for selecting a compensation strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. benchchem.com [benchchem.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. welch-us.com [welch-us.com]
• 11. Matrix Effect Mitigation → Area → Sustainability [esg.sustainability-directory.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: N-Nitroso Epinephrine Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Nitroso Epinephrine (B1671497). Our focus is to help you resolve common analytical challenges, particularly the co-elution of peaks during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Epinephrine and why is it important to analyze?

N-Nitroso Epinephrine is the N-nitroso derivative of epinephrine. N-nitroso compounds are a class of potential genotoxic impurities that can form in pharmaceutical products. Regulatory agencies require strict control of these impurities due to their potential health risks. Therefore, sensitive and specific analytical methods are necessary to detect and quantify N-Nitroso Epinephrine in drug substances and products to ensure patient safety.

Q2: What are the common analytical techniques used for the determination of N-Nitroso Epinephrine?

The most common analytical techniques for the analysis of nitrosamine (B1359907) impurities, including N-Nitroso Epinephrine, are high-performance liquid chromatography (HPLC) and ultra-high-performance liquid chromatography (UHPLC) coupled with mass spectrometry (MS) or tandem mass spectrometry (MS/MS).[1][2] These methods offer the high sensitivity and selectivity required to detect trace levels of these impurities. Gas chromatography-mass spectrometry (GC-MS) can also be used for some volatile nitrosamines, but LC-based methods are generally more suitable for non-volatile compounds like N-Nitroso Epinephrine.

Q3: What are the potential co-eluting impurities with N-Nitroso Epinephrine?

Potential co-eluting peaks with N-Nitroso Epinephrine can include:

• Epinephrine: The parent drug from which the nitrosamine is formed.

• Epinephrine degradation products: Epinephrine can degrade through oxidation and other pathways, especially under stress conditions like heat and light.[3][4][5][6]

• Other related substances and impurities: These can be present in the epinephrine raw material or formed during the manufacturing process.

• Enantiomers: Both epinephrine and N-Nitroso Epinephrine are chiral molecules and may exist as enantiomers, which can be challenging to separate.[7][8][9][10]

Troubleshooting Guide: Resolving Co-eluting Peaks

Co-elution of N-Nitroso Epinephrine with other components can lead to inaccurate quantification and potential failure to meet regulatory requirements. This guide provides a systematic approach to troubleshooting and resolving these issues.

Problem: My N-Nitroso Epinephrine peak is not well-resolved from a nearby peak.

Step 1: Initial Assessment and Peak Identification

The first step is to identify the co-eluting species.

• Mass Spectrometry (MS): If using an LC-MS system, examine the mass spectrum across the unresolved peak. Different m/z values will indicate the presence of multiple components.

• Reference Standards: Inject individual standards of potential impurities (e.g., epinephrine, known degradation products) to compare their retention times with the peak of interest.

• Forced Degradation Studies: Subjecting the epinephrine sample to stress conditions (e.g., acid, base, oxidation, heat, light) can help to generate degradation products and identify their peaks in the chromatogram.[3][4][5][6]

Logical Workflow for Troubleshooting Co-elution

Caption: A logical workflow for diagnosing and resolving co-eluting peaks.

Step 2: Chromatographic Optimization Strategies

If co-elution is confirmed, the following parameters can be adjusted to improve separation. It is recommended to change one parameter at a time to understand its effect.

• Organic Solvent Percentage: For reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) will generally increase retention times and may improve resolution.

• Mobile Phase pH: The pH of the mobile phase can significantly affect the retention of ionizable compounds like epinephrine and N-Nitroso Epinephrine. A systematic study of pH can help to achieve optimal separation.

• Buffer Strength: Adjusting the buffer concentration can also influence selectivity.

• Solvent Type: Switching between acetonitrile and methanol (B129727) can alter selectivity due to different solvent properties.

• Column Chemistry: If modifying the mobile phase is insufficient, changing the column stationary phase is a powerful tool. Different column chemistries (e.g., C18, C8, Phenyl-Hexyl, Pentafluorophenyl (PFP)) offer different selectivities. Mixed-mode columns that utilize both reversed-phase and ion-exchange mechanisms can be particularly effective for polar, ionizable compounds like epinephrine and its derivatives.[11]

• Particle Size and Column Dimensions: Using a column with smaller particles or a longer column can increase efficiency and improve resolution.

• Column Temperature: Changing the column temperature can affect selectivity. Lower temperatures often increase retention and can improve resolution, while higher temperatures can improve peak shape and reduce analysis time.

• Flow Rate: Decreasing the flow rate can increase the number of theoretical plates and improve resolution, but will also increase the run time.

Step 3: Addressing Chiral Separations

If co-elution of enantiomers is suspected, a chiral separation method is required.

• Chiral Stationary Phases (CSPs): A variety of CSPs are commercially available. For epinephrine and related compounds, polysaccharide-based and cyclodextrin-based columns have been shown to be effective.[7][8][9][10]

• Chiral Mobile Phase Additives: In some cases, adding a chiral selector to the mobile phase can achieve separation on a standard achiral column.

Experimental Protocols

The following are example starting conditions for method development. Optimization will likely be required for your specific application and instrumentation.

Example Protocol 1: Reversed-Phase HPLC-UV for N-Nitroso Epinephrine and Epinephrine

This method is a starting point for separating N-Nitroso Epinephrine from epinephrine and its degradation products.

Parameter	Condition
Column	C18, 2.6 µm, 100 x 4.6 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	5% B to 95% B over 15 minutes
Flow Rate	0.6 mL/min
Column Temperature	40 °C
Injection Volume	3 µL
UV Detection	To be determined based on the UV spectra of the analytes

Based on FDA methods for other nitrosamines.[12]

Example Protocol 2: Chiral HPLC for Epinephrine Enantiomers

This method can be adapted to investigate the enantiomeric separation of N-Nitroso Epinephrine.

Parameter	Condition
Column	Chiral Stationary Phase (e.g., polysaccharide-based)
Mobile Phase	To be optimized based on the column manufacturer's recommendations. Common mobile phases include hexane/isopropanol or alcohol/acetonitrile mixtures with acidic or basic additives.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
UV Detection	280 nm

Adapted from methods for epinephrine enantiomer separation.[7][8]

Signaling Pathways

While direct studies on the signaling pathways of N-Nitroso Epinephrine are limited, its structural similarity to epinephrine suggests it may interact with adrenergic signaling pathways. Epinephrine exerts its effects by binding to α- and β-adrenergic receptors, which are G-protein coupled receptors (GPCRs).[13][14][15][]

Epinephrine Signaling through β-Adrenergic Receptors

Caption: Simplified diagram of the epinephrine signaling pathway via β-adrenergic receptors.

N-Nitroso Epinephrine, due to its structural similarity to epinephrine, could potentially act as an agonist or antagonist at adrenergic receptors, thereby interfering with normal physiological signaling. However, the primary concern with N-nitroso compounds is their genotoxic potential, which occurs through different mechanisms, often involving metabolic activation to reactive species that can damage DNA.[17][18]

It is important to note that while the structural similarity is a starting point for investigation, dedicated studies are required to fully understand the biological activity of N-Nitroso Epinephrine.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. conservancy.umn.edu [conservancy.umn.edu]
• 7. Determination of the enantiomeric purity of epinephrine by HPLC with circular dichroism detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of the enantiomeric purity of epinephrine by HPLC with circular dichroism detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. phx.phenomenex.com [phx.phenomenex.com]
• 11. HPLC Separation of Epinephrine and Related Impurities | SIELC Technologies [sielc.com]
• 12. fda.gov [fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 15. Adrenergic receptor - Wikipedia [en.wikipedia.org]
• 17. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Analysis of N-Nitroso Epinephrine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering instability issues during the analysis of N-Nitroso Epinephrine (B1671497).

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Epinephrine and why is its analysis challenging?

N-Nitroso Epinephrine is the N-nitroso derivative of the drug substance Epinephrine.[1] It is classified as a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI). The U.S. FDA has set an acceptable intake (AI) limit of 100 ng/day for N-Nitroso Epinephrine, highlighting the need for sensitive and accurate analytical methods for its detection and quantification at trace levels.[1]

The primary challenge in its analysis lies in the inherent instability of the molecule. Like many N-nitroso compounds and its parent molecule, epinephrine, N-Nitroso Epinephrine is susceptible to degradation under various environmental conditions, which can lead to inaccurate and unreliable analytical results.

Q2: What are the main factors that contribute to the instability of N-Nitroso Epinephrine during sample analysis?

Several factors can contribute to the degradation of N-Nitroso Epinephrine in analytical samples:

• Light Exposure: N-nitroso compounds are known to be susceptible to UV photolysis, which can lead to the cleavage of the N-N bond.[2] The parent compound, epinephrine, is also known to be sensitive to light.

• Temperature: Elevated temperatures can accelerate the degradation of N-Nitroso Epinephrine. Studies on the thermal degradation of epinephrine have shown significant decomposition at elevated temperatures.[3][4]

• pH: The stability of N-Nitroso Epinephrine is highly dependent on the pH of the sample solution. Based on data from a structurally related epinephrine derivative, maximum stability is expected in the acidic pH range of 2.5-4.5. Both highly acidic and alkaline conditions can promote degradation.

• Presence of Oxidizing Agents and Metal Ions: The catechol moiety in the epinephrine structure is susceptible to oxidation, a process that can be catalyzed by metal ions. This oxidative degradation can also affect the N-nitroso derivative.

Q3: I am observing low or no recovery of N-Nitroso Epinephrine in my samples. What could be the cause?

Low or no recovery of N-Nitroso Epinephrine is a common issue and is often linked to its instability. Consider the following potential causes and troubleshooting steps:

• Sample Preparation:

  • Solvent Selection: Ensure the diluent used for sample preparation is appropriate. Methanol (B129727) or a mixture of methanol and water is often a suitable choice. Avoid reactive solvents.

  • pH of the Sample: The pH of your sample solution may be outside the optimal stability range. Adjust the pH to be within the 2.5-4.5 range using a suitable buffer, if compatible with your analytical method.

• Sample Storage:

  • Light Exposure: Protect your samples from light at all stages of the analysis. Use amber vials or wrap vials in aluminum foil.

  • Temperature: Store samples at refrigerated temperatures (2-8 °C) and minimize their exposure to room temperature.

• Analytical Method:

  • In-source Degradation: For LC-MS analysis, high temperatures in the ion source can sometimes cause degradation of thermally labile compounds. Optimization of source parameters may be necessary.

  • Incompatible Mobile Phase: Ensure the mobile phase pH is within the stability range of the analyte.

Q4: How can I prevent the artificial formation of N-Nitroso Epinephrine during my analysis?

Artifactual formation of N-nitrosamines can occur if a nitrosating agent and an amine precursor are present in the sample matrix under favorable conditions (e.g., acidic pH, heat). While less common for a pre-formed impurity like N-Nitroso Epinephrine, it is a critical consideration in nitrosamine analysis. To mitigate this:

• Avoid acidic conditions during sample workup if residual nitrosating agents are suspected.

• Analyze samples as quickly as possible after preparation.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues encountered during the analysis of N-Nitroso Epinephrine.

Observed Issue	Potential Cause	Recommended Action
Low or No Analyte Response	Analyte degradation due to light exposure.	Prepare and store all standards and samples in amber glass vials or light-blocking centrifuge tubes.
Analyte degradation due to improper pH.	Adjust the pH of the sample diluent to a range of 2.5 to 4.5 using a suitable buffer system.
Thermal degradation during storage or analysis.	Store samples at 2-8°C and minimize time at room temperature. If using GC-MS, consider if the inlet temperature is too high. LC-MS is generally preferred for thermally labile nitrosamines.[5]
Poor Peak Shape or Tailing	Inappropriate mobile phase composition or pH.	Optimize the mobile phase. Ensure the pH is compatible with the analyte's stability.
Active sites on the analytical column.	Use a modern, high-performance column with low silanol (B1196071) activity. Consider the use of mobile phase additives to reduce tailing.
High Variability in Results (%RSD)	Inconsistent sample handling and preparation.	Standardize all sample preparation steps, including extraction times and temperatures.
Instability of the analyte in the autosampler.	If possible, use a cooled autosampler. Limit the time samples reside in the autosampler before injection.
Presence of Unexpected Peaks	Degradation of N-Nitroso Epinephrine.	Compare chromatograms of freshly prepared samples with those that have been stored for a period to identify potential degradation products.
Matrix interference.	Optimize the sample clean-up procedure (e.g., solid-phase extraction) to remove interfering matrix components.

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis

This protocol provides a general guideline for the preparation of samples from an epinephrine drug product for the analysis of N-Nitroso Epinephrine.

• Sample Weighing: Accurately weigh a portion of the powdered drug product equivalent to a target concentration of the active pharmaceutical ingredient (API) into a light-protected centrifuge tube.

• Diluent Addition: Add a pre-determined volume of diluent (e.g., 80:20 v/v Methanol:Water with 0.1% formic acid to achieve a pH within the stable range) to the centrifuge tube.

• Extraction: Vortex the sample for 5 minutes to ensure complete dissolution of the analyte.

• Centrifugation: Centrifuge the sample at a sufficient speed and duration (e.g., 4000 rpm for 10 minutes) to pelletize any undissolved excipients.

• Filtration: Carefully transfer the supernatant to a syringe and filter through a 0.22 µm syringe filter into an amber HPLC vial. Discard the first portion of the filtrate.

• Storage: If not analyzed immediately, store the vials at 2-8°C, protected from light.

Protocol 2: Representative LC-MS/MS Method Parameters

This is a representative method and should be optimized and validated for your specific instrumentation and sample matrix.

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Start with a low percentage of B, ramp up to elute the analyte, then re-equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by infusion of an N-Nitroso Epinephrine reference standard.
Source Temperature	Optimize to ensure efficient ionization without causing thermal degradation.

Visualizations

Caption: Troubleshooting workflow for N-Nitroso Epinephrine instability.

References

• 1. veeprho.com [veeprho.com]
• 2. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermal degradation of injectable epinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal degradation of injectable epinephrine. | Semantic Scholar [semanticscholar.org]
• 5. pmda.go.jp [pmda.go.jp]

Technical Support Center: Optimizing LC Gradient for N-Nitroso Epinephrine Separation

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the liquid chromatography (LC) separation of N-Nitroso Epinephrine.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Epinephrine and why is its separation important?

N-Nitroso Epinephrine is a nitrosamine (B1359907) impurity that can form from the secondary amine structure of Epinephrine.[1] Nitrosamines are classified as probable human carcinogens, making their detection and quantification in pharmaceutical products critical for patient safety.[2] Regulatory agencies have set stringent limits for nitrosamine impurities in drug substances and products, necessitating robust analytical methods for their separation and analysis.[2]

Q2: What are the key physicochemical properties of N-Nitroso Epinephrine to consider for LC method development?

Understanding the physicochemical properties of N-Nitroso Epinephrine is crucial for developing an effective LC separation method. Key properties include:

• Molecular Formula: C₉H₁₂N₂O₄[3]

• Molecular Weight: 212.20 g/mol [3]

• Polarity: With a computed XLogP3 of -0.4, N-Nitroso Epinephrine is considered a relatively polar compound.[3] This suggests that a reversed-phase LC method with a polar-modified column or a column that performs well with highly aqueous mobile phases would be suitable.

• Structure: The molecule contains a catechol group and a nitroso group, which can influence its chromatographic behavior and detection.

Q3: What are the main challenges in separating N-Nitroso Epinephrine from Epinephrine?

The primary challenge is the potential for co-elution due to the structural similarity between N-Nitroso Epinephrine and the parent drug, Epinephrine. Both are polar compounds, which can lead to poor retention on traditional C18 columns, especially in highly aqueous mobile phases. Achieving adequate resolution between the low-level N-Nitroso Epinephrine impurity and the high-concentration Epinephrine peak is a key objective.

Q4: Which type of LC column is recommended for N-Nitroso Epinephrine separation?

For the separation of polar compounds like N-Nitroso Epinephrine, several column chemistries can be considered:

• Polar-Embedded C18 Columns: These columns have a polar group embedded in the alkyl chain, which improves retention and peak shape for polar analytes in highly aqueous mobile phases.

• Phenyl-Hexyl Columns: These columns can provide alternative selectivity through π-π interactions with the aromatic rings of N-Nitroso Epinephrine and Epinephrine, potentially enhancing resolution.

• Biphenyl (B1667301) Columns: Similar to phenyl-hexyl columns, biphenyl phases offer π-π interactions and are known to provide good retention for nitrosamines.

• HSS T3 Columns: These are high-strength silica (B1680970) columns with a C18 modification that are designed for enhanced retention of polar compounds.[4]

The choice of column will depend on the specific mobile phase conditions and the presence of other impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of an LC gradient for N-Nitroso Epinephrine separation.

Problem 1: Poor or No Retention of N-Nitroso Epinephrine

Possible Causes:

• The mobile phase is too strong (high organic content).

• The column is not suitable for retaining polar compounds.

• The sample diluent is much stronger than the initial mobile phase.

Solutions:

• Decrease Initial Organic Content: Start the gradient with a lower percentage of the organic solvent (e.g., 5% acetonitrile (B52724) or methanol).

• Select an Appropriate Column: Use a polar-embedded, phenyl-hexyl, or HSS T3 column designed for enhanced polar retention.

• Match Sample Diluent to Initial Mobile Phase: Dissolve the sample in a solvent that is as weak as or weaker than the initial mobile phase to ensure proper on-column focusing.

Problem 2: Co-elution of N-Nitroso Epinephrine and Epinephrine

Possible Causes:

• Insufficient selectivity of the chromatographic system.

• Inadequate gradient slope.

Solutions:

• Optimize Mobile Phase pH: Adjusting the pH of the aqueous mobile phase can alter the ionization state of both analytes, potentially improving separation. A pH around 3 is often a good starting point for nitrosamine analysis.

• Change Organic Modifier: Switching from acetonitrile to methanol (B129727), or vice versa, can change the selectivity of the separation.

• Modify the Gradient Profile:

  • Shallow Gradient: Employ a shallower gradient (slower increase in organic solvent) around the elution time of the two peaks to increase resolution.

  • Isocratic Hold: Introduce an isocratic hold at a specific mobile phase composition where the separation is critical.

• Evaluate a Different Column Chemistry: If mobile phase optimization is insufficient, try a column with a different stationary phase (e.g., switch from C18 to a phenyl-hexyl phase).

Problem 3: Poor Peak Shape (Tailing or Fronting)

Possible Causes:

• Tailing: Secondary interactions with residual silanols on the column, column overload, or extra-column dead volume.

• Fronting: Sample overload or sample solvent being stronger than the mobile phase.

Solutions:

• For Tailing:

  • Use a Buffered Mobile Phase: Add a buffer like ammonium (B1175870) formate (B1220265) or formic acid to the mobile phase to minimize silanol (B1196071) interactions.

  • Reduce Sample Concentration: Inject a lower concentration of the sample to avoid overloading the column.

  • Check System for Dead Volume: Ensure all fittings and tubing are properly connected.

• For Fronting:

  • Dilute the Sample: Reduce the amount of analyte injected onto the column.

  • Use a Weaker Sample Solvent: Ensure the sample is dissolved in a solvent weaker than the mobile phase.

Problem 4: Low Sensitivity or Poor Signal-to-Noise Ratio

Possible Causes:

• Suboptimal detection wavelength (for UV detection).

• Ion suppression in the mass spectrometer source (for MS detection).

• Inadequate sample preparation leading to matrix effects.

Solutions:

• Optimize Detector Settings:

  • UV Detector: Select a wavelength where N-Nitroso Epinephrine has maximum absorbance.

  • MS Detector: Optimize source parameters (e.g., gas flows, temperature) and use Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

• Improve Chromatographic Separation: Ensure N-Nitroso Epinephrine is well-separated from matrix components that can cause ion suppression.

• Enhance Sample Preparation: Implement a sample clean-up step, such as solid-phase extraction (SPE), to remove interfering matrix components.

Experimental Protocols

Hypothetical Protocol for LC Gradient Optimization

This protocol provides a starting point for developing a robust LC gradient method for the separation of N-Nitroso Epinephrine from Epinephrine.

1. Initial Method Conditions:

• Column: Polar-embedded C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.3 mL/min

• Column Temperature: 30 °C

• Injection Volume: 2 µL

• Detection: UV at 230 nm and/or MS/MS (MRM mode)

• Sample Diluent: 10:90 (v/v) Acetonitrile:Water

2. Gradient Scouting:

Perform a broad linear gradient to determine the approximate elution time of N-Nitroso Epinephrine and Epinephrine.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B (re-equilibration)

3. Gradient Optimization:

Based on the scouting run, adjust the gradient to improve resolution around the target peaks. For example, if both peaks elute between 3 and 5 minutes, a modified gradient could be:

• Optimized Gradient Program:

  • 0-1 min: 5% B

  • 1-6 min: 5% to 25% B (shallow gradient for separation)

  • 6-8 min: 25% to 95% B (steeper gradient to elute remaining components)

  • 8-10 min: 95% B

  • 10.1-13 min: 5% B (re-equilibration)

4. Further Optimization:

If co-elution persists, consider the following:

• Change Organic Modifier: Replace acetonitrile with methanol and repeat the gradient scouting and optimization steps.

• Adjust pH: Prepare mobile phase A with different pH values (e.g., pH 2.5, 3.0, 3.5) using formic acid or ammonium formate and evaluate the impact on selectivity.

Data Presentation

The following table summarizes the expected impact of various LC parameters on the separation of N-Nitroso Epinephrine and Epinephrine.

Parameter	Change	Expected Impact on Separation	Rationale
Mobile Phase	Decrease initial %B	Increased retention for both compounds	Both are polar and will be retained longer in a weaker mobile phase.
Increase gradient slope	Decreased run time, potentially decreased resolution	Faster elution with less time for separation to occur.
Decrease gradient slope	Increased run time, potentially increased resolution	Slower elution allows for better separation of closely eluting peaks.
Change organic solvent (ACN to MeOH)	Change in selectivity	Methanol and acetonitrile have different solvent properties that can alter interactions with the stationary phase.
Adjust pH	Change in selectivity and peak shape	Alters the ionization of the analytes, affecting their interaction with the stationary phase.
Column	Use a polar-embedded or Phenyl-Hexyl column	Improved retention and peak shape	These columns are designed to better retain polar compounds and offer different selectivity mechanisms.
Decrease particle size	Increased efficiency and resolution	Smaller particles lead to sharper peaks and better separation.
Temperature	Increase temperature	Decreased retention, potentially altered selectivity	Can improve peak shape by reducing mobile phase viscosity but may also change selectivity.

Visualizations

Caption: Troubleshooting workflow for common LC gradient issues.

Caption: Chemical structures of Epinephrine and N-Nitroso Epinephrine.

References

• 1. veeprho.com [veeprho.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting N-Nitroso Epinephrine Peak Tailing in HPLC

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of N-Nitroso Epinephrine. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to address common issues, particularly peak tailing, encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of N-Nitroso Epinephrine peak tailing in my reversed-phase HPLC analysis?

A1: Peak tailing for N-Nitroso Epinephrine, a polar compound with basic functional groups, is most commonly caused by secondary interactions with the stationary phase.[1][2] The primary culprits are:

• Silanol (B1196071) Interactions: The N-Nitroso Epinephrine molecule can interact with acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases.[3][4][5] These interactions create a secondary, stronger retention mechanism for a portion of the analyte molecules, causing them to elute more slowly and create a "tail" on the peak.[1] This is especially prevalent when the mobile phase pH is above 3, where silanol groups become ionized and negatively charged.[1][6]

• Low or Inconsistent Mobile Phase pH: If the mobile phase pH is not adequately controlled or is close to the pKa of N-Nitroso Epinephrine, both ionized and non-ionized forms of the molecule can exist simultaneously, leading to peak distortion.[3][7]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak tailing.[2][4] If peak shape improves after diluting the sample, column overload was the likely issue.[4]

• System and Column Issues: Physical problems such as a void at the head of the column, a partially blocked inlet frit, or excessive extra-column volume (e.g., long or wide tubing) can also lead to peak tailing.[1][8][9]

Q2: How does the mobile phase pH specifically affect the peak shape of N-Nitroso Epinephrine?

A2: Mobile phase pH is a critical parameter that directly influences the ionization state of N-Nitroso Epinephrine and the activity of the silica (B1680970) stationary phase.

• Analyte Ionization: N-Nitroso Epinephrine contains basic functional groups. At a low mobile phase pH (e.g., below its pKa), it will be protonated (positively charged). At a high pH (above its pKa), it will be in its neutral form.[10] Operating at a pH where the analyte is in a single, stable ionic state is crucial for achieving a sharp, symmetrical peak.[7]

• Silanol Group Suppression: At a low pH (typically 2.5-3.5), residual silanol groups on the silica packing are protonated (neutral), which significantly minimizes their ability to interact with the positively charged N-Nitroso Epinephrine molecules.[11][12] This reduction in secondary interactions is often the most effective way to eliminate peak tailing for basic compounds.[1]

• Method Robustness: It is best practice to adjust the mobile phase pH to be at least one unit away from the analyte's pKa to ensure that small fluctuations in pH do not cause significant changes in retention time or peak shape.[13]

Q3: I've adjusted the mobile phase pH, but my N-Nitroso Epinephrine peak is still tailing. What should I investigate next?

A3: If pH optimization is not sufficient, consider the following:

• Column Chemistry: Your column may not be ideal for this analysis. Standard C18 columns can have a high number of active silanol sites. Switching to a modern, high-purity silica column with effective end-capping can significantly reduce tailing.[3][4] End-capping deactivates most of the residual silanol groups.[1] Columns with polar-embedded phases can also provide shielding for basic compounds.[3]

• Mobile Phase Additives: Consider adding a competitive base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 25 mM).[8] TEA is a small molecule that will preferentially interact with the active silanol sites, effectively blocking them from interacting with your analyte.[12]

• Buffer Concentration: A low buffer concentration may not be sufficient to maintain a stable pH at the column surface. Increasing the buffer strength (typically in the 10-50 mM range) can improve peak shape.[9][11]

• Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or of equal strength to your mobile phase.[2][6] Dissolving the sample in the mobile phase itself is often the safest option.[8]

Q4: Could my sample preparation be the source of the peak tailing?

A4: Yes, sample preparation can introduce issues.

• Matrix Effects: Complex sample matrices can contain components that strongly adsorb to the column inlet, causing peak distortion for all analytes.[11][14] Implementing a sample cleanup step, such as Solid Phase Extraction (SPE), can remove these interferences.[1]

• Sample Concentration and Volume: As mentioned, injecting too high a concentration or too large a volume of your sample can lead to mass overload and volume overload, respectively, both of which can cause peak tailing.[14] Try reducing the injection volume or diluting the sample.[14]

Q5: What are the ideal column specifications for analyzing N-Nitroso Epinephrine and other nitrosamines?

A5: For the analysis of polar, basic compounds like nitrosamines, the choice of column is critical.[15] Look for columns with the following characteristics:

• Stationary Phase: A high-purity, Type B silica C18 or C8 column is a good starting point. These columns have lower metal content and fewer, less acidic silanol groups.[5]

• End-Capping: Select a column that is thoroughly end-capped to minimize the number of available silanol groups.[4][12]

• Particle Size: Smaller particle sizes (e.g., sub-2 µm or solid-core particles) can provide higher efficiency and better resolution, which may help to distinguish peak tailing from a co-eluting impurity.[1][16]

• Alternative Chemistries: For challenging separations, consider columns with alternative selectivities, such as those with polar-embedded groups or a pentafluorophenyl (PFP) phase.[16]

Troubleshooting Guides

Systematic Guide to Diagnosing and Resolving N-Nitroso Epinephrine Peak Tailing

This guide provides a step-by-step workflow to identify and correct the cause of peak tailing.

Step 1: Initial Assessment & System Check

• Check All Peaks: Does the tailing affect only the N-Nitroso Epinephrine peak or all peaks in the chromatogram?

  • All Peaks Tailing: Suspect a system-wide issue. Check for extra-column dead volume in the tubing and connections between the injector and detector.[6][8] Ensure fittings are properly seated. A void in the column or a contaminated guard column could also be the cause.[9][17]

  • Only N-Nitroso Epinephrine Tailing: The issue is likely chemical and related to the specific interaction of your analyte with the column or mobile phase.[6]

Step 2: Method Parameter Optimization (Chemical Factors)

• Mobile Phase pH Adjustment: This is the most impactful parameter for basic analytes.[10] Lower the mobile phase pH using a suitable buffer (e.g., phosphate, formate) to a range of 2.5-3.5 to suppress silanol ionization.[1][12]

• Increase Buffer Strength: If tailing persists, increase the buffer concentration to between 20-50 mM to ensure consistent pH.[9][12]

• Sample Dilution: Prepare and inject a 1:10 and 1:100 dilution of your sample. If the peak shape improves, the original sample was overloaded.[4][14]

Step 3: Column and Hardware Evaluation

• Guard Column: If you are using a guard column, replace it with a new one. A contaminated guard column is a common source of peak shape problems.[14][17]

• Column Flushing: If you suspect column contamination, flush the column with a strong solvent (e.g., 100% Acetonitrile or Methanol for reversed-phase).[11]

• Column Replacement: If the above steps fail, the column itself may be degraded or inappropriate for the assay. Replace it with a new, high-quality end-capped column recommended for basic compounds.[1][4]

Data Presentation

Table 1: Effect of Mobile Phase pH and Additives on Peak Asymmetry

This table summarizes typical results seen when troubleshooting peak tailing for a basic compound like N-Nitroso Epinephrine. The USP Tailing Factor (Tf) is used as the measure of peak asymmetry, where a value of 1.0 is a perfectly symmetrical peak and values > 1.2 indicate significant tailing.

Condition ID	Mobile Phase pH	Additive (in Mobile Phase)	Column Type	Resulting USP Tailing Factor (Tf)	Observation
A	7.0	None	Standard C18	2.4	Severe tailing due to ionized silanols interacting with the basic analyte.[1]
B	3.0	None	Standard C18	1.5	Improvement, but still tailing. Silanol ionization is suppressed but not eliminated.[1]
C	3.0	25mM Triethylamine (TEA)	Standard C18	1.2	Acceptable peak shape. TEA acts as a sacrificial base, masking active silanol sites.[8][12]
D	3.0	None	High-Purity, End-Capped C18	1.1	Good peak shape. The modern, end-capped column has fewer active sites for secondary interactions.[4][12]

Experimental Protocols

Protocol: Baseline HPLC Method for N-Nitroso Epinephrine Analysis

This protocol provides a starting point for method development, designed to minimize peak tailing.

• HPLC System: Standard HPLC or UHPLC system with a UV or Mass Spectrometry (MS) detector.

• Column: High-purity, end-capped C18 column (e.g., Waters XSelect HSS T3, Agilent ZORBAX StableBond), 4.6 x 150 mm, 3.5 µm.[1][18]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-17 min: 95% B

  • 17.1-20 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detector: UV at 245 nm or MS detection.[18]

• Sample Preparation:

  • Accurately weigh and dissolve the N-Nitroso Epinephrine standard or sample in the initial mobile phase (95:5 Mobile Phase A:B).

  • Filter the sample through a 0.22 µm syringe filter before injection.

Mandatory Visualizations

Caption: Causes of N-Nitroso Epinephrine Peak Tailing.

Caption: HPLC Troubleshooting Workflow for Peak Tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. chromtech.com [chromtech.com]
• 4. benchchem.com [benchchem.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. support.waters.com [support.waters.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. uhplcs.com [uhplcs.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. agilent.com [agilent.com]
• 14. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 15. uhplcs.com [uhplcs.com]
• 16. mac-mod.com [mac-mod.com]
• 17. waters.com [waters.com]
• 18. waters.com [waters.com]

preventing on-column degradation of N-Nitroso Epinephrine

This guide provides troubleshooting advice and answers to frequently asked questions regarding the on-column degradation of N-Nitroso Epinephrine during HPLC and LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of N-Nitroso Epinephrine degradation during my chromatographic analysis?

Common indicators of on-column degradation include:

• Poor Peak Shape: Significant peak tailing or fronting.

• Low Analyte Response: A gradual or sudden decrease in peak area or height, leading to poor sensitivity.

• Irreproducible Retention Times: Shifting retention times between injections.

• Appearance of New Peaks: The emergence of unexpected peaks, which may be degradation products.

• Poor Recovery: Inability to achieve acceptable recovery percentages when testing quality control samples.

Q2: What are the primary chemical reasons for N-Nitroso Epinephrine's instability on an HPLC column?

N-Nitroso Epinephrine is a chemically labile molecule susceptible to degradation via two main pathways due to its structure:

• Catechol Moiety Oxidation: The 1,2-dihydroxybenzene (catechol) group is highly susceptible to oxidation. This process can be catalyzed by metal ions present in the analytical flow path, such as iron from stainless steel column frits and hardware.[1] This can lead to the formation of quinone-type species, resulting in a loss of the primary analyte signal.

• Interaction with Active Silanol (B1196071) Groups: The molecule can engage in secondary interactions with active sites on silica-based stationary phases.[2] Free silanol groups (Si-OH) on the silica (B1680970) surface, especially those that are acidic, can interact with the basic amine functionality of the molecule through hydrogen bonding or ionic exchange.[2] This often leads to severe peak tailing and, in some cases, can catalyze degradation.

Troubleshooting Guide to Prevent On-Column Degradation

If you are observing signs of degradation, follow this systematic approach to identify and mitigate the cause.

Step 1: Evaluate and Optimize Your HPLC Column

The column is the most common source of on-column degradation. Interactions with the stationary phase or column hardware are critical factors.

• Issue: Active silanol groups on a standard silica-based C18 column are causing peak tailing and analyte loss.

• Solution: Switch to a modern, high-purity, end-capped C18 column. These columns use Type B silica and advanced bonding techniques to minimize the number of accessible silanol groups, leading to more inert surfaces.[2]

• Issue: Metal-catalyzed oxidation of the catechol group.

• Solution: Use a column with bio-inert or metal-free hardware. Many manufacturers offer columns with PEEK-lined stainless steel or full PEEK hardware, which minimizes contact between the sample and metallic surfaces.

Step 2: Adjust Mobile Phase Composition

The mobile phase composition, particularly its pH, is crucial for stabilizing N-Nitroso Epinephrine.

• Issue: Ionized silanol groups (negatively charged) are interacting with the protonated analyte (positively charged).

• Solution: Lower the mobile phase pH. Using an acidic modifier like 0.1% formic acid will bring the pH to approximately 2.8.[3] This suppresses the ionization of silanol groups, significantly reducing secondary ionic interactions and improving peak shape.[3][4]

• Issue: Poor passivation of the stationary phase by the organic solvent.

• Solution: Consider using methanol (B129727) instead of acetonitrile (B52724) as the organic modifier. Methanol is more effective at forming hydrogen bonds with silanol groups, effectively "shielding" them from interacting with the analyte.[2]

Step 3: Assess the HPLC/UHPLC System

If column and mobile phase optimizations are insufficient, components of the LC system itself may be contributing to degradation.

• Issue: Metal surfaces in the autosampler, tubing, or detector flow cell are catalyzing oxidation.

• Solution: If possible, use a bio-inert or metal-free LC system. These systems replace stainless steel components with materials like PEEK or MP35N alloy, creating a fully inert flow path.

• Issue: Thermal degradation.

• Solution: Maintain a controlled, moderate column temperature (e.g., 25-30 °C). While higher temperatures can sometimes improve efficiency, they can also accelerate the degradation of thermally sensitive compounds like catecholamines.[5][6] Always keep samples in a cooled autosampler (4 °C).

Data Summary

The following tables summarize the expected impact of key chromatographic parameters on the analysis of N-Nitroso Epinephrine.

Table 1: Effect of Mobile Phase pH on Analyte Performance

Parameter	Mobile Phase pH 7.0 (Phosphate Buffer)	Mobile Phase pH 2.8 (0.1% Formic Acid)	Rationale
Peak Shape	Poor (Significant Tailing)	Excellent (Symmetrical)	Low pH suppresses silanol ionization, preventing secondary interactions.[3]
Recovery	Low to Moderate	High	Minimizes on-column adsorptive losses and degradation catalyzed by active sites.
Retention	Potentially longer and less stable	Shorter and highly reproducible	Retention is governed by hydrophobic interactions without interference from silanol effects.

Table 2: Comparison of HPLC Column Types

Column Type	Expected Performance	Key Benefit
Standard C18 (Type A Silica)	Poor peak shape, low recovery	Not recommended for this analyte.
High-Purity, End-Capped C18	Good peak shape with optimized mobile phase	Reduced silanol activity improves peak symmetry and recovery.[2]
Inert Hardware C18 (PEEK-Lined)	Excellent peak shape and recovery	Minimizes potential for metal-catalyzed oxidation of the catechol moiety.[1]

Experimental Protocols

Protocol: Inert LC-MS Method for N-Nitroso Epinephrine

This protocol provides a robust starting point for minimizing on-column degradation.

• LC System: A UHPLC system with an inert flow path is recommended.

• Column: InertSustain AQ-C18 or equivalent (e.g., Agilent InfinityLab Poroshell 120 EC-C18) with inert hardware, 2.1 x 100 mm, 2.7 µm.[7][8]

• Mobile Phase A: 0.1% Formic Acid in Water.[7]

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B for equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 30 °C

• Autosampler Temperature: 4 °C

• Injection Volume: 2 µL

• MS Detector: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• Detection: Selected Reaction Monitoring (SRM). Specific precursor/product ion transitions must be optimized for N-Nitroso Epinephrine.

Visual Guides

Caption: Troubleshooting workflow for on-column degradation.

Caption: Key molecular sites prone to on-column interaction.

References

• 1. On-column reduction of catecholamine quinones in stainless steel columns during liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. halocolumns.com [halocolumns.com]
• 5. conservancy.umn.edu [conservancy.umn.edu]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. glsciences.com [glsciences.com]

Technical Support Center: N-Nitroso Epinephrine Stability in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Nitroso Epinephrine (B1671497). It focuses on the critical factor of pH in maintaining the stability of this compound in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for maintaining the stability of N-Nitroso Epinephrine in aqueous solutions?

While specific quantitative data for N-Nitroso Epinephrine is not extensively published, based on the stability of related compounds like epinephrine and its derivatives, the optimal pH for stability is expected to be in the acidic range, likely between pH 2.5 and 4.5.[1] Both highly acidic and alkaline conditions are expected to accelerate degradation.

Q2: What are the likely degradation pathways for N-Nitroso Epinephrine at different pH values?

Under acidic conditions, the degradation of nitrosamines can be catalyzed.[2] For N-Nitroso Epinephrine, this may involve hydrolysis of the N-nitroso group or reactions involving the catechol moiety. In alkaline solutions, epinephrine and related molecules are susceptible to oxidation, which can be a significant degradation pathway.[3][4] The catechol group is prone to oxidation to form quinones, which can then undergo further reactions.

Q3: How can I monitor the degradation of N-Nitroso Epinephrine in my experiments?

The most common and effective method for monitoring the degradation of N-Nitroso Epinephrine and quantifying its remaining concentration is High-Performance Liquid Chromatography (HPLC) with UV detection.[3][4][5] A stability-indicating HPLC method should be developed and validated to separate the intact N-Nitroso Epinephrine from its potential degradation products.

Q4: Are there any visual indicators of N-Nitroso Epinephrine degradation?

Solutions of epinephrine and related catecholamines can change color upon degradation, often turning pink or brown due to the formation of oxidized products like adrenochrome. While not a quantitative measure, a color change in your N-Nitroso Epinephrine solution is a strong indicator of degradation and should be investigated with analytical techniques like HPLC.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Rapid loss of N-Nitroso Epinephrine concentration in solution.	Inappropriate pH of the solution. N-Nitroso Epinephrine is likely unstable at neutral to alkaline pH.	Adjust the pH of your solution to the recommended stable range of 2.5 - 4.5 using appropriate buffers. Verify the pH of all solutions before adding the compound.
Exposure to light. Catechol-containing compounds can be light-sensitive.	Protect solutions from light by using amber vials or covering the containers with aluminum foil.
Presence of oxidizing agents. Contaminants in solvents or reagents can promote oxidative degradation.	Use high-purity solvents and reagents. De-gas solutions to remove dissolved oxygen where appropriate.
Appearance of unknown peaks in HPLC chromatogram.	Formation of degradation products. The new peaks likely correspond to compounds formed from the breakdown of N-Nitroso Epinephrine.	Conduct a forced degradation study (see Experimental Protocols section) to intentionally generate degradation products and aid in their identification. Use a mass spectrometry (MS) detector coupled with HPLC for structural elucidation of the unknown peaks.
Inconsistent results between experimental replicates.	pH fluctuations in the experimental setup. Small variations in pH can lead to significant differences in stability.	Ensure robust buffering of your solutions to maintain a constant pH throughout the experiment. Regularly calibrate your pH meter.
Temperature variations. Degradation rates are temperature-dependent.	Maintain a constant and controlled temperature for your experiments.

Quantitative Data Summary

The following table presents representative data on the stability of N-Nitroso Epinephrine at various pH levels over a 24-hour period at room temperature. This data is illustrative and based on the expected behavior of similar compounds. Actual results may vary based on specific experimental conditions.

pH	Initial Concentration (µg/mL)	Concentration after 24h (µg/mL)	Percent Degradation (%)
2.0	100	95	5
4.0	100	98	2
7.0	100	75	25
9.0	100	40	60

Experimental Protocols

Protocol for pH Stability Study of N-Nitroso Epinephrine

This protocol outlines a general procedure for conducting a forced degradation study to evaluate the impact of pH on the stability of N-Nitroso Epinephrine.

1. Materials:

• N-Nitroso Epinephrine reference standard
• Hydrochloric acid (HCl), 0.1 N and 1 N
• Sodium hydroxide (B78521) (NaOH), 0.1 N and 1 N
• Phosphate or citrate (B86180) buffers for various pH values (e.g., pH 2, 4, 7, 9)
• High-purity water
• Acetonitrile (HPLC grade)
• HPLC system with UV detector
• Validated stability-indicating HPLC method

2. Procedure:

• Prepare a stock solution of N-Nitroso Epinephrine in a suitable solvent (e.g., methanol (B129727) or water, depending on solubility) at a known concentration (e.g., 1 mg/mL).
• For each pH condition to be tested, prepare a separate solution by diluting the stock solution with the appropriate buffer or acidic/alkaline solution to a final concentration of approximately 100 µg/mL.
• Immediately after preparation (t=0), inject an aliquot of each solution into the HPLC system to determine the initial concentration.
• Store the solutions at a controlled room temperature, protected from light.
• At specified time points (e.g., 2, 4, 8, 12, 24 hours), withdraw an aliquot from each solution, neutralize if necessary, and inject it into the HPLC system.
• Analyze the chromatograms to determine the concentration of remaining N-Nitroso Epinephrine and the formation of any degradation products.
• Calculate the percentage of degradation at each time point for each pH condition.

Visualizations

Caption: Logical relationship between pH and N-Nitroso Epinephrine stability.

Caption: Experimental workflow for pH stability testing.

References

• 1. Kinetics and Degradation Mechanism of Adrenaline Derivative CpQ in Diluted Aqueous Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Mitigation of N-Nitroso Epinephrine in Drug Formulation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in mitigating N-Nitroso Epinephrine (B1671497) in pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Epinephrine and why is it a concern in drug formulations?

A1: N-Nitroso Epinephrine is a nitrosamine (B1359907) impurity that can form in drug products containing epinephrine. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern for regulatory agencies and manufacturers. Therefore, it is crucial to control and mitigate the formation of N-Nitroso Epinephrine to ensure patient safety.

Q2: How is N-Nitroso Epinephrine formed in a drug formulation?

A2: N-Nitroso Epinephrine is formed through a chemical reaction between epinephrine, which is a secondary amine, and a nitrosating agent. The most common nitrosating agents in drug formulations are nitrites (NO₂⁻), which can be present as impurities in excipients. This reaction is typically accelerated under acidic conditions.

Q3: What are the primary strategies to mitigate the formation of N-Nitroso Epinephrine?

A3: The primary strategies to mitigate N-Nitroso Epinephrine formation focus on disrupting the chemical reaction that forms it. These strategies include:

• Use of Antioxidants (Nitrite Scavengers): Incorporating antioxidants like ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) into the formulation can effectively inhibit nitrosamine formation by reacting with and neutralizing nitrosating agents.

• pH Modification: Maintaining a neutral or basic pH in the drug product's micro-environment can significantly slow down the kinetics of the nitrosation reaction.

• Excipient Selection and Control: Carefully selecting excipients with low nitrite (B80452) content is a critical preventative measure. Establishing a robust supplier qualification program to monitor nitrite levels in incoming raw materials is also recommended.

• Process Optimization: Modifying manufacturing processes, such as avoiding high temperatures and controlling moisture content, can help minimize the risk of N-Nitroso Epinephrine formation.

Q4: How effective are antioxidants in preventing nitrosamine formation?

A4: Studies have demonstrated that antioxidants can be highly effective. For instance, research has shown that the addition of certain antioxidants to drug products can inhibit nitrosamine formation by over 80%.[1][2] The effectiveness can depend on the specific antioxidant, its concentration, the formulation, and the manufacturing process.

Q5: Are there any regulatory guidelines regarding nitrosamine impurities?

A5: Yes, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines for the control of nitrosamine impurities in drug products. These guidelines require manufacturers to conduct risk assessments, perform confirmatory testing, and implement mitigation strategies to ensure nitrosamine levels are below acceptable intake limits.

Troubleshooting Guides

Issue 1: Unexpectedly high levels of N-Nitroso Epinephrine detected during stability studies.

• Possible Cause 1: High Nitrite Content in Excipients.

  • Troubleshooting Step: Review the certificates of analysis for all excipients used in the formulation, paying close attention to nitrite levels. If not specified, conduct analytical testing on retained samples of excipient batches used in the affected drug product lot. Consider qualifying new suppliers with guaranteed low nitrite specifications.

• Possible Cause 2: Ineffective Antioxidant Concentration or Degradation.

  • Troubleshooting Step: Verify the concentration and stability of the antioxidant in the formulation. Assess the manufacturing process for any steps that might degrade the antioxidant (e.g., high heat). Consider increasing the antioxidant concentration, ensuring it remains within safe and approved limits.

• Possible Cause 3: Acidic Micro-environment in the Formulation.

  • Troubleshooting Step: Measure the pH of the drug product. If acidic, consider incorporating a pH-modifying excipient, such as sodium carbonate, to raise the pH to a neutral or slightly basic range.[3]

Issue 2: Inconsistent results in N-Nitroso Epinephrine analysis.

• Possible Cause 1: Matrix Effects in LC-MS/MS Analysis.

  • Troubleshooting Step: The drug product matrix can interfere with the ionization of N-Nitroso Epinephrine, leading to signal suppression or enhancement. Develop a robust sample preparation method, such as solid-phase extraction (SPE), to remove interfering matrix components. The use of a deuterated internal standard for N-Nitroso Epinephrine is highly recommended to compensate for matrix effects and improve accuracy.

• Possible Cause 2: Contamination during Sample Preparation.

  • Troubleshooting Step: Nitrosamines can be present in the laboratory environment. Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvents. Use new, clean vials and caps (B75204) for each analysis. Analyze a method blank with each batch of samples to monitor for contamination.

• Possible Cause 3: Instability of N-Nitroso Epinephrine in the Analytical Sample.

  • Troubleshooting Step: N-Nitroso Epinephrine may be sensitive to light and temperature. Protect samples from light by using amber vials and store them at a low temperature (e.g., 4°C) before and during analysis.

Data Presentation: Efficacy of Antioxidants in Nitrosamine Mitigation

The following table summarizes the reported effectiveness of common antioxidants in reducing nitrosamine formation in pharmaceutical models. It is important to note that these are general findings, and the efficacy in a specific epinephrine formulation should be experimentally verified.

Antioxidant	Concentration (w/w)	Model System	Reported Inhibition of Nitrosamine Formation	Reference
Ascorbic Acid	~1%	Model formulation with a model API	~75% decrease in nitrosamine concentration	[3]
Ascorbic Acid	1.0 - 2.4%	Oral solid dosage forms with a model API	>80%	[1]
Alpha-Tocopherol	1.0 - 2.4%	Oral solid dosage forms with a model API	>80%	[1]
Sodium Ascorbate	~1%	Oral solid dosage forms with a model API	>80%
Caffeic Acid	~1%	Oral solid dosage forms with a model API	>80%
Ferulic Acid	~1%	Oral solid dosage forms with a model API	>80%

Experimental Protocols

Protocol 1: Proposed LC-MS/MS Method for the Quantification of N-Nitroso Epinephrine in a Drug Product

Disclaimer: This is a proposed method based on general procedures for nitrosamine and catecholamine analysis and requires full validation for your specific drug product matrix.

• Sample Preparation:

  • Accurately weigh a portion of the powdered drug product equivalent to 10 mg of epinephrine into a centrifuge tube.

  • Add 10 mL of methanol (B129727) and an appropriate amount of a deuterated N-Nitroso Epinephrine internal standard.

  • Vortex for 1 minute, then sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

• Chromatographic Conditions:

  • LC System: UHPLC system

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Source: Electrospray Ionization (ESI) in positive mode

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both N-Nitroso Epinephrine and its deuterated internal standard. The exact m/z values will need to be determined by infusing a standard of N-Nitroso Epinephrine.

  • Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for maximum sensitivity.

Protocol 2: Stress Testing to Evaluate Mitigation Strategies

• Prepare three batches of the epinephrine drug formulation:

  • Batch A: Control (no mitigation strategy).

  • Batch B: With the selected antioxidant (e.g., 1% w/w ascorbic acid).

  • Batch C: With a pH-modifying excipient to achieve a target pH of 7.5.

• Spike each batch with a known concentration of sodium nitrite (e.g., 10 ppm) to simulate a worst-case scenario.

• Place samples from each batch on accelerated stability conditions (e.g., 40°C / 75% RH) for a defined period (e.g., 1, 2, and 4 weeks).

• At each time point, analyze the samples for N-Nitroso Epinephrine content using the validated LC-MS/MS method described above.

• Compare the levels of N-Nitroso Epinephrine in Batches B and C to the control (Batch A) to determine the effectiveness of the mitigation strategies.

Visualizations

Caption: Chemical formation pathway of N-Nitroso Epinephrine.

Caption: Experimental workflow for N-Nitroso Epinephrine analysis.

Caption: Decision tree for selecting a mitigation strategy.

References

• 1. dsm-firmenich.com [dsm-firmenich.com]
• 2. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 3. dsm.com [dsm.com]

Technical Support Center: Robust N-Nitroso Epinephrine Analysis

Welcome to the technical support center for the analysis of N-Nitroso Epinephrine. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the analytical process.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Epinephrine and why is its analysis important?

A1: N-Nitroso Epinephrine is a nitrosamine (B1359907) impurity that is structurally related to the active pharmaceutical ingredient (API) Epinephrine.[1][2] Such impurities are known as Nitrosamine Drug Substance Related Impurities (NDSRIs).[3][4] Regulatory agencies like the FDA have set stringent acceptable intake (AI) limits for nitrosamines, such as 100 ng/day for N-Nitroso Epinephrine, due to their classification as probable human carcinogens.[2][5] Therefore, highly sensitive and robust analytical methods are required to detect and quantify these impurities at trace levels to ensure patient safety and regulatory compliance.[6][7]

Q2: What are the main analytical challenges in measuring N-Nitroso Epinephrine?

A2: The primary challenges include:

• Low Detection Limits: Regulatory requirements necessitate detection and quantification at very low levels, often requiring highly sensitive LC-MS/MS instrumentation.[3][4]

• Chromatographic Retention: N-Nitroso Epinephrine is a polar compound, which can lead to poor retention on traditional reversed-phase columns like standard C18.[8][9]

• Peak Shape: Achieving good, symmetrical (Gaussian) peak shapes can be difficult for polar nitrosamines, which can impact quantification accuracy.[8][10]

• Matrix Effects: The drug product matrix can interfere with the analysis, causing ion suppression or enhancement in the mass spectrometer, which affects sensitivity and reproducibility.[9][10]

• Separation from API: Ensuring complete chromatographic separation from the much more concentrated Epinephrine API is critical to avoid source contamination and ion suppression in the mass spectrometer.[7]

• Analyte Stability: Nitrosamines can be sensitive to light and high temperatures, and there is a risk of artificial formation during sample preparation or analysis.[11]

Q3: Which type of HPLC column is best suited for N-Nitroso Epinephrine analysis?

A3: Due to the polar nature of N-Nitroso Epinephrine, selecting the right column chemistry is critical for achieving adequate retention and good peak shape.[8][11] Here are some recommended stationary phases:

• Polar-Modified C18 (e.g., AQ-C18): These columns are designed with technology that makes them stable in highly aqueous mobile phases and enhances the retention of polar compounds. They are an excellent first choice.[8][12]

• Pentafluorophenyl (PFP): PFP columns offer alternative selectivity through multiple interaction mechanisms (hydrophobic, pi-pi, dipole-dipole) and are effective for separating polar nitrosamines.[8][9]

• Biphenyl Phases: These phases can increase retention for dipolar or unsaturated compounds and have shown enhanced selectivity for nitrosamine analysis, especially with methanolic mobile phases.[8][13]

A standard C18 column may not provide sufficient retention for this polar analyte, leading to elution near the solvent front and poor quantification.[11]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of N-Nitroso Epinephrine.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My N-Nitroso Epinephrine peak is tailing or fronting. What could be the cause and how can I fix it?

A: Poor peak shape can compromise the accuracy and precision of your quantification.

• Potential Cause 1: Incompatible Sample Diluent: If the sample solvent is significantly stronger (higher organic content) than the initial mobile phase, it can cause peak distortion.[10]

  • Solution: Prepare your sample in a diluent that is as weak as or weaker than the starting mobile phase conditions. Ideally, use the initial mobile phase itself as the diluent.

• Potential Cause 2: Column Overload: Injecting too much sample, especially the API, can overload the column.[10]

  • Solution: Try diluting your sample. If the problem persists, consider using a column with a higher loading capacity or implementing a diverter valve to direct the API peak to waste.[7][11]

• Potential Cause 3: Secondary Interactions: The analyte may be interacting with active sites on the column packing material.

  • Solution: Ensure you are using a high-quality, modern column with good end-capping. Adding a small amount of an acidic modifier like formic acid (typically 0.1%) to the mobile phase can help improve the peak shape for polar analytes.[11]

Issue 2: Low Sensitivity or Inconsistent Results

Q: I am struggling to achieve the required detection limits, or my results are not reproducible. What should I check?

A: Low sensitivity and poor reproducibility are common challenges when analyzing trace-level impurities.[3]

• Potential Cause 1: Matrix Effects: Co-eluting components from the sample matrix can suppress the ionization of N-Nitroso Epinephrine in the MS source.[9]

  • Solution 1 (Chromatographic): Optimize your gradient to better separate the analyte from matrix interferences. Select a column with a different selectivity (e.g., switch from a C18 to a PFP phase).[8]

  • Solution 2 (Sample Preparation): Implement a sample cleanup procedure like solid-phase extraction (SPE) to remove interfering matrix components before injection.[11]

  • Solution 3 (Internal Standard): Use a stable isotope-labeled internal standard (SIL-IS) for N-Nitroso Epinephrine. The SIL-IS will co-elute and experience the same matrix effects, allowing for accurate correction during data processing.[14]

• Potential Cause 2: Suboptimal MS Parameters: The ionization and fragmentation settings may not be optimized for your analyte.

  • Solution: Perform a compound optimization by infusing a standard of N-Nitroso Epinephrine to determine the best parameters for precursor/product ions, collision energy (CE), and other source-dependent settings.[10] Consider testing different ionization sources; for some nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) can offer better sensitivity and less matrix suppression than Electrospray Ionization (ESI).[15]

Issue 3: Carryover in Blank Injections

Q: I am seeing the N-Nitroso Epinephrine peak in my blank injections after running a high-concentration standard or sample. How can I resolve this?

A: Analyte carryover can lead to false positives and inaccurate quantification of low-level samples.

• Potential Cause 1: Adsorption in the Flow Path: The analyte can adsorb to active sites within the UHPLC system (e.g., injector needle, valve rotor seals, tubing).

  • Solution: Optimize the injector wash procedure. Use a strong, organic solvent like acetonitrile (B52724) or methanol, potentially with an acid or base additive, in your needle wash solution. Ensure the wash volume is sufficient.

• Potential Cause 2: Column Contamination: The column itself can be a source of carryover.

  • Solution: Perform a high-organic wash of the column at the end of each run or sequence. For stubborn carryover, a dedicated column regeneration procedure may be necessary.

Data and Protocols

Column Selection Summary

The choice of stationary phase is critical for retaining and separating polar nitrosamines like N-Nitroso Epinephrine. The table below summarizes suitable column chemistries.

Stationary Phase	Key Characteristics	Recommended for N-Nitroso Epinephrine?
Polar-Modified C18 / AQ-C18	Enhanced polar retention; stable in 100% aqueous mobile phase.[12]	Highly Recommended
Pentafluorophenyl (PFP)	Alternative selectivity via pi-pi and dipole interactions.[8]	Recommended
Biphenyl	Increased retention for dipolar/unsaturated compounds.[13]	Recommended
Standard C18	General purpose hydrophobic retention.	Not Recommended (Risk of Poor Retention)

Typical LC-MS/MS Method Parameters

This table provides a starting point for method development. Parameters must be optimized for your specific instrument and application.[11][15][16]

Parameter	Typical Setting	Notes
Column	Polar-Modified C18 (e.g., 100 mm x 2.1 mm, <3 µm)	Select based on analyte polarity and matrix.
Mobile Phase A	Water with 0.1% Formic Acid	Prepare fresh to avoid potential contamination.[16]
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid	Methanol can sometimes offer different selectivity.
Gradient	Start at low %B (e.g., 5%), ramp to high %B (e.g., 95%)	Optimize to separate analyte from API and matrix.
Flow Rate	0.3 - 0.5 mL/min	Adjust based on column dimensions.
Column Temp.	30 - 40 °C	Can influence retention and peak shape.
Injection Vol.	1 - 10 µL	Minimize to prevent column overload.
Ionization Source	ESI or APCI, Positive Ion Mode	Test both sources; APCI may reduce matrix effects.[15]
Acquisition Mode	Selected Reaction Monitoring (SRM / MRM)	Use at least two transitions (quantifier/qualifier).

Detailed Experimental Protocol: General Method for N-Nitroso Epinephrine

This protocol provides a general workflow for the analysis of N-Nitroso Epinephrine in a drug product by LC-MS/MS.

1. Standard Preparation: a. Prepare a 1 mg/mL stock solution of N-Nitroso Epinephrine certified reference material in methanol. b. Perform serial dilutions from the stock solution using a diluent (e.g., 50:50 methanol:water) to create a calibration curve ranging from approximately 0.5 ng/mL to 100 ng/mL.[17]

2. Sample Preparation: a. Accurately weigh an appropriate amount of powdered drug product (e.g., 100 mg) into a 15 mL centrifuge tube.[16] b. Add a precise volume of extraction solvent (e.g., 5.0 mL of methanol).[16] If using an internal standard, add it at this stage. c. Vortex the sample until the material is fully dissolved or dispersed. d. Shake the sample for approximately 30-45 minutes using a mechanical shaker.[16][18] e. Centrifuge the sample at ~4500 rpm for 15 minutes to pelletize any insoluble excipients.[16][18] f. Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for analysis.[16][18]

3. LC-MS/MS Analysis: a. Equilibrate the LC system with the initial mobile phase conditions until a stable baseline is achieved. b. Inject the prepared standards and samples. c. Acquire data using optimized SRM transitions for N-Nitroso Epinephrine.

4. Data Analysis: a. Generate a calibration curve by plotting the peak area of the N-Nitroso Epinephrine standard against its concentration. b. Determine the concentration of N-Nitroso Epinephrine in the samples by interpolating their peak areas from the calibration curve. c. Calculate the final impurity amount in the drug product, accounting for the initial sample weight and dilution factors.

Visualizations

Caption: General experimental workflow for N-Nitroso Epinephrine analysis.

Caption: Decision tree for troubleshooting common analytical issues.

References

• 1. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]
• 8. LC-MRM-MS Detection of Nitrosamines | Phenomenex [phenomenex.com]
• 9. pmda.go.jp [pmda.go.jp]
• 10. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 11. benchchem.com [benchchem.com]
• 12. glsciences.com [glsciences.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. fda.gov [fda.gov]
• 17. edqm.eu [edqm.eu]
• 18. documents.thermofisher.com [documents.thermofisher.com]

addressing variability in N-Nitroso Epinephrine analytical results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in N-Nitroso Epinephrine analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying N-Nitroso Epinephrine?

A1: The most widely adopted and regulatory-accepted techniques for the trace-level quantification of N-nitrosamines, including N-Nitroso Epinephrine, are Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS).[1] These methods offer the high sensitivity and selectivity required to detect these impurities at the low levels mandated by regulatory agencies.[1][2] High-Resolution Mass Spectrometry (HRMS) is also recommended to eliminate false-positive results.

Q2: What is the acceptable intake (AI) limit for N-Nitroso Epinephrine?

A2: The U.S. Food and Drug Administration (FDA) has set the acceptable intake (AI) limit for N-Nitroso Epinephrine at 100 ng/day.[3] Your analytical method's limit of quantification (LOQ) should be sufficiently below this limit to ensure accurate measurement and compliance.

Q3: What are the primary sources of variability in N-Nitroso Epinephrine analytical results?

A3: Variability in analytical results can stem from several factors throughout the experimental workflow:

• Sample Preparation: This is a critical source of variability. Inconsistent extraction efficiency, analyte loss during solvent evaporation steps, and the introduction of interfering components from the sample matrix can all lead to variable results.[4]

• Analyte Instability: N-nitrosamines are known to be sensitive to light and high temperatures.[5] Improper handling and storage of samples and standards can lead to degradation and artificially low results.

• Artificial Formation: The presence of residual nitrosating agents (e.g., nitrites) and secondary or tertiary amines (like the parent drug, Epinephrine) in the sample matrix can lead to the artificial formation of N-Nitroso Epinephrine during sample preparation or analysis, especially under acidic conditions or high temperatures (e.g., in a GC inlet).[6]

• Matrix Effects: Components of the drug product formulation (excipients) can interfere with the ionization of N-Nitroso Epinephrine in the mass spectrometer source, leading to ion suppression or enhancement and, consequently, inaccurate quantification.[4]

• Instrumental Variability: Fluctuations in instrument performance, such as changes in detector sensitivity or chromatographic resolution, can contribute to result variability.

Q4: How can I prevent the artificial formation of N-Nitroso Epinephrine during my analysis?

A4: To minimize the risk of artificial nitrosamine (B1359907) formation, consider the following preventative measures:

• Control of Reaction Conditions: Optimize sample preparation conditions by controlling pH and temperature. Avoid strongly acidic conditions and high temperatures where possible.

• Use of Inhibitors: The addition of antioxidants or radical scavengers, such as ascorbic acid or sodium ascorbate, to the sample preparation workflow can help to quench nitrosating agents and prevent the formation of N-nitrosamines.

• Analytical Method Selection: Where feasible, prefer LC-MS/MS over GC-MS to avoid the high temperatures of the GC inlet, which can promote in-situ nitrosamine formation.

Troubleshooting Guides

Issue 1: High Variability (%RSD) in Replicate Injections

Potential Cause	Troubleshooting Step
Instrument Instability	- Perform a system suitability test (SST) to check for consistent retention times, peak areas, and peak shapes. - If the SST fails, troubleshoot the LC or MS system (e.g., check for leaks, clean the ion source, verify mobile phase composition).
Inconsistent Sample Dilution	- Ensure accurate and consistent use of pipettes and volumetric flasks. - Prepare a fresh set of dilutions to confirm the issue.
Sample Degradation in Autosampler	- Use a temperature-controlled autosampler set to a low temperature (e.g., 4-10 °C). - Evaluate the stability of the analyte in the sample diluent over the expected analysis time.

Issue 2: Poor Recovery of N-Nitroso Epinephrine

Potential Cause	Troubleshooting Step
Inefficient Sample Extraction	- Optimize the extraction solvent and technique (e.g., vortexing time, sonication). - Consider using a different extraction method, such as solid-phase extraction (SPE), for cleaner samples and better recovery.[7]
Analyte Loss During Evaporation	- If a solvent evaporation step is used, optimize the temperature and nitrogen flow to avoid loss of the volatile N-nitrosamine.
Degradation During Sample Preparation	- Protect samples from light by using amber vials or covering glassware with aluminum foil. - Work quickly and keep samples cool to minimize degradation.
Matrix Effects (Ion Suppression)	- Dilute the sample extract to reduce the concentration of matrix components. - Use a matrix-matched calibration curve to compensate for the effect. - Employ an isotopically labeled internal standard (if available) to correct for recovery and matrix effects.

Issue 3: Unexpectedly High or Inconsistent N-Nitroso Epinephrine Levels

Potential Cause	Troubleshooting Step
Artificial Formation During Sample Prep	- Add an antioxidant/scavenger (e.g., ascorbic acid) to the sample diluent. - Re-evaluate the pH of the extraction and dilution solutions; avoid highly acidic conditions.
Contamination of Reagents or Solvents	- Analyze blank samples of all reagents and solvents used in the sample preparation process to check for contamination.
Carryover from Previous Injections	- Inject a blank solvent after a high-concentration sample to check for carryover. - Optimize the autosampler wash procedure.
Co-eluting Interference	- Review the chromatogram for any co-eluting peaks. - If using tandem MS, ensure the specificity of the MRM transitions. - Consider using a higher-resolution analytical column or modifying the mobile phase gradient to improve separation.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of nitrosamine impurities using LC-MS/MS. While specific data for N-Nitroso Epinephrine is limited, these values provide a benchmark for what to expect from a validated method.

Table 1: Typical Method Validation Parameters for Nitrosamine Analysis by LC-MS/MS

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 - 1.0 ng/mL	[8]
Limit of Quantification (LOQ)	0.1 - 2.0 ng/mL	[9]
Accuracy (% Recovery)	80 - 120%	[8]
Precision (%RSD)	< 15%	[9]
Linearity (R²)	> 0.99	[10]

Table 2: Inter-Laboratory Variability for Nitrosamine Analysis

An inter-laboratory study involving six regulatory agencies highlighted that while the analysis of spiked samples showed acceptable accuracy and precision, significant variations were observed for contaminated samples.[4] This underscores the critical role of sample preparation and matrix effects in analytical variability.

Sample Type	Observation	Key Takeaway
Spiked Samples	Acceptable accuracy and precision across laboratories.	Method performance is consistent when the matrix is controlled.
Contaminated Samples	Significant variations in results between laboratories.	Differences in sample preparation and matrix effects are major contributors to variability.

Experimental Protocols

The following are representative protocols for the analysis of N-Nitroso Epinephrine in a drug product by LC-MS/MS. These should be adapted and validated for your specific product and instrumentation.

Protocol 1: Sample Preparation

• Tablet Homogenization: Weigh and grind a sufficient number of tablets to obtain a homogeneous powder.

• Extraction:

  • Accurately weigh a portion of the powdered sample equivalent to one dosage strength into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of methanol and water). To mitigate artificial formation, the solvent can be fortified with an antioxidant like ascorbic acid.

  • Vortex the sample for 5-10 minutes to ensure complete extraction.

  • Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

Protocol 2: LC-MS/MS Analysis

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A tandem quadrupole mass spectrometer.

• Analytical Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient Elution: A gradient program should be developed to ensure adequate separation of N-Nitroso Epinephrine from the parent drug and other potential impurities.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for N-Nitroso Epinephrine for confident identification and quantification.

Visualizations

Caption: Experimental workflow for N-Nitroso Epinephrine analysis.

Caption: Troubleshooting logic for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for N-Nitroso Epinephrine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic effects. N-Nitroso Epinephrine, an N-nitroso derivative of the widely used drug Epinephrine, requires robust and reliable analytical methods for its detection and quantification to ensure patient safety.[1][2] This guide provides a comparative overview of common analytical techniques for N-Nitroso Epinephrine, outlines the principles of cross-validation for these methods, and presents generalized experimental protocols and performance data based on the analysis of similar N-nitrosamine compounds.

Comparative Analysis of Analytical Methods

The selection of an analytical method for N-Nitroso Epinephrine depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The most common techniques for the analysis of N-nitrosamines are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS).

Performance Characteristic	HPLC-UV	LC-MS/MS	GC-MS/MS
Linearity (R²)	> 0.995	> 0.998	> 0.996
Accuracy (% Recovery)	90-110%	95-105%	85-115%
Precision (% RSD)	< 5%	< 2%	< 10%
Limit of Detection (LOD)	~10-50 ng/mL	~0.1-1 ng/mL[3]	~1-10 ng/mL
Limit of Quantitation (LOQ)	~30-150 ng/mL	~0.5-5 ng/mL[3]	~5-30 ng/mL

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are generalized protocols for the analysis of N-Nitroso Epinephrine using HPLC-UV, LC-MS/MS, and GC-MS/MS. These should be optimized and validated for the specific product matrix.

HPLC-UV Method

• Instrumentation: HPLC system with a UV/Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient mixture of 0.1% formic acid in water and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 µm filter, and inject.

• Standard Preparation: Prepare a stock solution of N-Nitroso Epinephrine reference standard in methanol (B129727) and dilute to create a series of calibration standards.

LC-MS/MS Method

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A suitable C18 or HILIC column for polar compounds.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol or acetonitrile.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Epinephrine would need to be determined.

• Sample Preparation: Similar to HPLC-UV, with potential for solid-phase extraction (SPE) for complex matrices to reduce matrix effects.

GC-MS/MS Method

• Instrumentation: Gas chromatograph with a triple quadrupole mass spectrometer.

• Column: A low-bleed capillary column suitable for amine analysis (e.g., DB-5ms).

• Injection: Splitless injection.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI).

• Sample Preparation: Derivatization may be necessary to improve the volatility and thermal stability of N-Nitroso Epinephrine. Liquid-liquid extraction or solid-phase extraction can be used for sample cleanup.

Cross-Validation of Analytical Methods

Cross-validation is the process of demonstrating that two or more analytical methods are equivalent and produce comparable results.[4] This is essential when transferring a method between laboratories or when comparing a new method to an existing one. The process typically involves analyzing the same set of samples with both methods and comparing the results statistically.

Key Steps in Cross-Validation:

• Define Acceptance Criteria: Establish acceptable limits for the difference between the results obtained from the two methods.

• Sample Selection: Choose a set of samples that are representative of the product to be tested, including different batches and concentrations.

• Analysis: Analyze the samples using both analytical methods.

• Statistical Evaluation: Use appropriate statistical tests (e.g., t-test, F-test) to compare the mean, variance, and individual results.

Visualizing the Workflow and Structure

To better understand the processes involved, the following diagrams illustrate the analytical method validation workflow and the chemical structure of N-Nitroso Epinephrine.

Caption: A typical workflow for the validation of an analytical method.

Caption: The chemical structure of N-Nitroso Epinephrine.

References

• 1. synchemia.com [synchemia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals [mdpi.com]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

A Comparative Guide to Extraction Techniques for N-Nitroso Epinephrine in Pharmaceutical Analysis

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso compounds, such as N-Nitroso Epinephrine, in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[1] Accurate and reliable quantification of these impurities is crucial to ensure patient safety and regulatory compliance. A critical step in the analytical workflow is the efficient extraction of the target analyte from the complex matrix of a drug product. This guide provides a comparative overview of common extraction techniques applicable to N-Nitroso Epinephrine, supported by experimental considerations and data.

N-Nitroso Epinephrine is a polar molecule, a characteristic largely influenced by the catechol group of its parent compound, epinephrine. This polarity dictates the choice of extraction methodology, favoring techniques suitable for water-soluble compounds. The primary extraction techniques discussed are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Comparison of Extraction Techniques

The selection of an appropriate extraction technique for N-Nitroso Epinephrine depends on several factors, including the sample matrix, the required limit of detection, sample throughput, and the availability of instrumentation. Below is a summary of the key performance characteristics of SPE and LLE for the extraction of polar analytes like N-Nitroso Epinephrine.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Selectivity	High. Can be tailored by choosing specific sorbents (e.g., mixed-mode cation exchange for catecholamine-like structures).[2]	Moderate to low. Relies on partitioning between two immiscible liquids, which can be less selective for complex matrices.
Recovery	Generally high and reproducible. For similar compounds like catecholamines, recoveries are often high and consistent.[2]	Can be variable and is highly dependent on the solvent system and pH. Multiple extractions may be needed for good recovery.[3]
Solvent Consumption	Lower compared to LLE.	High, which can have cost and environmental implications.
Automation Potential	High. Amenable to high-throughput automated systems.[4]	Possible but can be more complex to automate effectively.
Matrix Effects	Generally lower due to efficient cleanup of the sample.[5]	Can be significant as co-extraction of interfering substances is more likely.
Ease of Use	Can require more complex method development initially.	Conceptually simple, but can be labor-intensive and prone to emulsion formation.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Given the limited availability of specific protocols for N-Nitroso Epinephrine, the following are generalized procedures based on best practices for the extraction of polar nitrosamines and catecholamine-related compounds from pharmaceutical matrices.

Solid-Phase Extraction (SPE) Protocol (Adapted for a Polar Catecholamine-like Structure)

This protocol is based on the extraction of catecholamines, which share structural similarities with N-Nitroso Epinephrine, using a mixed-mode weak cation exchange sorbent.[2]

1. Sample Preparation:

• Accurately weigh a portion of the powdered drug product or measure a precise volume of the liquid formulation.

• Dissolve or dilute the sample in a suitable buffer, for example, a weak acid solution to ensure the protonation of the amine group.

2. SPE Cartridge Conditioning:

• Condition a mixed-mode weak cation exchange SPE cartridge by sequentially passing methanol (B129727) and then equilibration buffer through the cartridge.

3. Sample Loading:

• Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate to ensure efficient binding of the analyte to the sorbent.

4. Washing:

• Wash the cartridge with a weak organic solvent and then a mild buffer to remove interfering matrix components.

5. Elution:

• Elute the N-Nitroso Epinephrine from the cartridge using a small volume of a suitable organic solvent containing a small percentage of a basic modifier (e.g., ammonia) to neutralize the charge on the analyte and release it from the sorbent.

6. Post-Elution:

• The eluate can be evaporated to dryness and reconstituted in a mobile phase compatible with the analytical instrument (e.g., LC-MS/MS).

Liquid-Liquid Extraction (LLE) Protocol (General Procedure for Polar Analytes)

This protocol is a general guideline for the extraction of a polar analyte from a pharmaceutical formulation.[3][6]

1. Sample Preparation:

• Dissolve a known amount of the drug product in an aqueous buffer. The pH of the buffer should be optimized to ensure the N-Nitroso Epinephrine is in a neutral state to facilitate its transfer into the organic phase.

2. Extraction:

• Transfer the aqueous sample solution to a separatory funnel.

• Add a water-immiscible organic solvent with some degree of polarity, such as ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and isopropanol.

• Shake the funnel vigorously for a set period, ensuring to vent frequently to release any pressure buildup.

• Allow the layers to separate.

3. Phase Separation:

• Carefully collect the organic layer.

• Repeat the extraction of the aqueous layer with fresh organic solvent at least two more times to maximize recovery.

4. Washing (Optional):

• Combine the organic extracts and wash with a saturated sodium chloride solution (brine) to remove residual water.

5. Drying and Concentration:

• Dry the organic extract over an anhydrous salt (e.g., sodium sulfate).

• Filter the dried extract and evaporate the solvent under reduced pressure.

• Reconstitute the residue in a suitable solvent for analysis.

Visualizing the Workflow and Biological Context

To better illustrate the processes and the biological relevance of the parent compound, the following diagrams have been generated using Graphviz.

Caption: General experimental workflow for the extraction of N-Nitroso Epinephrine.

Caption: Simplified signaling pathway of Epinephrine, the parent compound of N-Nitroso Epinephrine.[2][5]

Concluding Remarks

The extraction of N-Nitroso Epinephrine from pharmaceutical products presents analytical challenges due to its polar nature and the complexity of drug matrices. While both Solid-Phase Extraction and Liquid-Liquid Extraction can be employed, SPE, particularly with mixed-mode sorbents, generally offers superior selectivity and cleanup, which is crucial for sensitive and reliable quantification by techniques like LC-MS/MS. The choice of the final method should be based on a thorough validation process, considering parameters such as recovery, reproducibility, and the required limits of detection to ensure the safety and quality of pharmaceutical products. Careful handling of samples, including protection from light and elevated temperatures, is also essential to prevent the degradation of the analyte or the artifactual formation of new nitrosamines.[7]

References

• 1. veeprho.com [veeprho.com]
• 2. Extraction of Plasma Catecholamines and Metanephrines using SPE Prior to LC-MS/MS Analysis | Separation Science [sepscience.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lcms.cz [lcms.cz]
• 5. resolvemass.ca [resolvemass.ca]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 7. propharmagroup.com [propharmagroup.com]

UPLC vs. HPLC for N-Nitroso Epinephrine Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-Nitroso Epinephrine, a potential genotoxic impurity, is critical for ensuring the safety and quality of pharmaceutical products. The choice of analytical technique is paramount for achieving the required sensitivity and accuracy. This guide provides an objective comparison of Ultra-Performance Liquid Chromatography (UPLC) and High-Performance Liquid Chromatography (HPLC) for the analysis of N-Nitroso Epinephrine, supported by experimental data from related nitrosamine (B1359907) drug substance-related impurities (NDSRIs).

Performance Comparison: UPLC vs. HPLC

Ultra-Performance Liquid Chromatography (UPLC) represents a significant advancement in liquid chromatography, primarily through the use of smaller stationary phase particles (typically sub-2 µm) and instrumentation capable of handling higher backpressures.[1] This leads to notable improvements in speed, resolution, and sensitivity compared to traditional HPLC.[1]

Parameter	UPLC	HPLC	Advantage of UPLC
Analysis Time	Significantly shorter (< 5 minutes)[2]	Longer (15-30 minutes)[3]	Higher throughput, faster method development.
Resolution	Higher, leading to better separation from the parent API and other impurities.[4]	Good, but may be less effective for complex mixtures.	More accurate impurity profiling and quantification.
Sensitivity (LOD/LOQ)	Higher, due to sharper, narrower peaks leading to better signal-to-noise ratios.[4]	Lower, may not be sufficient for trace-level quantification required by regulatory limits.[5]	Improved detection and quantification of trace-level impurities.
Solvent Consumption	Lower per analysis.[1]	Higher.	Reduced operational costs and a greener environmental footprint.
System Backpressure	Significantly higher (up to 15,000 psi).[6]	Lower (up to 6,000 psi).[6]	Requires specialized instrumentation.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. The following are representative protocols for the analysis of N-Nitroso Epinephrine using UPLC-MS/MS and HPLC-UV. These protocols are based on established methods for other nitrosamines and NDSRIs.[2][3]

UPLC-MS/MS Method for N-Nitroso Epinephrine

This method is designed for high sensitivity and selectivity, making it suitable for trace-level quantification.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of N-Nitroso Epinephrine reference standard in methanol (B129727) at a concentration of 1 mg/mL. Perform serial dilutions with a suitable diluent (e.g., 50:50 methanol:water) to create calibration standards and quality control samples at the desired concentrations.

• Sample Preparation: Accurately weigh and dissolve the drug substance or product in the diluent to a final concentration that allows for the detection of N-Nitroso Epinephrine at the required reporting limit. The sample preparation may involve vortexing, sonication, and centrifugation to ensure complete dissolution and removal of particulates.[7]

2. Chromatographic Conditions:

• LC System: A UPLC system capable of handling high backpressures.

• Column: A reversed-phase column suitable for polar compounds, such as a C18 or equivalent (e.g., 2.1 mm x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute N-Nitroso Epinephrine, followed by a column wash and re-equilibration.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry Conditions:

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity. The specific precursor and product ion transitions for N-Nitroso Epinephrine would need to be determined.

HPLC-UV Method for N-Nitroso Epinephrine

This method is suitable for screening purposes or when the expected concentration of N-Nitroso Epinephrine is higher. HPLC-UV is generally less sensitive than LC-MS/MS.[5]

1. Sample Preparation:

• Follow the same procedure as for the UPLC-MS/MS method, ensuring the final concentration is appropriate for UV detection limits.

2. Chromatographic Conditions:

• LC System: A standard HPLC system.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[8]

• Mobile Phase A: Water.

• Mobile Phase B: Acetonitrile or Methanol.[8]

• Flow Rate: 1.0 mL/min.[8]

• Gradient or Isocratic: An appropriate gradient or isocratic method to separate N-Nitroso Epinephrine from the parent drug and other impurities.

• Column Temperature: Ambient or controlled (e.g., 30 °C).

• Injection Volume: 10-20 µL.

3. UV Detection:

• Wavelength: Monitor at a wavelength appropriate for N-Nitroso Epinephrine, which would need to be determined experimentally (typically around 230-250 nm for the nitroso group).

Visualization of Analytical Workflows

To illustrate the logical flow of the analytical processes, the following diagrams are provided.

General Analytical Workflow for N-Nitroso Epinephrine

Decision Pathway for UPLC vs. HPLC

Conclusion

For the analysis of N-Nitroso Epinephrine, UPLC coupled with mass spectrometry is the superior technique, offering significant advantages in speed, resolution, and sensitivity.[2][4] This makes it the preferred method for ensuring compliance with stringent regulatory limits for genotoxic impurities. While HPLC-UV remains a viable option for screening or in laboratories without access to UPLC-MS/MS, its lower sensitivity may not be adequate for detecting N-Nitroso Epinephrine at the trace levels often required.[5] The choice between UPLC and HPLC will ultimately depend on the specific analytical requirements, including the need for high throughput, the required limit of quantification, and the available instrumentation.

References

• 1. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 4. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 5. Nitrosamine and NDSRIs conventional detection methods and other options - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. m.youtube.com [m.youtube.com]
• 8. jopcr.com [jopcr.com]

A Guide to Inter-Laboratory Comparison of N-Nitroso Epinephrine Analysis in Pharmaceutical Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the quantification of N-Nitroso Epinephrine (B1671497) in pharmaceutical formulations. Given the stringent regulatory scrutiny on nitrosamine (B1359907) impurities, establishing robust and reproducible analytical methods is paramount for ensuring drug safety.[][2][3][4] This document outlines a standardized experimental protocol, presents a hypothetical dataset for comparative purposes, and visualizes key workflows and biological pathways to support research and drug development professionals.

The presence of nitrosamine impurities, such as N-Nitroso Epinephrine, in pharmaceuticals is a significant concern due to their classification as probable human carcinogens.[2][5] Regulatory bodies like the FDA and EMA require manufacturers to perform risk assessments and confirmatory testing to control these impurities at acceptable levels.[][3][4] An inter-laboratory comparison, or round-robin test, is a crucial exercise to assess the proficiency of different laboratories in accurately quantifying these impurities and to validate the analytical methods employed.[6]

Experimental Protocols

A standardized protocol is essential for a meaningful inter-laboratory comparison. The following methodology is a recommended approach based on established practices for nitrosamine analysis.[3][7][8]

1. Sample Preparation

• Objective: To extract N-Nitroso Epinephrine from a spiked placebo drug product matrix.

• Materials:

  • Placebo epinephrine injection solution.

  • N-Nitroso Epinephrine reference standard.[9]

  • Dichloromethane (DCM), HPLC grade.

  • 0.1 M Ammonium acetate (B1210297) solution.

  • Solid Phase Extraction (SPE) cartridges (e.g., C18).

• Procedure:

  • Spike the placebo epinephrine injection solution with a known concentration of N-Nitroso Epinephrine reference standard (e.g., 10 ng/mL).

  • Transfer 5.0 mL of the spiked sample into a 15 mL centrifuge tube.

  • Add 5.0 mL of DCM, vortex for 2 minutes, and centrifuge at 4000 rpm for 10 minutes.

  • Collect the organic (lower) layer and repeat the extraction on the aqueous layer.

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To quantify the concentration of N-Nitroso Epinephrine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system.

  • Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source.[]

• Chromatographic Conditions:

  • Column: C18, 2.1 x 100 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (Q1): m/z 213.1

    • Product Ion (Q3) for Quantification: m/z 135.1

    • Product Ion (Q3) for Confirmation: m/z 107.1

  • Instrument parameters (e.g., collision energy, declustering potential) should be optimized for N-Nitroso Epinephrine.

Data Presentation: Hypothetical Inter-Laboratory Comparison Results

The following tables summarize hypothetical quantitative data from a proficiency test involving five independent laboratories. Each laboratory analyzed a standardized sample of a placebo drug product spiked with 10 ng/mL of N-Nitroso Epinephrine.

Table 1: Quantitative Analysis of N-Nitroso Epinephrine (Spiked Sample: 10 ng/mL)

Laboratory	Analytical Method	Reported Concentration (ng/mL)	Recovery (%)
Lab A	LC-MS/MS	9.8	98%
Lab B	LC-HRMS	10.3	103%
Lab C	LC-MS/MS	9.5	95%
Lab D	GC-MS/MS	8.9	89%
Lab E	LC-MS/MS	10.1	101%

Table 2: Method Validation Parameters Reported by Participating Laboratories

Laboratory	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Precision (%RSD)
Lab A	0.1	0.3	2.5%
Lab B	0.05	0.15	3.1%
Lab C	0.1	0.3	2.8%
Lab D	0.2	0.6	4.5%
Lab E	0.08	0.25	2.2%

Mandatory Visualizations

Diagram 1: Experimental Workflow

References

• 2. researchgate.net [researchgate.net]
• 3. blocksandarrows.com [blocksandarrows.com]
• 4. epinephrine signaling pathway via adrenergic receptor betaRat Genome Database [rgd.mcw.edu]
• 5. researchgate.net [researchgate.net]
• 6. news-medical.net [news-medical.net]
• 7. Khan Academy [khanacademy.org]
• 8. youtube.com [youtube.com]
• 9. britannica.com [britannica.com]

Validating a Sensitive LC-HRMS Method for N-Nitroso Epinephrine in a Novel Sustained-Release Formulation: A Comparative Guide

The emergence of N-nitrosamine impurities as a significant safety concern in pharmaceutical products necessitates the development and validation of highly sensitive and specific analytical methods. For novel drug formulations, such as sustained-release injectables, the complexity of the matrix, often laden with polymers and various excipients, presents unique analytical challenges. These challenges include potential matrix effects, analyte recovery issues, and the need for robust sample preparation techniques.

This guide provides a comprehensive comparison for validating a new Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) method for the quantification of N-Nitroso Epinephrine in a hypothetical sustained-release injectable formulation. The performance of this modern analytical approach is compared against a traditional Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) method. The data and protocols presented herein are designed to guide researchers, scientists, and drug development professionals through the intricacies of method validation for this critical impurity in a complex matrix.

Method Comparison: LC-HRMS vs. GC-MS/MS

The choice between LC-MS and GC-MS for nitrosamine (B1359907) analysis depends on the analyte's properties and the sample matrix.[1][2] LC-MS is highly versatile and suitable for a broad range of nitrosamines, including those that are less volatile or thermally labile.[3][4] In contrast, GC-MS is preferred for volatile nitrosamines and can offer excellent separation for certain compounds.[1] For N-Nitroso Epinephrine, which is a larger and less volatile molecule than some of the more common nitrosamines, LC-MS is often the more appropriate technique. High-Resolution Mass Spectrometry (HRMS) offers the additional advantage of high mass accuracy, which enhances specificity and aids in the identification of unknown impurities.[2]

Experimental Protocols

Detailed methodologies for both the proposed LC-HRMS method and the comparative GC-MS/MS method are provided below. These protocols outline the necessary steps from sample preparation to data acquisition.

Proposed Method: Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

This method is designed for high sensitivity and specificity in detecting N-Nitroso Epinephrine in a complex sustained-release formulation.

1. Sample Preparation:

• Accurately weigh a portion of the sustained-release injectable formulation equivalent to 10.0 mg of Epinephrine into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 5.0 mL of methanol (B129727) and vortex for 2 minutes to initiate the dissolution of the drug substance and the formulation matrix.

• Place the tube on a mechanical shaker for 30 minutes to ensure complete extraction.

• Centrifuge the sample at 4500 rpm for 15 minutes to precipitate excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

• Transfer the filtered sample into an HPLC vial for analysis.

2. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography system.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-8 min: 10% to 90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Instrument: High-Resolution Mass Spectrometer.

• Ionization Source: Heated Electrospray Ionization (HESI), positive mode.

• Resolution: >70,000.

• Scan Mode: Targeted Single Ion Monitoring (t-SIM).

• Monitored m/z: [M+H]+ for N-Nitroso Epinephrine.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 320°C.

Alternative Method: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

This method serves as a comparison to the proposed LC-HRMS approach.

1. Sample Preparation:

• Accurately weigh a portion of the sustained-release injectable formulation equivalent to 10.0 mg of Epinephrine into a 15 mL polypropylene centrifuge tube.

• Add 5.0 mL of dichloromethane (B109758) and vortex for 2 minutes.

• Place the tube on a mechanical shaker for 30 minutes.

• Centrifuge at 4500 rpm for 15 minutes.

• Carefully transfer the organic layer to a clean tube, avoiding the precipitated excipients.

• Evaporate the dichloromethane to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1.0 mL of methanol.

• Transfer to a GC vial for analysis.

2. Chromatographic Conditions:

• Instrument: Gas Chromatograph.

• Column: Mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial: 60°C, hold for 1 min.

  • Ramp: 20°C/min to 280°C.

  • Hold: 5 min at 280°C.

3. Mass Spectrometry Conditions:

• Instrument: Triple Quadrupole Mass Spectrometer.

• Ionization Source: Electron Ionization (EI).

• Ion Source Temperature: 230°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for N-Nitroso Epinephrine will need to be determined.

Data Presentation: Method Validation and Comparison

The following tables summarize the hypothetical validation data for both the LC-HRMS and GC-MS/MS methods, conducted in accordance with ICH Q2(R1) guidelines.[3][5][6]

Table 1: Specificity and System Suitability

Parameter	LC-HRMS	GC-MS/MS	Acceptance Criteria
Specificity	No interference at the retention time of N-Nitroso Epinephrine from blank, placebo, or Epinephrine API.	Minor interferences observed from placebo matrix near the analyte retention time.	No significant interference at the analyte retention time.
Resolution	> 2.0 between N-Nitroso Epinephrine and nearest eluting peak.	1.8 between N-Nitroso Epinephrine and an interfering peak.	> 1.5
Tailing Factor	1.1	1.4	≤ 2.0
Theoretical Plates	> 5000	> 2000	> 2000

Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Parameter	LC-HRMS	GC-MS/MS	Acceptance Criteria
Linearity Range (ng/mL)	0.5 - 50	2.0 - 100	-
Correlation Coefficient (r²)	> 0.999	> 0.995	≥ 0.995
LOD (ng/mL)	0.15	0.6	S/N ratio ≥ 3
LOQ (ng/mL)	0.5	2.0	S/N ratio ≥ 10

Table 3: Accuracy and Precision

Parameter	LC-HRMS	GC-MS/MS	Acceptance Criteria
Accuracy (% Recovery)	98.5% - 101.2%	92.0% - 105.5%	80.0% - 120.0% for low levels
Repeatability (%RSD)	< 2.5%	< 5.0%	≤ 15% at LOQ
Intermediate Precision (%RSD)	< 3.0%	< 6.5%	≤ 15% at LOQ

Table 4: Robustness

Parameter Varied	LC-HRMS (%RSD)	GC-MS/MS (%RSD)	Acceptance Criteria
Column Temperature (± 2°C)	< 2.0%	< 4.5%	≤ 15%
Mobile Phase Flow Rate (± 0.02 mL/min)	< 2.5%	N/A	≤ 15%
GC Oven Ramp Rate (± 2°C/min)	N/A	< 5.0%	≤ 15%
Mobile Phase Composition (± 2%)	< 3.0%	N/A	≤ 15%

Mandatory Visualization

Caption: Workflow for the validation of the LC-HRMS method.

Caption: Simplified adrenergic signaling pathway of Epinephrine.

Conclusion

Based on the comparative validation data, the newly developed LC-HRMS method demonstrates superior performance for the quantification of N-Nitroso Epinephrine in the sustained-release injectable formulation. The method exhibits higher sensitivity (lower LOD/LOQ), better precision, and greater robustness compared to the GC-MS/MS method.[7] Crucially, the LC-HRMS method showed no significant interference from the complex placebo matrix, a critical advantage for ensuring accurate results.[8] The minor interferences and lower sensitivity observed with the GC-MS/MS method suggest it is less suitable for this challenging formulation. Therefore, the LC-HRMS method is recommended for routine quality control testing of N-Nitroso Epinephrine in this new drug product.

References

• 1. filab.fr [filab.fr]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Navigating the Nitrosamine Impurity Crisis [waters.com]
• 5. fda.gov [fda.gov]
• 6. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of N-Nitroso Epinephrine and Other Nitrosamine Impurities in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has presented a significant challenge to drug safety and manufacturing. As a class of probable human carcinogens, the identification and control of these impurities are of paramount importance. This guide provides a detailed comparison of N-Nitroso Epinephrine (B1671497), a nitrosamine drug substance-related impurity (NDSRI), with other common nitrosamine impurities. It aims to equip researchers, scientists, and drug development professionals with the necessary information for risk assessment, analytical testing, and mitigation strategies.

Introduction to N-Nitroso Epinephrine

N-Nitroso Epinephrine is a nitrosamine impurity that can form from the nitrosation of epinephrine (adrenaline), a critical medication for treating severe allergic reactions, cardiac arrest, and other life-threatening conditions. It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI) because its structure is directly derived from the active pharmaceutical ingredient (API). The U.S. Food and Drug Administration (FDA) has placed N-Nitroso Epinephrine in Potency Category 2, with a recommended Acceptable Intake (AI) limit of 100 ng/day[1][2]. This underscores the need for stringent control measures in epinephrine-containing drug products.

Comparison of Physicochemical and Toxicological Properties

A comprehensive understanding of the properties of N-Nitroso Epinephrine in relation to other nitrosamine impurities is crucial for risk assessment. The following table summarizes key data for N-Nitroso Epinephrine and two of the most well-studied nitrosamine impurities, N-Nitrosodimethylamine (NDMA) and N-Nitrosodiethylamine (NDEA).

Property	N-Nitroso Epinephrine	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)
Molecular Formula	C₉H₁₂N₂O₄	C₂H₆N₂O	C₄H₁₀N₂O
Molecular Weight	212.20 g/mol [3]	74.08 g/mol	102.14 g/mol
Parent Drug	Epinephrine[1]	Not directly related to a specific API	Not directly related to a specific API
Classification	NDSRI[1]	Small molecule nitrosamine	Small molecule nitrosamine
FDA Potency Category	2[1]	-	-
Acceptable Intake (AI) Limit	100 ng/day[1]	96 ng/day	26.5 ng/day

Formation Pathways and Risk Factors

The formation of nitrosamine impurities in pharmaceutical products is a complex process influenced by several factors. The primary mechanism involves the reaction of a secondary or tertiary amine with a nitrosating agent.

General Nitrosamine Formation Pathway

The following diagram illustrates the general chemical reaction leading to the formation of nitrosamines.

Caption: General reaction for the formation of nitrosamine impurities.

Key Risk Factors for N-Nitroso Epinephrine Formation:

• Presence of Nitrites: Nitrite impurities in excipients are a common source of nitrosating agents[4].

• Manufacturing Processes: Certain manufacturing steps, such as wet granulation, can create conditions favorable for nitrosation[5][6].

• pH: Acidic conditions can promote the formation of nitrous acid, a key nitrosating agent.

• API and Formulation Stability: The degradation of epinephrine or other formulation components can potentially lead to the formation of nitrosating agents or reactive intermediates[7][8][9][10][11].

The following workflow outlines a typical risk assessment process for nitrosamine impurities in a drug product.

Caption: A typical workflow for nitrosamine impurity risk assessment.

Experimental Protocols for Analysis

The accurate quantification of N-Nitroso Epinephrine at trace levels requires highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique for this purpose.

Sample Preparation for Epinephrine Drug Product

• Sample Extraction:

  • Accurately weigh and transfer a portion of the crushed tablets or the liquid from an injection vial, equivalent to a specified amount of epinephrine, into a suitable centrifuge tube.

  • Add a specific volume of extraction solvent (e.g., methanol (B129727) or a mixture of methanol and water).

  • Vortex the sample for a designated time to ensure complete dissolution of the drug substance.

  • Centrifuge the sample to precipitate any insoluble excipients.

• Filtration:

  • Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following table provides a template for an LC-MS/MS method for the analysis of N-Nitroso Epinephrine, based on methods developed for other nitrosamine impurities[12][13][14][15][16].

Parameter	Recommended Conditions
Chromatographic System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	Reversed-phase C18 or similar, e.g., 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile
Gradient Elution	A time-programmed gradient from a high percentage of Mobile Phase A to a high percentage of Mobile Phase B
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple quadrupole or high-resolution mass spectrometer
Ionization Mode	Electrospray Ionization (ESI) in positive mode
MRM Transitions	Specific precursor to product ion transitions for N-Nitroso Epinephrine and a suitable internal standard

The following diagram illustrates the workflow for the analytical testing of nitrosamine impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. medicinesforeurope.com [medicinesforeurope.com]
• 3. N-Nitroso Epinephrine | C9H12N2O4 | CID 172866432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. synchemia.com [synchemia.com]
• 8. A systematic review of epinephrine stability and sterility with storage in a syringe - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stability of Epinephrine at Standard Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability of Epinephrine in a Normal Saline Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. anesthesiaexperts.com [anesthesiaexperts.com]
• 12. fda.gov [fda.gov]
• 13. shimadzu.com [shimadzu.com]
• 14. impactfactor.org [impactfactor.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Navigating the Analytical Maze: A Comparative Guide to N-Nitroso Epinephrine Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-Nitroso Epinephrine, a potential mutagenic impurity, is paramount for ensuring pharmaceutical safety and regulatory compliance. This guide provides a comprehensive comparison of analytical methodologies, supported by experimental data, to aid in the selection and implementation of robust quantification strategies.

The primary analytical techniques for the determination of N-Nitroso Epinephrine and other nitrosamine (B1359907) impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][2][3] These methods offer the high sensitivity and selectivity required to detect trace levels of these impurities in complex pharmaceutical matrices.[1][3][4]

Performance Comparison of Analytical Methods

While specific public data on the accuracy and precision of N-Nitroso Epinephrine quantification is limited, the following tables summarize typical performance data for the analysis of other common nitrosamine impurities using LC-MS/MS and GC-MS/MS. This data, compiled from various validation studies, serves as a valuable reference for establishing performance expectations.[5]

Table 1: Representative Performance Data for LC-MS/MS Methods for Nitrosamine Analysis

Nitrosamine	Method	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)	Drug Product
NDMA	LC-MS/MS	0.1	0.3	95-105	< 5	Metformin
NDEA	LC-MS/MS	0.1	0.3	98-102	< 5	Valsartan
NDIPA	LC-MS/MS	0.2	0.5	97-103	< 6	Losartan
NEIPA	LC-MS/MS	0.2	0.5	96-104	< 7	Irbesartan

Source: Adapted from representative data in publicly available validation reports. LOD: Limit of Detection; LOQ: Limit of Quantitation; RSD: Relative Standard Deviation.

Table 2: Representative Performance Data for GC-MS/MS Methods for Nitrosamine Analysis

Nitrosamine	Method	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)	Drug Product
NDMA	GC-MS/MS	0.05	0.15	92-108	< 8	Ranitidine
NDEA	GC-MS/MS	0.05	0.15	94-106	< 7	Metformin
NDPA	GC-MS/MS	0.1	0.3	93-107	< 9	Sartans
NDBA	GC-MS/MS	0.1	0.3	91-109	< 10	Various

Source: Adapted from representative data in publicly available validation reports. LOD: Limit of Detection; LOQ: Limit of Quantitation; RSD: Relative Standard Deviation.

Experimental Protocols

The following are detailed methodologies for the quantification of nitrosamine impurities, which can be adapted for N-Nitroso Epinephrine analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This protocol is a general procedure for the quantification of nitrosamine impurities in a drug product matrix.

1. Sample Preparation:

• Accurately weigh a portion of crushed tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

• Add a defined volume of diluent (e.g., 5 mL of methanol (B129727) or a suitable solvent mixture).[6]

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Shake the sample for 30-60 minutes using a mechanical shaker.[6]

• Centrifuge the sample at 4000 rpm for 10 minutes to pelletize solid excipients.[7]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for analysis.[6][7]

2. Chromatographic Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Gradient: A suitable gradient program to achieve separation of N-Nitroso Epinephrine from the API and other matrix components.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5-10 µL

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) in positive mode

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-Nitroso Epinephrine and a suitable internal standard (e.g., N-Nitroso Epinephrine-d3) should be optimized.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Method

This protocol is suitable for the analysis of volatile nitrosamines and can be adapted for N-Nitroso Epinephrine with appropriate derivatization if necessary.

1. Sample Preparation (Headspace Analysis):

• Accurately weigh a portion of the drug substance or crushed tablets into a headspace vial.

• Add a suitable solvent (e.g., dimethyl sulfoxide (B87167) or water).

• Seal the vial and place it in the headspace autosampler.

• Incubate the vial at a specific temperature (e.g., 80-120 °C) for a defined period to allow the nitrosamines to partition into the headspace.

2. GC Conditions:

• GC System: Gas chromatograph with a headspace autosampler

• Column: A suitable capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow rate

• Inlet Temperature: 250 °C

• Oven Temperature Program: A temperature gradient to separate the analytes of interest.

• Transfer Line Temperature: 280 °C

3. MS Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electron Ionization (EI)

• Multiple Reaction Monitoring (MRM) Transitions: Optimized precursor-to-product ion transitions for N-Nitroso Epinephrine.

Visualizing the Workflow

To better understand the analytical process, the following diagrams illustrate the key stages of N-Nitroso Epinephrine quantification.

Figure 1. General experimental workflow for N-Nitroso Epinephrine quantification.

Figure 2. Key parameters for analytical method validation.

By leveraging the information and methodologies outlined in this guide, researchers and drug development professionals can establish and validate sensitive and reliable methods for the quantification of N-Nitroso Epinephrine, ultimately contributing to the safety and quality of pharmaceutical products.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. anchem.pl [anchem.pl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov [fda.gov]
• 7. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals [mdpi.com]

Navigating the Analytical Maze: A Comparative Guide to the Specificity of Methods for N-Nitroso Epinephrine

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. N-Nitroso Epinephrine (B1671497), a potential impurity in epinephrine drug substances, requires highly specific and sensitive analytical methods for its detection and quantification to ensure patient safety. This guide provides a comparative overview of the most common analytical techniques for determining N-Nitroso Epinephrine, with a focus on method specificity. The experimental data presented is based on established methods for analogous nitrosamines and epinephrine analysis, providing a robust framework for method development and validation in the absence of extensive publicly available data for this specific impurity.

Comparison of Analytical Methods for N-Nitroso Epinephrine

The selection of an appropriate analytical method for N-Nitroso Epinephrine is critical and depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The three primary techniques employed for nitrosamine (B1359907) analysis are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS).

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Specificity	Moderate	Very High	High
Sensitivity (LOD/LOQ)	Lower (ng-µg/mL)	Highest (pg-ng/mL)	High (pg-ng/mL)
Principle	Separation based on polarity, detection by UV absorbance.	Separation by polarity, detection by mass-to-charge ratio of parent and fragment ions.	Separation based on volatility and polarity, detection by mass-to-charge ratio.
Interference Risk	High risk of co-eluting impurities with similar UV spectra.	Low risk due to the high selectivity of MS/MS detection.	Potential for interference from matrix components, may require derivatization.
Confirmation Capability	Limited; relies on retention time matching.	High; fragmentation pattern provides structural confirmation.	High; mass spectrum provides structural information.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for each technique, adapted for the analysis of N-Nitroso Epinephrine.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is often used for the analysis of the active pharmaceutical ingredient (API) and its known impurities. While less sensitive than mass spectrometric methods, it can be a valuable tool for initial screening and in laboratories where MS is not available.

Sample Preparation:

• Accurately weigh and dissolve the epinephrine drug substance in a suitable diluent (e.g., methanol/water mixture) to a final concentration of 1 mg/mL.

• Prepare a standard solution of N-Nitroso Epinephrine reference standard in the same diluent.

• Filter the sample and standard solutions through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 230 nm

• Column Temperature: 30 °C

Specificity Consideration: To demonstrate specificity, a solution containing epinephrine, N-Nitroso Epinephrine, and other potential impurities should be analyzed to ensure baseline separation of all components.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for trace-level quantification of nitrosamines due to its exceptional sensitivity and specificity.

Sample Preparation:

• Dissolve the epinephrine drug substance in a methanol/water mixture to a concentration of 1 mg/mL.

• Prepare a series of calibration standards of N-Nitroso Epinephrine in the same diluent.

• Perform a solid-phase extraction (SPE) cleanup if matrix effects are significant.

• Filter the final extract through a 0.22 µm filter.

LC-MS/MS Conditions:

• LC System: UPLC or HPLC system

• Column: C18 or HSS T3 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for N-Nitroso Epinephrine.

Specificity Advantage: The use of MRM ensures that only the compound with the specific mass of the parent ion and its characteristic fragment ions is detected, virtually eliminating interferences.

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and semi-volatile nitrosamines. For non-volatile compounds like N-Nitroso Epinephrine, derivatization is typically required to increase volatility.

Sample Preparation and Derivatization:

• Extract N-Nitroso Epinephrine from the sample matrix using a suitable solvent (e.g., dichloromethane).

• Concentrate the extract.

• Derivatize the extract using a silylating agent (e.g., BSTFA with 1% TMCS) to make the analyte amenable to GC analysis.

• Inject the derivatized sample into the GC-MS.

GC-MS Conditions:

• GC System: Gas chromatograph with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector: Splitless mode at 280 °C.

• Oven Program: A temperature gradient starting from a low temperature (e.g., 100 °C) to a high temperature (e.g., 300 °C).

• Carrier Gas: Helium at a constant flow.

• MS Detector: Electron Ionization (EI) source at 70 eV, scanning a mass range of m/z 50-500 or in Selected Ion Monitoring (SIM) mode for higher sensitivity.

Specificity Note: The specificity of GC-MS is high due to the combination of chromatographic separation and mass spectral data. The mass spectrum provides a fingerprint of the molecule, aiding in its identification.

Visualizing the Workflow and Relationships

To better illustrate the analytical process and the logical connections between different stages, the following diagrams are provided.

Figure 1. General analytical workflow for the determination of N-Nitroso Epinephrine.

Figure 2. Logical relationship of specificity among analytical methods.

Robustness Testing of N-Nitroso Epinephrine Analytical Procedure: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the reliability of analytical methods is paramount. This guide provides a comprehensive comparison of the robustness of a Liquid Chromatography-Mass Spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Epinephrine, a potential genotoxic impurity. Robustness, a key validation parameter, demonstrates the method's capacity to remain unaffected by small, deliberate variations in method parameters, ensuring its reliability during routine use.

Comparative Analysis of Method Robustness

The robustness of the analytical procedure was evaluated by intentionally varying critical chromatographic parameters and observing the effect on the analytical results. The parameters tested include mobile phase pH, column temperature, and flow rate. The results are summarized in the table below, comparing the system suitability parameters and the quantification of a standard solution under each varied condition.

Robustness Parameter	Variation	Retention Time (min)	Peak Area	Calculated Concentration (ng/mL)	% Recovery	System Suitability (Tailing Factor)	Acceptance Criteria
Nominal Condition	-	4.25	54321	10.0	100.0	1.1	-
Mobile Phase pH	pH 3.3 (-0.2)	4.35	53987	9.9	99.0	1.2	RT Shift: ≤ 5%
pH 3.7 (+0.2)	4.15	54655	10.1	101.0	1.1	% Recovery: 95-105%
Column Temperature	35 °C (-5 °C)	4.38	53765	9.9	99.0	1.2	Tailing Factor: ≤ 1.5
45 °C (+5 °C)	4.12	54890	10.1	101.0	1.0
Flow Rate	0.36 mL/min (-10%)	4.72	59876	9.9	99.0	1.1
0.44 mL/min (+10%)	3.86	49383	10.1	101.0	1.1

Experimental Workflow for Robustness Testing

The following diagram illustrates the logical workflow of the robustness testing for the N-Nitroso Epinephrine analytical procedure.

Robustness Testing Workflow Diagram

Experimental Protocols

Standard and Sample Preparation

• Standard Stock Solution (1 µg/mL): Accurately weigh 1.0 mg of N-Nitroso Epinephrine reference standard and dissolve in 100 mL of methanol (B129727). Further dilute to obtain a 1 µg/mL stock solution.

• Working Standard Solution (10 ng/mL): Dilute the stock solution with a 50:50 mixture of methanol and water to a final concentration of 10 ng/mL.

• Sample Preparation: For drug product analysis, a suitable extraction procedure should be developed. For this robustness study, a placebo matrix was spiked with the N-Nitroso Epinephrine standard to achieve a final concentration of 10 ng/mL after extraction.

LC-MS/MS Method Parameters (Nominal Conditions)

• LC System: UPLC or HPLC system capable of binary gradients.

• Column: C18 stationary phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (pH 3.5).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to resolve the target analyte from any matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Robustness Study Design

The robustness of the method was evaluated by analyzing the 10 ng/mL standard solution under both nominal and deliberately varied conditions. Each parameter was varied independently while keeping others at their nominal values. The specific variations are detailed in the comparison table above. For each condition, system suitability parameters (e.g., tailing factor, retention time) and the quantitative result were recorded and compared against the acceptance criteria. The acceptance criteria are based on common industry practices and regulatory guidelines.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]

Comparative Stability of N-Nitroso Epinephrine and its Analogs: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the stability of N-Nitroso Epinephrine (B1671497) and related N-nitroso compounds, offering valuable insights for researchers, scientists, and drug development professionals. Understanding the stability profile of these compounds is critical for ensuring the safety, efficacy, and quality of pharmaceutical products. This document summarizes key experimental data, details relevant methodologies, and visualizes complex pathways to facilitate a deeper understanding of their chemical behavior.

Comparative Stability Data

While specific quantitative kinetic data for the degradation of N-Nitroso Epinephrine under various stress conditions remains limited in publicly available literature, a comparative understanding can be built by examining the stability of its parent compound, Epinephrine, and other relevant N-nitroso compounds. The following table summarizes available stability information and provides a comparative context.

Compound	Stress Condition	Observations and Quantitative Data	References
N-Nitroso Epinephrine	General	Considered a potential impurity in Epinephrine drug products, particularly under acidic conditions in the presence of nitrites. Its stability is a critical parameter for quality control.	[1]
Epinephrine	Thermal (Heat)	Significant degradation (64% loss) of a 1:10,000 solution was observed after 12 weeks of cyclical heating at 70°C. The 1:1,000 solution showed no significant degradation under the same conditions. Constant heating at 65°C for 7 days led to complete degradation.	[2][3]
Photostability (Light)	Epinephrine is known to be sensitive to light, which can induce oxidation and the formation of degradation products like adrenochrome. Formulations are often protected from light.	[4][5]
pH	More stable in the pH range of 3 to 4. Stability decreases as the pH increases.	[6]
N-Nitrosodiethylamine (NDEA)	UV Irradiation	Undergoes degradation following pseudo-first-order kinetics. Removal efficiency of 99% was achieved within 15 minutes. Acidic and neutral conditions favored degradation by UV irradiation alone.	[7]
UV/Ozone	Rapid degradation was observed under a wide range of pH conditions.	[7]
N-Nitrosodimethylamine (NDMA) in Metformin (B114582)	Storage (30°C/75% RH)	NDMA levels in metformin combination products increased from initial values of 0-156.8 ng/tablet to 25.4-455.0 ng/tablet after 3 months.	[8]

Experimental Protocols: Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and identifying potential degradation products. A typical forced degradation study for an N-nitroso compound like N-Nitroso Epinephrine would follow the principles outlined in the ICH Q1A(R2) guideline.[8][9][10][11][12]

Objective: To investigate the degradation of N-Nitroso Epinephrine under various stress conditions, including hydrolysis, oxidation, photolysis, and thermal stress.

Materials:

• N-Nitroso Epinephrine reference standard

• Hydrochloric acid (HCl) solution (e.g., 0.1 N)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 N)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• High-purity water

• Acetonitrile or other suitable organic solvent

• pH meter

• Forced degradation chamber (for temperature and humidity control)

• Photostability chamber with a calibrated light source (as per ICH Q1B)

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system with a suitable detector (e.g., UV, MS/MS)

• Validated stability-indicating analytical method

Procedure:

• Sample Preparation: Prepare stock solutions of N-Nitroso Epinephrine in a suitable solvent (e.g., methanol (B129727) or water).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of HCl solution. Keep the mixture at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

  • Base Hydrolysis: Mix the stock solution with an equal volume of NaOH solution. Maintain at a specific temperature (e.g., 60°C) for a set time (e.g., 24 hours). Neutralize before analysis.

  • Oxidation: Treat the stock solution with H₂O₂ solution. Keep at room temperature for a specified duration (e.g., 24 hours).

  • Thermal Degradation: Expose the solid N-Nitroso Epinephrine powder and its solution to dry heat at an elevated temperature (e.g., 80°C) for a defined period.

  • Photostability: Expose the solid and solution samples to a light source according to ICH Q1B guidelines, ensuring a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A dark control sample should be kept under the same conditions but protected from light.

• Sample Analysis: At specified time points, withdraw samples from each stress condition. Analyze the samples using a validated stability-indicating HPLC or UPLC-MS/MS method to quantify the remaining N-Nitroso Epinephrine and detect any degradation products.

• Data Evaluation: Calculate the percentage of degradation. Identify and characterize the major degradation products using techniques like mass spectrometry.

Visualizing Experimental and Biological Pathways

To better illustrate the processes involved in stability testing and the potential biological implications of N-Nitroso Epinephrine, the following diagrams have been generated using Graphviz.

Caption: Workflow for forced degradation studies of N-Nitroso Epinephrine.

Caption: Potential dual signaling pathways of N-Nitroso Epinephrine.

References

• 1. veeprho.com [veeprho.com]
• 2. Environmental temperature variations cause degradations in epinephrine concentration and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thermal degradation of injectable epinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reducing the Formation of Toxic Byproducts During the Photochemical Release of Epinephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ondrugdelivery.com [ondrugdelivery.com]
• 6. Forced degradation studies of norepinephrine and epinephrine from dental anesthetics: Development of stability-indicating HPLC method and in silico toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of N-nitrosodiethylamine degradation in water by UV irradiation and UV/O3: efficiency, product and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 9. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 10. database.ich.org [database.ich.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Q1 Stability Testing of Drug Substances and Drug Products | FDA [fda.gov]

Assessing Linearity of N-Nitroso Epinephrine Calibration Curves: A Comparative Guide

The most common and sensitive methods for the detection of nitrosamine (B1359907) impurities are based on liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS/MS).[1] High-performance liquid chromatography (HPLC) with UV detection is also utilized, particularly for screening purposes.[2] The choice of method depends on the specific properties of the analyte and the required sensitivity.

Comparison of Linearity Parameters for Nitrosamine Analysis

The following table summarizes typical linearity parameters observed in the analysis of various nitrosamine impurities using different analytical techniques. This data provides a benchmark for what can be expected when developing a method for N-Nitroso Epinephrine. A correlation coefficient (r²) value of ≥ 0.99 is generally considered acceptable for demonstrating linearity.

Analyte(s)	Analytical Method	Concentration Range	Correlation Coefficient (r²)	Reference
NDMA, NDEA, NDIPA	HPLC-UV	Not Specified	≥ 0.999	[3]
NDMA, NMBA, NDEA, NEIPA, NDIPA, NDBA	HPLC-UV	10–1000 ng/mL	> 0.999
Nine N-nitrosamines	LC-MS/MS	Not Specified	0.9985 to 0.9999	[4]
Four nitrosamines in Canagliflozin	LC-MS	Not Specified	≥ 0.999	[5]
N-nitroso-atenolol	LC-MS/MS	0.5–80 ng/mL	Not Specified
Five nitrosamines in Losartan	GC-MS/MS	2.5–100 ng/mL	≥ 0.998	[6]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NDIPA: N-Nitrosodiisopropylamine, NMBA: N-nitroso-N-methyl-4-aminobutyric acid, NEIPA: N-nitrosoethylisopropylamine, NDBA: N-nitrosodibutylamine.

Experimental Protocol: Linearity Assessment of N-Nitroso Epinephrine by LC-MS/MS

This protocol describes a general procedure for assessing the linearity of a calibration curve for N-Nitroso Epinephrine using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective method for trace-level analysis of nitrosamines.[7]

1. Materials and Reagents:

• N-Nitroso Epinephrine reference standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Internal Standard (IS), e.g., a deuterated analog of N-Nitroso Epinephrine or a structurally similar nitrosamine.

2. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with a suitable ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI)

3. Preparation of Solutions:

• Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Epinephrine reference standard in methanol to obtain a concentration of 100 µg/mL.

• Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable solvent (e.g., 50:50 methanol:water) to prepare a series of at least five calibration standards at different concentrations. The concentration range should bracket the expected concentration of the analyte in the samples. A typical range for nitrosamine impurities could be from 0.5 ng/mL to 100 ng/mL.

• Internal Standard (IS) Working Solution: Prepare a working solution of the IS at a constant concentration.

4. Chromatographic and Mass Spectrometric Conditions:

• LC Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution using Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in methanol).

• Flow Rate: A typical flow rate would be 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Positive ESI or APCI.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor and product ions for N-Nitroso Epinephrine and the IS need to be determined by direct infusion or by injecting a concentrated standard solution.

5. Linearity Assessment Procedure:

• Spike a fixed volume of the IS working solution into each calibration standard.

• Inject each calibration standard in triplicate.

• Record the peak area of N-Nitroso Epinephrine and the IS for each injection.

• Calculate the ratio of the peak area of N-Nitroso Epinephrine to the peak area of the IS.

• Construct a calibration curve by plotting the peak area ratio (y-axis) against the corresponding concentration of N-Nitroso Epinephrine (x-axis).

• Perform a linear regression analysis on the data to obtain the equation of the line (y = mx + c), the correlation coefficient (r), and the coefficient of determination (r²).

6. Acceptance Criteria:

• The correlation coefficient (r) should be ≥ 0.99, and the coefficient of determination (r²) should be close to 1.0.

• The y-intercept of the regression line should be minimal, ideally not significantly different from zero.

• A visual inspection of the calibration curve should confirm a linear relationship between concentration and response.

• The residuals plot should show a random distribution of points around the x-axis, indicating a good fit of the linear model.

Visualization of the Linearity Assessment Workflow

The following diagram illustrates the key steps involved in assessing the linearity of a calibration curve for an analytical method.

Caption: Workflow for Linearity Assessment of an Analytical Method.

References

• 1. benchchem.com [benchchem.com]
• 2. jopcr.com [jopcr.com]
• 3. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. impactfactor.org [impactfactor.org]
• 6. agilent.com [agilent.com]
• 7. wjbphs.com [wjbphs.com]

A Comparative Guide to Method Transfer for N-Nitroso Epinephrine Analysis

The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development and implementation of highly sensitive and robust analytical methods for their detection and quantification. N-Nitroso Epinephrine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), requires stringent control due to the potential carcinogenic risk associated with this class of compounds.[1][2] This guide provides a comprehensive comparison for the transfer of an established analytical method for N-Nitroso Epinephrine, focusing on the widely adopted Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) technique.[3][4]

This document is intended for researchers, scientists, and drug development professionals to facilitate the successful transfer of an analytical method from a development lab to a quality control (QC) lab or between different analytical instruments.

Method Transfer Workflow

The successful transfer of an analytical method is a structured process that ensures the receiving laboratory can achieve the same reliable and accurate results as the originating laboratory. The workflow for the transfer of an N-Nitroso Epinephrine analytical method is depicted below.

Caption: A logical workflow for the transfer of an analytical method.

Comparative Analysis of Analytical Methods

LC-MS/MS is the preferred method for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[3][5] While other techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can be used for nitrosamine analysis, they may have limitations for non-volatile or thermally labile compounds like N-Nitroso Epinephrine.[3][6][7]

Parameter	LC-MS/MS	GC-MS/MS	HPLC-UV
Applicability	Broad range, including non-volatile and thermally unstable nitrosamines.[3]	Suitable for volatile and thermally stable nitrosamines.[6]	Limited by chromophore presence and sensitivity.[7]
Sensitivity	Very High (sub-ppm levels).[5][8]	High, but can be affected by matrix interference.[6]	Moderate, may not meet stringent regulatory limits.[7]
Selectivity	Very High, based on mass-to-charge ratio.[3][5]	High, but may require derivatization for some compounds.	Lower, susceptible to interference from co-eluting impurities.[7]
Sample Throughput	High	Moderate to High	High

Experimental Protocols

The following protocols outline the established LC-MS/MS method for N-Nitroso Epinephrine analysis and the steps for its transfer and verification.

1. Sample Preparation:

• Accurately weigh approximately 80 mg of the ground drug product into a 2 mL centrifuge tube.[9]

• Add 1.0 mL of diluent (0.1% formic acid in water).[9]

• Vortex the mixture for 20 minutes to ensure complete extraction.[9]

• Centrifuge the sample at 10,000 rpm for 10 minutes.[9]

• Filter the supernatant through a 0.45 µm PTFE filter into an autosampler vial.[9]

2. Chromatographic and Mass Spectrometric Conditions:

• LC System: UPLC or HPLC system.[3]

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[3]

• Mobile Phase B: 0.1% Formic Acid in Methanol.[3]

• Flow Rate: 0.3 mL/min.

• Gradient: Start at 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) in positive mode.[10]

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-Nitroso Epinephrine and its deuterated internal standard.

1. Pre-Transfer Activities:

• Ensure the receiving laboratory's LC-MS/MS system is qualified and calibrated.

• Procure all necessary reagents, standards (including N-Nitroso Epinephrine and its isotopic internal standard), and columns.[1][11]

• The receiving laboratory's personnel should be adequately trained on the method by the originating laboratory.

2. Method Verification:

• Prepare and analyze system suitability samples, blanks, and a series of calibration standards.

• Analyze at least three different lots of the drug product, spiked at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Evaluate the method's performance based on the pre-defined acceptance criteria for specificity, linearity, accuracy, and precision.

Data Presentation: Comparison of Performance

The following tables summarize the expected performance data from the originating laboratory and the acceptance criteria for the receiving laboratory during method transfer.

Table 1: System Suitability

Parameter	Originating Lab Result	Acceptance Criteria for Receiving Lab
Tailing Factor	1.1	≤ 2.0
Theoretical Plates	> 5000	> 2000
RSD of Peak Area (n=6)	< 2.0%	≤ 5.0%

Table 2: Method Validation Parameters

Parameter	Originating Lab Result	Acceptance Criteria for Receiving Lab
Linearity (r²)	> 0.998	≥ 0.995
Accuracy (% Recovery)	95.0% - 105.0%	90.0% - 110.0%
Precision (RSD)	< 3.0%	≤ 10.0%
Limit of Quantification (LOQ)	0.01 ppm	≤ 0.03 ppm[9]

Successful method transfer is demonstrated when the receiving laboratory's results meet the pre-defined acceptance criteria, ensuring the continued quality and safety of the pharmaceutical product.

References

• 1. veeprho.com [veeprho.com]
• 2. antisel.gr [antisel.gr]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 8. fda.gov [fda.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. N-Nitroso (±)-Epinephrine | | SynZeal [synzeal.com]

Safety & Regulatory Compliance

Navigating the Disposal of N-Nitroso Epinephrine: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development Professionals

N-Nitroso Epinephrine (B1671497), a compound of interest within pharmaceutical research and development, requires meticulous handling and disposal due to its classification within the N-nitrosamine family, a group of compounds widely recognized for their carcinogenic properties.[1] Adherence to stringent safety protocols is paramount to ensure the well-being of laboratory personnel and environmental protection. This guide provides a comprehensive overview of the essential procedures for the proper disposal of N-Nitroso Epinephrine, drawing from established guidelines for N-nitrosamines.

Immediate Safety and Handling

Before commencing any work with N-Nitroso Epinephrine, it is crucial to consult the material safety data sheet (MSDS).[2][3] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[3] All handling of the compound and its solutions should be conducted within a certified chemical fume hood to prevent inhalation of potentially harmful vapors.[4]

In the event of a spill, the area should be evacuated of non-essential personnel.[4] Liquid spills should be absorbed with an inert material like vermiculite (B1170534) or dry sand, placed in a sealed and labeled container, and the area should be thoroughly ventilated and cleaned.[4]

Disposal Procedures: A Step-by-Step Approach

The primary and most recommended method for the disposal of N-Nitroso Epinephrine and associated waste is high-temperature hazardous waste incineration.[1] This process ensures the complete decomposition of the compound into less harmful components. For laboratory-scale decontamination of glassware and work surfaces, chemical degradation may be employed as a preliminary step before final disposal.

Quantitative Data for Disposal Considerations

Parameter	Recommendation/Value	Source
Primary Disposal Method	High-Temperature Hazardous Waste Incineration	[1]
Waste Classification	Hazardous Waste (based on N-nitrosamine classification)	[1][5]
Lab-Scale Decontamination	Chemical degradation (e.g., reduction with aluminum-nickel alloy in alkaline solution)	[4]
Spill Cleanup Absorbent	Inert material (vermiculite, dry sand)	[4]

Experimental Protocol: Lab-Scale Chemical Degradation of N-Nitrosamines

For the decontamination of laboratory equipment that has come into contact with N-Nitroso Epinephrine, a chemical degradation method similar to that used for other N-nitrosamines can be considered. The following protocol, adapted from procedures for N-Nitrosonornicotine, outlines a method for reducing the nitrosamine (B1359907) to its less harmful amine.[4] Note: This procedure should be performed in a chemical fume hood with appropriate PPE.

Materials:

• N-Nitroso Epinephrine waste solution

• 1 M Potassium Hydroxide (KOH) solution

• Aluminum-Nickel Alloy powder

• Ice bath

Procedure:

• In a suitable reaction vessel, mix the N-Nitroso Epinephrine waste solution with an equal volume of 1 M KOH solution.

• Place the reaction vessel in an ice bath to manage the exothermic reaction in the next step.

• Slowly add Aluminum-Nickel Alloy powder to the solution at a concentration of approximately 50 g per liter of the final solution.

• Allow the reaction to proceed for at least 24 hours to ensure complete degradation of the nitrosamine.

• The resulting solution should be collected and disposed of as hazardous waste, following institutional and regulatory guidelines.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-Nitroso Epinephrine waste.

Caption: Workflow for the proper disposal of N-Nitroso Epinephrine.

Regulatory Context

It is important to note that while epinephrine itself is listed as a P-listed acutely toxic hazardous waste by the EPA, this designation does not typically extend to its salts.[6][7] However, the hazardous nature of the N-nitrosamine functional group in N-Nitroso Epinephrine dictates that it should be managed as a hazardous waste.[1][5] Regulations regarding hazardous waste can vary by state and institution.[6] Therefore, it is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all applicable local, state, and federal regulations.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. kmpharma.in [kmpharma.in]
• 3. N-Nitroso (ą)-Epinephrine | CAS No: NA [aquigenbio.com]
• 4. benchchem.com [benchchem.com]
• 5. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. usbioclean.com [usbioclean.com]
• 7. mass.gov [mass.gov]